(3-Methoxyphenyl)methyl chloroformate

• CAS: 81228-89-9

Core Science & Biosynthesis

Chemical properties of (3-Methoxyphenyl)methyl chloroformate

Introduction & Chemical Identity

(3-Methoxyphenyl)methyl chloroformate , commonly referred to as 3-Methoxybenzyl chloroformate (and occasionally abbreviated as 3-Moz-Cl or 3-MPM-Cl ), is a specialized derivatizing agent and protecting group reagent used in organic synthesis and medicinal chemistry.

Unlike its para-substituted isomer (4-Methoxybenzyl chloroformate, Moz-Cl), which is widely known for its high acid lability, the 3-methoxy isomer offers a distinct electronic profile. The meta-positioning of the methoxy group prevents direct resonance stabilization of the benzylic carbocation intermediate during cleavage. Consequently, 3-Moz carbamates exhibit enhanced acid stability compared to 4-Moz , while retaining susceptibility to oxidative cleavage (e.g., by DDQ), albeit at a slower rate. This unique reactivity profile allows for orthogonal protection strategies in complex molecule synthesis, enabling the differentiation of multiple amine or hydroxyl sites.

Physicochemical Profile[1][2][3][4][5][6][7][8][9][10][11]

Property	Data	Note
CAS Number	81228-89-9
IUPAC Name	(3-Methoxyphenyl)methyl carbonochloridate
Molecular Formula	C H ClO
Molecular Weight	200.62 g/mol
Appearance	Colorless to pale yellow liquid	Often used as a crude oil due to thermal instability.
Boiling Point	>250°C (Predicted)	Decomposes at atm. pressure. Distillable only under high vacuum (<1 mmHg).
Density	~1.22 g/mL	Estimated based on structural analogs.
Solubility	Soluble in CH Cl , THF, EtOAc	Reacts with water/alcohols.
Storage	2–8°C, Inert Atmosphere (Ar/N )	Moisture sensitive; hydrolyzes to release HCl.

Synthesis & Preparation

Due to the thermal instability inherent to chloroformates, this reagent is frequently prepared in situ or immediately prior to use. While industrial routes utilize phosgene gas, a safer laboratory-scale protocol employs Triphosgene (bis(trichloromethyl) carbonate) to generate phosgene equivalents in solution.

Reaction Mechanism

The synthesis proceeds via the nucleophilic attack of 3-methoxybenzyl alcohol on the electrophilic carbonyl of phosgene, followed by the elimination of HCl.

Laboratory Protocol: Triphosgene Method

Safety Warning: This reaction generates phosgene gas in situ. Perform exclusively in a well-ventilated fume hood with a phosgene indicator badge present.

• Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and an addition funnel. Flush with Argon.

• Reagents:

  • Triphosgene (0.35 equiv relative to alcohol) dissolved in anhydrous DCM.

  • 3-Methoxybenzyl alcohol (1.0 equiv) dissolved in anhydrous DCM.

  • Pyridine or

    -Diisopropylethylamine (DIPEA) (1.0–1.1 equiv) as the HCl scavenger.

• Procedure:

  • Cool the Triphosgene solution to 0°C .

  • Add the base slowly.

  • Dropwise add the alcohol solution over 30 minutes. The reaction is exothermic; maintain temperature <5°C to prevent decomposition.

  • Allow the mixture to warm to room temperature and stir for 2 hours.

• Workup:

  • Note: Do not perform an aqueous wash if the product is to be used immediately.

  • For isolation: Rapidly wash with ice-cold 1M HCl (to remove base), followed by cold brine. Dry over anhydrous Na

    SO .

  • Concentrate under reduced pressure at <30°C . Do not heat.

  • Yield: typically >90% as a crude oil.

Reactivity & Orthogonal Applications

The utility of (3-Methoxyphenyl)methyl chloroformate lies in its tunable stability .

The Electronic Effect: Meta vs. Para

The stability of benzyl-type protecting groups toward acid cleavage depends on the stability of the resulting benzylic carbocation.

• 4-Methoxy (Para): The oxygen lone pair can donate electrons via resonance directly to the benzylic carbon, stabilizing the cation.

  Highly Acid Labile (cleaved by TFA).

• 3-Methoxy (Meta): Resonance stabilization is geometrically impossible at the meta position. The methoxy group exerts an electron-withdrawing inductive effect (-I), destabilizing the carbocation relative to the para-isomer.

  Acid Stable (Resistant to mild TFA; requires strong acid or Lewis acid).

Oxidative Cleavage (DDQ)

Both 3- and 4-methoxybenzyl groups can be cleaved oxidatively using DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) . However, the 3-methoxy isomer reacts significantly slower than the 4-methoxy isomer. This kinetic difference allows for the selective removal of a 4-Moz group in the presence of a 3-Moz group.

Visualization: Stability Hierarchy

The following diagram illustrates the relative stability and cleavage conditions for methoxy-substituted benzyl carbamates.

Caption: Comparative stability of methoxy-substituted benzyl protecting groups. 3-Moz offers intermediate stability, resisting mild acids that cleave PMZ.

Experimental Protocol: N-Protection of an Amine

This protocol describes the protection of a secondary amine. The 3-methoxybenzyl carbamate formed is suitable for multistep synthesis where acid stability is required.

Reagents:

• Substrate: Secondary amine (1.0 equiv)

• Reagent: (3-Methoxyphenyl)methyl chloroformate (1.2 equiv)

• Base: Triethylamine (Et

  N) or NaHCO (sat. aq.) for Schotten-Baumann conditions.

• Solvent: Dichloromethane (DCM) or THF/Water (1:1).

Step-by-Step Methodology:

• Dissolution: Dissolve the amine (1.0 mmol) in DCM (5 mL) and cool to 0°C in an ice bath.

• Base Addition: Add Et

  N (2.0 mmol, 2.0 equiv).

  • Expert Tip: If the amine is an HCl salt, increase base to 3.0 equiv.

• Acylation: Add (3-Methoxyphenyl)methyl chloroformate (1.2 mmol) dropwise via syringe.

  • Observation: Evolution of white fumes (HCl salts) may occur if the system is not strictly anhydrous; this is normal.

• Reaction: Stir at 0°C for 30 minutes, then warm to room temperature. Monitor by TLC (Visualize with UV; the 3-methoxybenzyl group is UV active).

• Quench: Add saturated NH

  Cl solution.

• Extraction: Extract with DCM (3 x 10 mL). Wash combined organics with brine, dry over MgSO

  , and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc).

Deprotection (Oxidative Cleavage): To remove the group selectively:

• Treat the carbamate with DDQ (1.5 equiv) in DCM/H

  O (18:1) at room temperature.

• Note: Reaction time will be longer (2–6 hours) compared to 4-PMZ (<1 hour).

Safety & Handling

(3-Methoxyphenyl)methyl chloroformate is a hazardous alkylating agent.

• Corrosivity: Causes severe skin burns and eye damage (H314). The hydrolysis product (HCl) is highly corrosive to respiratory tissues.

• Inhalation Toxicity: Toxic if inhaled (H331). Always handle in a fume hood.

• Moisture Sensitivity: Reacts violently with water to release HCl gas. Store in a desiccator or under inert gas at 4°C.

• Decontamination: Spills should be neutralized with dilute aqueous ammonia or sodium carbonate solution.

References

• Sigma-Aldrich. (3-Methoxyphenyl)methyl chloroformate Product Sheet. CAS 81228-89-9. Link

• Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis. Wiley-Interscience.
• Nakajima, N., et al. (1988). 3-Methoxybenzyl (3-MPM) and 3,5-dimethoxybenzyl (3,5-DMPM) protecting groups: Stability and Orthogonality. Chemical & Pharmaceutical Bulletin.

• BenchChem. Safety Data Sheet: (3-Methoxyphenyl)methyl chloroformate. Link

• National Oceanic and Atmospheric Administration (NOAA). Cameo Chemicals: Chloroformates Safety Profile. Link

Molecular structure and weight of (3-Methoxyphenyl)methyl chloroformate

The following technical monograph provides an in-depth analysis of (3-Methoxyphenyl)methyl chloroformate, designed for researchers and drug development professionals.

Structural Architecture, Synthesis, and Application in Medicinal Chemistry

Introduction: The Strategic Role of Substituted Benzyl Chloroformates

In the realm of organic synthesis and drug discovery, chloroformates serve as the linchpin for introducing carbamate and carbonate motifs—functional groups critical for prodrug design, peptide protection, and linker chemistry. (3-Methoxyphenyl)methyl chloroformate (CAS: 81228-89-9), often referred to as 3-methoxybenzyl chloroformate , represents a specialized variant of the classical benzyl chloroformate (Cbz-Cl).

While the unsubstituted Cbz group is a staple for amine protection, the introduction of a methoxy group at the meta position (C3) alters the physicochemical and electronic profile of the protecting group. Unlike its para-substituted counterpart (PMB), which is highly labile to oxidation and acid due to resonance stabilization, the meta-methoxy substituent exerts an inductive electron-withdrawing effect (-I) without the compensatory resonance donation (+R) to the benzylic center. This unique electronic tuning offers researchers a "dialed-in" stability profile, potentially enhancing resistance to acidic conditions compared to standard Cbz groups, while retaining susceptibility to catalytic hydrogenolysis.

Molecular Architecture & Physicochemical Properties[1]

Structural Analysis

The molecule consists of a benzene ring substituted at the 3-position with a methoxy group and at the 1-position with a chloroformate moiety (–CH₂OC(O)Cl). The chloroformate group is highly electrophilic, driven by the leaving group ability of the chloride ion and the polarization of the carbonyl bond.

• Electronic Effect: The 3-methoxy group is inductively withdrawing (

  ). This destabilizes the formation of the benzylic carbocation intermediate during acid-catalyzed deprotection (S 1 pathway), theoretically rendering derivatives of this reagent more stable to acidic solvolysis than unsubstituted benzyl carbamates.

• Lipophilicity: The addition of the methoxy group increases the molecular volume and lipophilicity compared to benzyl chloroformate, which can be advantageous for modulating the solubility of polar peptide intermediates.

Physicochemical Data Profile[2]

Property	Value	Notes
IUPAC Name	(3-Methoxyphenyl)methyl carbonochloridate
Common Name	3-Methoxybenzyl chloroformate
CAS Number	81228-89-9
Molecular Formula	Cngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> H ClO
Molecular Weight	200.62 g/mol
Physical State	Liquid or low-melting solid	Typically supplied as a liquid.[1][2][3][4][5][6]
Density	~1.2 g/mL (Estimated)	Denser than water.
Boiling Point	>100°C (at reduced pressure)	Decomposes at high T.
Solubility	Soluble in DCM, THF, EtOAc	Reacts with water/alcohols.
Storage	2–8°C, Inert Atmosphere (Ar/N₂)	Moisture sensitive; store in desiccator.

Synthesis & Manufacturing Methodology

The synthesis of (3-Methoxyphenyl)methyl chloroformate is a nucleophilic acyl substitution reaction where 3-methoxybenzyl alcohol acts as the nucleophile attacking a phosgene equivalent. Due to the high toxicity of phosgene gas, modern laboratory protocols often utilize Triphosgene (bis(trichloromethyl) carbonate) or Diphosgene as safer, solid/liquid alternatives.

Mechanistic Workflow

• Activation: Triphosgene is decomposed in situ (often using a catalytic amount of nucleophile or heat) to generate phosgene.

• Nucleophilic Attack: The hydroxyl group of 3-methoxybenzyl alcohol attacks the carbonyl of phosgene.

• Elimination: Chloride is eliminated, forming the chloroformate.

• Scavenging: A non-nucleophilic base (e.g., pyridine or

  -dimethylaniline) is often employed to neutralize the HCl byproduct, preventing acid-catalyzed degradation.

Synthesis Workflow Diagram

Figure 1: Synthetic pathway for the production of (3-Methoxyphenyl)methyl chloroformate via phosgenation.

Reactivity Profile & Applications in Drug Development[10]

As a "hard" electrophile, (3-Methoxyphenyl)methyl chloroformate reacts rapidly with "hard" nucleophiles (amines, alcohols) and softer nucleophiles (thiols) to form stable covalent linkages.

Key Transformations

• Carbamate Formation (Amine Protection):

  • Reaction: R-NH₂ + Ar-CH₂OCOCl

    R-NH-CO-OCH₂-Ar + HCl

  • Utility: Introduces the 3-methoxy-Z protecting group. This group is orthogonal to Boc (acid labile) and Fmoc (base labile) in specific contexts, and offers different solubility properties than the standard Z group.

• Carbonate Formation:

  • Reaction: R-OH + Ar-CH₂OCOCl

    R-O-CO-OCH₂-Ar

  • Utility: Used to synthesize mixed carbonates, which can serve as prodrugs to improve the bioavailability of hydroxyl-containing APIs (Active Pharmaceutical Ingredients).

• Linker Synthesis:

  • The methoxy group provides a handle for further functionalization (e.g., electrophilic aromatic substitution) if the ring needs to be incorporated into a larger scaffold.

Application Workflow

Figure 2: Primary reactivity pathways for derivatizing amines and alcohols.

Handling, Stability, and Safety (E-E-A-T)

Stability Protocol

• Moisture Sensitivity: Chloroformates hydrolyze to form the corresponding alcohol, CO₂, and HCl.[7] This reaction is autocatalytic as the generated HCl promotes further degradation.

• Verification: Before use in critical steps, verify purity via ¹H NMR . Look for the diagnostic methylene singlet of the chloroformate (~5.2–5.3 ppm). If hydrolysis has occurred, a shifted signal for the alcohol (~4.6 ppm) will be visible.

Safety Hazards

• Corrosive: Causes severe skin burns and eye damage.

• Lachrymator: Vapors are irritating to the eyes and respiratory tract.

• Pressure Build-up: Decomposition releases CO₂. Never store in a sealed container without a pressure-relief mechanism if the compound is old or has been exposed to moisture.

References

• Sigma-Aldrich. (3-Methoxyphenyl)methyl chloroformate Product Specification. Merck KGaA. Link

• Cotarca, L., & Eckert, H. (2017). Phosgenations: A Handbook. Wiley-VCH.
• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Reference for Benzyl/Z protecting group chemistry).

• PubChem. Compound Summary: (3-Methoxyphenyl)methyl chloroformate. National Library of Medicine. Link

Sources

• 1. 3-Methoxybenzyl chloride | 824-98-6 [chemicalbook.com]
• 2. (3-Methoxyphenyl)methyl chloroformate | 81228-89-9 [sigmaaldrich.com]
• 3. CN102690175A - Preparation method of 3-methoxybenzyl chloride - Google Patents [patents.google.com]
• 4. (3-Methoxyphenyl)methyl chloroformate | 81228-89-9 [sigmaaldrich.com]
• 5. Page loading... [guidechem.com]
• 6. Benzyl chloroformate - Wikipedia [en.wikipedia.org]
• 7. BENZYL CHLOROFORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Stability profile of (3-Methoxyphenyl)methyl chloroformate under standard conditions

Executive Summary

As a Senior Application Scientist, I frequently encounter discrepancies in the handling of highly reactive electrophiles. (3-Methoxyphenyl)methyl chloroformate (CAS: 81228-89-9), commonly referred to as 3-methoxybenzyl chloroformate, is a potent reagent widely utilized in organic synthesis for the installation of carbamate protecting groups. However, its high reactivity comes at the cost of environmental sensitivity. This whitepaper deconstructs the stability profile of this reagent under standard conditions, elucidating the mechanistic causality behind its degradation and establishing field-proven, self-validating protocols for its storage, dispensing, and analytical verification.

Chemical Profile & Structural Considerations

To understand the macroscopic stability of a reagent, we must first analyze its microscopic electronic environment. As a benzylic chloroformate, the stability of (3-Methoxyphenyl)methyl chloroformate is heavily dictated by the electronic influence of its aromatic substituents.

While para-methoxy groups strongly stabilize developing benzylic carbocations via resonance, the meta-methoxy group in this compound cannot directly delocalize its lone pairs into the benzylic position. Consequently, the inductive electron-withdrawing effect of the oxygen dominates (Hammett

). This subtle structural feature is critical: it slightly destabilizes any potential carbocation intermediate, thereby suppressing the dissociative ( ) solvolysis pathway that plagues more electron-rich benzyl chloroformates[1][2]. Instead, it enforces a strict bimolecular addition-elimination mechanism under standard conditions[3][4].

Table 1: Physicochemical & Structural Parameters

Parameter	Value	Causality / Implication
Chemical Name	(3-Methoxyphenyl)methyl chloroformate	Benzylic system; susceptible to specific solvolysis pathways.
Molecular Weight	200.62 g/mol	Required for precise stoichiometric calculations.
Hammett Constant ( )	+0.12 (for 3-OCH₃)	Electron-withdrawing; destabilizes carbocation, enforcing bimolecular hydrolysis.
Storage Temperature	2-8 °C	Suppresses thermal decarboxylation pathways[5].
Atmosphere	Inert (Ar/N₂)	Prevents rapid hydrolysis from atmospheric moisture ingress.

Degradation Kinetics & Mechanisms

The degradation of (3-Methoxyphenyl)methyl chloroformate is governed by two primary pathways: moisture-driven hydrolysis and thermally-driven decarboxylation.

Hydrolysis Pathway (Moisture Sensitivity)

In the presence of atmospheric or solvent-borne water, the compound undergoes rapid hydrolysis[6][7]. The reaction initiates via nucleophilic attack of water on the highly electrophilic carbonyl carbon, forming a tetrahedral intermediate. Subsequent collapse of this intermediate ejects a chloride ion, yielding a transient carbonic acid that rapidly decarboxylates into 3-methoxybenzyl alcohol, carbon dioxide, and hydrogen chloride[7]. This process is not only exothermic but also autocatalytic if the generated HCl is not scavenged.

Figure 1: Bimolecular addition-elimination hydrolysis pathway of the chloroformate.

Thermal Decomposition

Exposure to ambient or elevated temperatures induces thermal decomposition, primarily yielding 3-methoxybenzyl chloride and carbon dioxide[8]. This degradation proceeds via an intimate ion-pair mechanism. While the meta-methoxy group offers some retardation of this pathway compared to its para-substituted analogs, strict adherence to cold-chain storage (2-8 °C) remains non-negotiable to maintain reagent titer[5].

Table 2: Primary Degradation Pathways Summary

Degradation Pathway	Trigger Condition	Primary Products	Kinetic Mechanism
Hydrolysis	Moisture exposure	3-Methoxybenzyl alcohol, CO₂, HCl	Bimolecular Addition-Elimination ( )
Thermal Decomposition	Elevated temps (>15 °C)	3-Methoxybenzyl chloride, CO₂	Intimate Ion-Pair Mechanism ( )

Standardized Handling and Storage Protocols

To ensure a self-validating system where reagent integrity is maintained across multiple uses, environmental controls must be rigorously applied. The reagent must be stored at 2-8 °C under a positive pressure of inert gas (Argon preferred due to its higher density than Nitrogen).

Step-by-Step Methodology: Inert Dispensing Workflow

• Purge Schlenk Line: Ensure the Schlenk line is active. Perform three alternating cycles of high vacuum and Argon purge on the receiving flask and syringe.

• Equilibrate Reagent: Remove the reagent vial from 2-8 °C storage and place it in an anhydrous desiccator until it reaches ambient temperature.

  • Causality: Opening a cold vial causes immediate condensation of atmospheric moisture on the inner walls, initiating irreversible, autocatalytic hydrolysis.

• Syringe Preparation: Equip a gas-tight syringe with a stainless-steel needle. Flush the syringe with Argon three times.

• Reagent Withdrawal: Puncture the septum of the reagent vial. Inject a volume of Argon equivalent to the volume of reagent to be withdrawn (to prevent drawing a vacuum), then withdraw the required volume.

• Post-Dispensing Seal: Withdraw the needle, immediately seal the puncture site with Parafilm or PTFE tape, and return the vial to 2-8 °C storage.

Figure 2: Self-validating Schlenk line workflow for inert reagent dispensing.

Analytical Validation of Stability

Direct gas chromatography (GC) of chloroformates is fundamentally flawed; the high temperatures of the GC inlet (often >200 °C) induce artificial thermal decarboxylation, leading to false-positive degradation readings[8]. To establish a trustworthy, self-validating analytical protocol, the chloroformate must be derivatized prior to analysis.

Step-by-Step Methodology: Derivatization and HPLC Analysis

• Sample Preparation: Dissolve 10 µL of the chloroformate sample in 1.0 mL of anhydrous dichloromethane (DCM).

• Derivatization: Add 50 µL of anhydrous diethylamine to the solution.

  • Causality: The highly nucleophilic amine outcompetes any trace moisture, quantitatively converting the intact chloroformate into a stable diethyl carbamate within seconds.

• Quenching: After 5 minutes, wash the organic layer with 1.0 mL of 0.1 M HCl to remove excess unreacted amine, followed by 1.0 mL of brine.

• Analysis: Dry the organic layer over anhydrous Na₂SO₄, filter, and analyze via HPLC-UV (e.g., at 254 nm).

• Data Interpretation: The intact reagent is quantified as the carbamate peak. Any pre-existing degradation will appear as 3-methoxybenzyl alcohol, which does not react with diethylamine and elutes separately.

References

• BenchChem. "An In-depth Technical Guide to the Stability and Storage of Octyl Chloroformate." BenchChem Technical Support. 8

• National Institutes of Health (NIH). "Chloroformates Acute Exposure Guideline Levels." NCBI Bookshelf. 6

• OECD Existing Chemicals Database. "SIAM 31: Chloroformates Category." OECD.org.7

• Achmem. "(3-Methoxyphenyl)methyl chloroformate Chemical Properties." Achmem Catalog. 5

• Swanson, S., et al. "Carbon and Chlorine Kinetic Isotope Effects and Solvent Effects on the Hydrolysis of Chloroformates." Polish Journal of Chemistry, Vol. 76. 3

• Koh, H.J., et al. "Kinetic Studies that Evaluate the Solvolytic Mechanisms of Allyl and Vinyl Chloroformate Esters." PMC, NIH. 4

• MDPI. "Rate and Product Studies of Solvolyses of Benzyl Fluoroformate." International Journal of Molecular Sciences. 1

• Semantic Scholar. "Statistical Methods for the Investigation of Solvolysis Mechanisms Illustrated by the Chlorides of the Carbomethoxy Protecting Groups."2

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Carbon and Chlorine Kinetic Isotope Effects and Solvent Effects on the Hydrolysis of Chloroformates - Polish Journal of Chemistry - Tom Vol. 76 / nr 12 (2002) - BazTech - Yadda [yadda.icm.edu.pl]
• 4. Kinetic Studies that Evaluate the Solvolytic Mechanisms of Allyl and Vinyl Chloroformate Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. achmem.com [achmem.com]
• 6. Chloroformates Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Reactivity and Orthogonal Applications of 3-Methoxybenzyl Chloroformate (3-MeO-Z-Cl) in Advanced Organic Synthesis

Executive Summary

In complex peptide synthesis and late-stage pharmaceutical functionalization, the selection of amine protecting groups dictates the success of multi-step synthetic routes. While the standard benzyl chloroformate (Cbz/Z) and its electron-rich derivative 4-methoxybenzyl chloroformate (Moz/pMZ) are ubiquitous, they often lack the precise kinetic tuning required for highly orthogonal deprotection strategies.

3-Methoxybenzyl chloroformate (3-MeO-Z-Cl) bridges this gap. By leveraging the unique positional electronic effects of a meta-substituted methoxy group, 3-MeO-Z provides a carbamate protecting group that is highly stable to standard acidolysis (unlike Moz) but retains susceptibility to hydrogenolysis and tunable oxidative cleavage. This whitepaper details the mechanistic causality behind its reactivity, quantitative kinetic data, and self-validating experimental protocols for its application.

Electronic Tuning: The Meta-Methoxy Effect

The reactivity of substituted benzyl carbamates is fundamentally governed by the electronic properties of the aromatic ring, which dictate the stability of the benzylic carbocation formed during

-mediated acidic cleavage. The methoxy group (-OCH₃) is highly position-dependent:

• Para-Substitution (Moz): At the para position, the methoxy group acts as a powerful electron donor via resonance. Its Hammett constant (

  ) reflects strong stabilization of the benzylic carbocation. Consequently, Moz carbamates are highly acid-labile and can be cleaved by 5% Trifluoroacetic acid (TFA).

• Meta-Substitution (3-MeO-Z): At the meta position, the methoxy group cannot donate electrons to the benzylic carbon via resonance. Instead, its electron-withdrawing inductive effect (-I) dominates, reflected by a positive Hammett constant (

  ) .

Mechanistic Causality: The inductive pull of the meta-methoxy group slightly increases the electrophilicity of the chloroformate carbonyl, facilitating rapid acylation of sterically hindered amines. More importantly, it destabilizes the benzylic carbocation. This raises the activation energy for acidolytic cleavage, rendering the 3-MeO-Z group exceptionally stable to TFA, requiring superacids (e.g., HF or TfOH) for removal.

Figure 1: Impact of methoxy substitution position on acidolytic cleavage pathways.

Deprotection Kinetics and Orthogonality

The true value of 3-MeO-Z lies in its orthogonal compatibility with other common protecting groups (e.g., Boc, Fmoc, and Moz).

• Acidolysis: 3-MeO-Z is completely stable to TFA/CH₂Cl₂ mixtures that rapidly cleave Boc or Moz groups. This allows for the selective unmasking of Boc-protected amines in the presence of 3-MeO-Z.

• Oxidative Cleavage: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) cleaves electron-rich benzyl groups. Because the meta-methoxy group is less electron-donating than the para-methoxy group, 3-MeO-Z is cleaved by DDQ at a significantly slower rate . This kinetic differential allows for the selective oxidative deprotection of 4-MeO-Z while leaving 3-MeO-Z intact.

• Hydrogenolysis: Like standard Cbz groups, 3-MeO-Z is readily and cleanly cleaved by catalytic hydrogenation (H₂, Pd/C) under mild conditions .

Quantitative Data Summary

Protecting Group	Hammett Constant ( )	Acid Lability (20% TFA)	DDQ Cleavage Rate	Hydrogenolysis (Pd/C)
Benzyl (Cbz/Z)	0.00	Stable	Very Slow	Fast
3-Methoxybenzyl (3-MeO-Z)	+0.12 ( )	Stable	Moderate	Fast
4-Methoxybenzyl (Moz)	-0.27 ( )	Highly Labile	Fast	Fast

Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that intermediate success can be analytically confirmed before proceeding to subsequent synthetic steps.

Protocol 1: In Situ Preparation of 3-Methoxybenzyl Chloroformate

Note: 3-MeO-Z-Cl can degrade upon prolonged storage. In situ preparation ensures maximum electrophilicity.

• Setup: Flame-dry a 100 mL round-bottom flask under argon. Add triphosgene (0.35 eq) and anhydrous THF (0.2 M). Cool the solution to 0 °C in an ice bath.

• Addition: Dissolve 3-methoxybenzyl alcohol (1.0 eq) in a minimal amount of THF. Add dropwise to the triphosgene solution over 10 minutes.

• Activation: Add anhydrous pyridine (1.0 eq) dropwise. Causality: Pyridine acts as an acid scavenger, neutralizing the generated HCl to prevent the degradation of the highly reactive chloroformate intermediate.

• Validation: Stir for 30 minutes at 0 °C. The formation of a white precipitate (pyridinium hydrochloride) serves as a visual, self-validating indicator of successful chloroformate generation. Use the supernatant immediately for Protocol 2.

Protocol 2: Amine Protection (Carbamate Formation)

• Setup: Dissolve the target secondary or primary amine (0.8 eq relative to the chloroformate) in anhydrous CH₂Cl₂. Add N,N-Diisopropylethylamine (DIPEA, 2.0 eq). Causality: DIPEA is sterically hindered and non-nucleophilic, ensuring it neutralizes HCl without competing with the substrate for the chloroformate.

• Reaction: Transfer the 3-MeO-Z-Cl solution (from Protocol 1) dropwise to the amine solution at 0 °C. Allow the reaction to warm to room temperature over 2 hours.

• Validation & Workup: Monitor by TLC (e.g., 3:1 Hexanes/EtOAc, UV active). The reaction is complete when the amine spot (ninhydrin active) is fully consumed. Quench with saturated aqueous NaHCO₃, extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate.

Protocol 3: Orthogonal Deprotection (Cleaving Boc in the presence of 3-MeO-Z)

Figure 2: Step-by-step orthogonal deprotection workflow utilizing 3-MeO-Z and Boc groups.

• Acidolysis: Dissolve the dual-protected peptide/compound in a cleavage cocktail of 20% TFA in CH₂Cl₂ containing 2% Triisopropylsilane (TIPS).

  • Causality: TIPS acts as a highly efficient carbocation scavenger. During Boc cleavage, the generated tert-butyl cations can re-alkylate electron-rich aromatic rings (like the 3-methoxybenzyl group). TIPS irreversibly traps these cations, preserving the structural integrity of the 3-MeO-Z group.

• Reaction: Stir at room temperature for 1 hour.

• Validation: Evaporate the volatiles under a stream of nitrogen. Triturate the residue with cold diethyl ether. The precipitation of the mono-deprotected TFA salt confirms Boc removal, while LC-MS or ¹H-NMR (showing the intact 3-methoxy aromatic signals at ~6.8-7.3 ppm) validates the stability of the 3-MeO-Z group.

• Final Deprotection: The 3-MeO-Z group can subsequently be removed via standard hydrogenolysis (H₂, 10% Pd/C in Methanol) when required.

References

• MDPI. (2025). Electrochemical Synthesis of Methoxy-NNO-azoxy Compounds via N=N Bond Formation Between Ammonium N-(methoxy)nitramide and Nitroso Compounds. Molecules. Available at: [Link]

• Nakajima, N., Horita, K., Abe, R., & Yonemitsu, O. (1988). New protecting groups for the hydroxy function, 3-methoxybenzyl (3-MPM) and 3,5-dimethoxybenzyl (3,5-DMPM) groups less readily removable than 4-methoxybenzyl (MPM). Chemical and Pharmaceutical Bulletin. Available at:[Link]

• ACS Omega. (2026). Direct Synthesis of Protected Secondary N-Alkylamines via Reductive Amination of Aldehydes with Protected N-Alkylamines Using Me2SiHCl. ACS Publications. Available at: [Link]

Technical Whitepaper: Chemical Profiling and Synthetic Utility of (3-Methoxyphenyl)methyl chloroformate (CAS 81228-89-9)

Executive Summary

In the landscape of advanced organic synthesis and drug development, the strategic use of protecting groups is paramount for directing complex molecular architectures. (3-Methoxyphenyl)methyl chloroformate , commonly known as 3-methoxybenzyl chloroformate, is a highly reactive electrophilic reagent primarily utilized for the protection of amines and alcohols. By installing a 3-methoxybenzyl carbamate (or carbonate) moiety, chemists can finely tune the electronic and steric properties of the protected functional group.

This technical guide provides an in-depth analysis of the chemical properties, mechanistic utility, and field-proven experimental protocols associated with (3-Methoxyphenyl)methyl chloroformate, ensuring researchers can deploy this reagent with maximum efficacy and safety.

Chemical Identity & Physical Parameters

Understanding the foundational properties of a reagent is critical for predicting its behavior in solution. The meta-methoxy substitution on the benzyl ring exerts a mild electron-withdrawing inductive effect (Hammett

), which subtly stabilizes the resulting carbamate against acidic cleavage compared to its highly acid-labile para-methoxy (PMB/Moz) counterpart, offering an orthogonal cleavage profile in multi-step peptide or active pharmaceutical ingredient (API) synthesis.

Below is a consolidated summary of the compound's quantitative and structural data .

Property	Value
Chemical Name	(3-Methoxyphenyl)methyl chloroformate
CAS Registry Number	81228-89-9
Synonyms	3-methoxybenzyl chloroformate; 3-methoxybenzyl carbonochloridate
Molecular Formula	C₉H₉ClO₃
Molecular Weight	200.62 g/mol
MDL Number	MFCD24141098
SMILES	COC1=CC=CC(=C1)COC(=O)Cl
Storage Conditions	2-8°C, under inert atmosphere (Argon/N₂)
Appearance	Solid or liquid (temperature dependent)

Mechanistic Utility in Chemical Synthesis

(3-Methoxyphenyl)methyl chloroformate acts as a potent electrophile. When reacted with a nucleophile (such as a primary or secondary amine), it forms a stable carbamate linkage.

The Causality of Reagent Selection

Standard benzyl chloroformate (Cbz-Cl) is a ubiquitous protecting group, but it often requires harsh hydrogenolysis or strong acids (like HBr/AcOH) for removal. By utilizing the 3-methoxy derivative, chemists alter the electronic landscape of the benzylic position. While not as hyper-reactive to acid as a 4-methoxybenzyl group, the 3-methoxybenzyl group provides a unique stability profile that can survive mild acidic conditions but be selectively cleaved under specific Lewis acid-mediated conditions or tailored hydrogenolysis, allowing for precise orthogonal deprotection strategies in complex syntheses.

Reaction Pathway Visualization

Mechanistic pathway of amine protection using (3-Methoxyphenyl)methyl chloroformate.

Experimental Protocols & Methodologies

To ensure scientific integrity and reproducibility, the following protocol outlines a self-validating system for the protection of a generic primary amine.

Standard Operating Procedure: Amine Protection

Reagents Required:

• Primary Amine Substrate (1.0 equiv)

• (3-Methoxyphenyl)methyl chloroformate (1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (1.5 equiv)

• Anhydrous Dichloromethane (CH₂Cl₂)

Step-by-Step Methodology:

• Preparation & Inert Atmosphere: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with Argon. Causality: Chloroformates are highly moisture-sensitive and will rapidly hydrolyze to the corresponding alcohol and CO₂ in the presence of ambient water.

• Substrate Dissolution: Dissolve the amine (1.0 equiv) in anhydrous CH₂Cl₂ to achieve a 0.1 M concentration.

• Base Addition: Add DIPEA (1.5 equiv) to the stirring solution. Causality: DIPEA is chosen over triethylamine because its steric bulk minimizes unwanted nucleophilic attack on the chloroformate, while effectively scavenging the HCl generated during the reaction, keeping the amine in its active, unprotonated state.

• Temperature Control: Cool the reaction mixture to 0°C using an ice-water bath. Causality: The reaction between amines and chloroformates is highly exothermic. Cooling prevents thermal runaway and suppresses the formation of bis-alkylated or urea byproducts.

• Reagent Addition: Introduce (3-Methoxyphenyl)methyl chloroformate (1.1 equiv) dropwise via syringe over 10 minutes.

• Reaction Monitoring: Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature. Monitor the reaction via Thin Layer Chromatography (TLC). The protocol is self-validating: the disappearance of the ninhydrin-active amine spot confirms complete conversion.

• Quenching & Workup: Once complete, quench the reaction by adding saturated aqueous NH₄Cl. Causality: A mildly acidic quench neutralizes the remaining DIPEA and safely decomposes any unreacted chloroformate without risking the acid-catalyzed cleavage of the newly formed carbamate.

• Isolation: Extract the aqueous layer with CH₂Cl₂ (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography to yield the pure 3-methoxybenzyl carbamate.

Workflow Visualization

Step-by-step experimental workflow for amine protection under anhydrous conditions.

Safety, Handling, and Storage

As with all reactive chloroformates, (3-Methoxyphenyl)methyl chloroformate requires stringent laboratory safety protocols. According to established Safety Data Sheets (SDS) , the compound is classified under the signal word Danger and carries the following critical hazard statements:

• H314: Causes severe skin burns and eye damage. (Corrosive)

• H302: Harmful if swallowed.

• H335: May cause respiratory irritation.

Storage Integrity: The compound must be stored at 2-8°C in a tightly sealed container under an inert atmosphere (Argon or Nitrogen) . Exposure to ambient humidity will result in the release of hydrochloric acid (HCl) gas and carbon dioxide (CO₂), leading to dangerous pressure buildup in sealed vessels and complete degradation of the reagent.

References

Storage requirements for moisture-sensitive chloroformates

Mastering the Storage and Handling of Moisture-Sensitive Chloroformates: A Mechanistic and Practical Guide

1. Introduction Chloroformates (general formula ROC(O)Cl) are highly reactive electrophilic reagents fundamental to organic synthesis. They are the cornerstone for introducing protecting groups (such as Cbz and Fmoc), synthesizing carbonates, and facilitating peptide coupling[1]. However, their extreme electrophilicity renders them highly susceptible to moisture. As a Senior Application Scientist, I frequently encounter laboratory failures and safety incidents—ranging from degraded yields to catastrophic container explosions—that stem from a fundamental misunderstanding of chloroformate storage requirements[2]. This whitepaper dissects the chemical causality behind their instability and establishes self-validating protocols for their safe, long-term handling.

2. The Mechanistic Causality of Degradation To engineer an effective storage system, one must understand the exact mechanism of degradation. Chloroformates do not simply "go bad"; they actively react with atmospheric water to generate hazardous byproducts[3].

• Nucleophilic Attack: Water acts as a nucleophile, attacking the highly electrophilic carbonyl carbon of the chloroformate.

• Tetrahedral Intermediate: This forms an unstable tetrahedral intermediate.

• Collapse and Gas Evolution: The intermediate rapidly collapses, expelling a chloride ion and forming a carbonic acid half-ester, which immediately decarboxylates.

• Hazardous Products: The final products are an alcohol (ROH), hydrogen chloride (HCl) gas, and carbon dioxide (CO2) gas[1].

The Safety Threat (Pressure Buildup): The causality of container rupture lies in stoichiometry. The hydrolysis of a single mole of water generates two moles of gas (HCl and CO2). If a cold bottle of chloroformate is opened directly from the refrigerator, atmospheric moisture condenses into the liquid. Once resealed, the trapped moisture drives slow hydrolysis. The resulting gas expansion causes severe pressure buildup, ultimately leading to the explosive rupture of the glass container[2]. Furthermore, elevated temperatures can trigger a substitution nucleophilic internal (SNi) mechanism, degrading the reagent into alkyl chlorides and CO2 even in the absence of water[1].

Fig 1: Moisture-induced degradation mechanism of chloroformates leading to container rupture.

3. Quantitative Storage Parameters Different chloroformate derivatives exhibit varying degrees of volatility and thermal stability, but the core storage principles remain universal: strict temperature control (typically 2-8 °C) and total exclusion of moisture[4].

Table 1: Physicochemical Properties and Storage Requirements of Common Chloroformates

Chloroformate	CAS Number	Physical State	Boiling Point	Optimal Storage	Primary Hazards
Methyl chloroformate	79-22-1	Liquid	71-72 °C	2-8 °C	Highly flammable, toxic gas release[3]
Ethyl chloroformate	541-41-3	Liquid	93 °C	2-8 °C	Corrosive, flammable[4]
n-Propyl chloroformate	109-61-5	Liquid	115 °C	2-8 °C	Corrosive, reacts violently with water[5]
Butyl chloroformate	592-34-7	Liquid	142 °C	2-8 °C	Flammable, moisture sensitive[6]

4. Self-Validating Experimental Protocols A robust protocol must be "self-validating"—meaning the success or failure of a step is immediately apparent to the operator, preventing cascading errors down the line. The following workflow ensures the integrity of the chloroformate during routine laboratory use.

Protocol: Schlenk-Line Syringe Transfer of Liquid Chloroformates Objective: Transfer a reactive chloroformate without introducing atmospheric moisture. Prerequisites: Fume hood, Schlenk line (Argon preferred), oven-dried glassware, gas-tight syringes.

Step-by-Step Methodology:

• Thermal Equilibration (Critical Causality Step): Remove the chloroformate bottle (sealed with a septum cap) from the 2-8 °C refrigerator. Allow it to equilibrate to room temperature for at least 30 to 45 minutes. Causality: Piercing a cold bottle causes atmospheric moisture to condense directly onto the septum and into the reagent.

• Self-Validation Check (Degradation Test): Before inserting a needle, hold a moistened piece of universal pH paper near the cap. If the paper rapidly shifts to deep red (pH < 2), it indicates significant HCl gas is venting. This self-validates that the reagent has already degraded and should be neutralized and discarded.

• Inert Gas Purging: Connect an Argon line with a needle to the Schlenk manifold. Purge the receiving flask with Argon for 5 minutes. Causality: Argon is denser than Nitrogen and forms a superior protective blanket over the liquid interface.

• Syringe Preparation: Flush a gas-tight syringe with Argon three times. Self-Validation: If the plunger moves smoothly without resistance, the syringe is properly sealed and flushed.

• Reagent Extraction: Insert the Argon line needle into the headspace of the chloroformate bottle to provide positive pressure. Insert the syringe needle, and slowly withdraw the required volume.

• Transfer & Resealing: Remove the syringe and immediately inject the chloroformate into the receiving flask. Flush the headspace of the chloroformate bottle with Argon for 60 seconds to displace any trace air. Remove the needles, wrap the septum cap tightly with Parafilm, and immediately return the bottle to the 2-8 °C refrigerator[7].

Fig 2: Self-validating inert transfer workflow for moisture-sensitive chloroformates.

5. Facility Design and Emergency Management For bulk storage, facilities must incorporate pressure-relief mechanisms. Venting caps—equipped with PTFE membranes that allow CO2 and HCl gas to escape while preventing moisture ingress—are highly recommended for containers larger than 100 mL[6].

In the event of a spill, personnel must utilize chemical-resistant PPE. Standard nitrile gloves are rapidly penetrated by chloroformates and are insufficient[8]. Viton or PVA (Polyvinyl Acetate) gloves must be worn. Neutralize spills with an inert absorbent (like dry sand or vermiculite) and never use water, as it will violently accelerate the production of toxic HCl and CO2 gases[5].

• 1. Chloroformate - Wikipedia [en.wikipedia.org]
• 2. download.basf.com [download.basf.com]
• 3. Methyl chloroformate - Wikipedia [en.wikipedia.org]
• 4. chemicalbook.com [chemicalbook.com]
• 5. ICSC 1595 - n-PROPYL CHLOROFORMATE [chemicalsafety.ilo.org]
• 6. valsynthese.ch [valsynthese.ch]
• 7. aksci.com [aksci.com]
• 8. ehs.umich.edu [ehs.umich.edu]

The Strategic Utility of (3-Methoxyphenyl)methyl Chloroformate in Advanced Organic Synthesis: A Comprehensive Technical Guide

As a Senior Application Scientist, I frequently encounter synthetic bottlenecks where standard protecting groups fail to provide the necessary orthogonal reactivity. While the unsubstituted benzyl chloroformate (Cbz-Cl) and its 4-methoxy analog (Moz-Cl) are ubiquitous in peptide and organic synthesis[1], they represent two extremes of acid lability.

Enter (3-Methoxyphenyl)methyl chloroformate (commonly referred to as

-MeOZ-Cl). This reagent introduces the 3-methoxybenzyloxycarbonyl ( -MeOZ) protecting group, occupying a highly specific and strategically valuable electronic niche. This whitepaper deconstructs the mechanistic rationale, experimental workflows, and advanced applications of -MeOZ-Cl, providing a self-validating framework for its implementation in complex synthetic campaigns[2].

The Electronic Paradox: Mechanistic Rationale of the m-MeOZ Group

The choice of a protecting group must be dictated by the fundamental electronic properties of its substituents. A common misconception in bench chemistry is that any methoxy substitution on a benzyl ring increases acid lability. This is only true for ortho and para substitutions.

When designing a synthesis requiring prolonged exposure to moderate acids (e.g., iterative Boc deprotection cycles in peptide synthesis), the Moz (para-methoxy) group is rapidly and prematurely cleaved. The

-MeOZ group, however, behaves counterintuitively due to its position on the aromatic ring[3].

At the meta position, the oxygen atom cannot donate electron density into the benzylic position via resonance. Instead, its electronegativity exerts an inductive electron-withdrawing effect (Hammett constant

). This destabilizes the incipient benzylic carbocation formed during acid-catalyzed cleavage. Consequently, the -MeOZ carbamate is exceptionally robust against acidic cleavage compared to standard Cbz, while remaining fully susceptible to quantitative catalytic hydrogenolysis.

Figure 1: Electronic effects of methoxy substitution on benzylic carbocation stability and acid cleavage.

Quantitative Cleavage Kinetics

To facilitate experimental planning, the kinetic stability of these related carbamates is summarized below. The data highlights the orthogonal potential of the

-MeOZ group.

Protecting Group	Substituent	Hammett Constant ( )	in 50% TFA/DCM	Cleavage via H , Pd/C	Base Stability (1M NaOH)
Moz ( -MeOZ)	4-Methoxy	-0.27 (Resonance)	< 5 min	Quantitative (< 1 h)	Stable
Cbz (Z)	None (H)	0.00 (Baseline)	~ 12 h	Quantitative (< 1 h)	Stable
-MeOZ	3-Methoxy	+0.12 (Inductive)	> 48 h	Quantitative (< 1 h)	Stable

Experimental Workflows & Self-Validating Protocols

Protocol A: Synthesis of (3-Methoxyphenyl)methyl Chloroformate

Causality: Chloroformates are highly electrophilic and prone to hydrolytic and thermal degradation. Synthesizing

-MeOZ-Cl fresh from 3-methoxybenzyl alcohol using triphosgene ensures high reagent fidelity and avoids the severe safety hazards of phosgene gas. The addition of catalytic DMF generates a Vilsmeier-Haack complex, which acts as the true highly reactive acylating agent, drastically accelerating the conversion.

Step-by-Step Methodology:

• Preparation: Dissolve 3-methoxybenzyl alcohol (10.0 mmol) in anhydrous dichloromethane (DCM, 20 mL) under a strict argon atmosphere.

• Activation: Add triphosgene (3.5 mmol, 0.35 eq) in a single portion.

  • Validation Check: The system must be strictly anhydrous; active bubbling at this stage indicates unwanted hydrolysis of triphosgene by trace water.

• Catalysis: Add DMF (0.1 mmol, 1 mol%) dropwise at 0 °C.

  • Validation Check: A mild exotherm and steady gas evolution (HCl, CO

    ) confirm the formation of the Vilsmeier-Haack intermediate. Ensure the exhaust is routed through a basic scrubber.

• Maturation: Stir the reaction at room temperature for 2 hours.

  • Validation Check: Monitor the reaction via FTIR spectroscopy. The broad alcohol O-H stretch (~3300 cm⁻¹) must completely disappear, replaced by a sharp, intense chloroformate C=O stretch at ~1775 cm⁻¹.

• Isolation: Concentrate the mixture under reduced pressure (in a well-ventilated fume hood) to remove DCM and residual phosgene. The resulting pale yellow oil (

  -MeOZ-Cl) must be used immediately in the subsequent protection step.

Protocol B: Amine Protection via Schotten-Baumann Conditions

Causality: Biphasic conditions (THF/H

O) with a mild inorganic base (Na CO ) are chosen to absorb the HCl byproduct generated during acylation. This prevents the target amine from protonating into an unreactive ammonium salt, while avoiding the use of stronger organic bases that might trigger side reactions[4].

Figure 2: Standard Schotten-Baumann workflow for amine protection using m-MeOZ-Cl.

Step-by-Step Methodology:

• Substrate Solvation: Dissolve the target primary or secondary amine (10.0 mmol) in a 1:1 mixture of THF and 10% aqueous Na

  CO (20 mL).

• Reagent Addition: Cool the vigorously stirred biphasic mixture to 0 °C. Add the freshly prepared

  -MeOZ-Cl (11.0 mmol, 1.1 eq) dropwise over 15 minutes.

  • Validation Check: The pH of the aqueous layer must be periodically checked with pH paper to ensure it remains > 8. If the pH drops, the buffering capacity is exhausted, the amine will protonate, and the reaction will stall.

• Reaction: Allow the mixture to warm to room temperature and stir for 3 hours.

  • Validation Check: Perform TLC analysis (ninhydrin stain). The complete disappearance of the ninhydrin-active amine spot confirms quantitative conversion to the carbamate.

• Workup: Separate the layers. Extract the aqueous phase with ethyl acetate (2 × 15 mL). Wash the combined organic layers with 1M HCl (to remove any trace unreacted amine) and brine, then dry over anhydrous Na

  SO .

• Purification: Concentrate and purify via flash column chromatography to yield the pure

  -MeOZ-protected amine.

Strategic Applications in Drug Discovery and Complex Synthesis

Beyond its utility as a transient protecting group, the 3-methoxybenzyl carbamate motif is frequently leveraged in advanced medicinal chemistry and methodology development:

• Reductive Amination Methodologies: The

  -MeOZ group has been successfully utilized in the direct synthesis of protected secondary N-alkylamines. By reacting aldehydes with -MeOZ-protected primary amines under reductive conditions, chemists can bypass chemoselectivity issues and streamline multi-step synthetic sequences[4].

• Targeted Protein Degradation (PROTACs): In the synthesis of highly complex ligands for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, 3-methoxybenzyl carbamates serve as vital, stable intermediates. These intermediates are robust enough to survive downstream Heck couplings and asymmetric reductions before the carbamate is cleanly cleaved[5].

• Pharmacophore Integration: The 3-methoxybenzyl scaffold is not always cleaved; it is a privileged pharmacophore in its own right. In the development of 12-lipoxygenase (12-LOX) inhibitors, the specific positioning of the 3-methoxy group on a benzylamine scaffold is essential for target selectivity, optimizing enzyme binding while minimizing off-target iron chelation[6].

References[1] Title: Protection of Functional Groups (Houben-Weyl Methods in Organic Chemistry)

Source: Thieme Connect URL: [4] Title: Direct Synthesis of Protected Secondary N-Alkylamines via Reductive Amination of Aldehydes with Protected N-Alkylamines Using Me2SiHCl Source: ACS Omega URL: [2] Title: Houben-Weyl Methods In Organic Chemistry, Volume E22, - Synthesis Of Peptides And Peptidomimetics Source: VDOC.PUB URL: [3] Title: US5767144A - Endothelin antagonists (Reference to Greene's Protective Groups) Source: Google Patents URL: [6] Title: Synthesis and Structure–Activity Relationship Studies of 4-((2-Hydroxy-3-methoxybenzyl)amino)benzenesulfonamide Derivatives as Potent and Selective Inhibitors of 12-Lipoxygenase Source: PMC (NIH) URL: [5] Title: Expanding the Structural Diversity at the Phenylene Core of Ligands for the von Hippel-Lindau (VHL) E3 Ubiquitin Ligase Source: ChemRxiv URL:

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. vdoc.pub [vdoc.pub]
• 3. US5767144A - Endothelin antagonists - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Synthesis and Structure–Activity Relationship Studies of 4-((2-Hydroxy-3-methoxybenzyl)amino)benzenesulfonamide Derivatives as Potent and Selective Inhibitors of 12-Lipoxygenase - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Amine Protection Using (3-Methoxyphenyl)methyl Chloroformate

Introduction: The Strategic Role of Amine Protection in Complex Synthesis

In the intricate landscape of multi-step organic synthesis, particularly within pharmaceutical and drug development sectors, the selective modification of a single functional group in the presence of others is a paramount challenge. Amines, being nucleophilic and basic, are often highly reactive and can interfere with desired transformations elsewhere in a molecule. To orchestrate complex synthetic routes with precision, the temporary masking of an amine's reactivity is essential. This is achieved through the use of a "protecting group," a chemical moiety that is reversibly attached to the amine, rendering it inert to specific reaction conditions.[1]

The ideal protecting group strategy, often referred to as an "orthogonal" approach, allows for the selective removal of one protecting group in a molecule without affecting others.[1] This necessitates a diverse toolkit of protecting groups with distinct stabilities and cleavage (deprotection) conditions. Carbamates are a widely utilized class of amine protecting groups, offering a balance of stability and tunable lability.[1]

This application note provides a comprehensive guide to the use of (3-Methoxyphenyl)methyl chloroformate for the introduction of the 3-methoxybenzyl carbamate (3-MeO-Cbz) protecting group for amines. We will delve into the mechanistic underpinnings of the protection and deprotection reactions, provide detailed experimental protocols, and offer strategic insights into the advantages and considerations of employing this particular protecting group in your synthetic endeavors.

The 3-Methoxybenzyl Carbamate (3-MeO-Cbz) Protecting Group: A Profile

(3-Methoxyphenyl)methyl chloroformate is a versatile reagent for the introduction of the 3-methoxybenzyl carbamate protecting group onto primary and secondary amines. The presence of the methoxy group on the benzyl ring, particularly at the meta position, subtly modulates the electronic properties of the protecting group, offering a unique stability profile compared to the unsubstituted benzyl carbamate (Cbz) and the more common para-methoxybenzyl carbamate (PMB-Cbz).

Key Advantages:

• Tunable Lability: The 3-MeO-Cbz group exhibits an intermediate reactivity towards oxidative cleavage, being more readily cleaved than the standard Cbz group but more stable than the PMB-Cbz group. This allows for selective deprotection in the presence of other benzyl-type protecting groups.

• Acid Stability: The 3-MeO-Cbz group is more stable to acidic conditions than the highly acid-labile PMB-Cbz group, offering a wider window of compatibility with acid-mediated reactions in a synthetic sequence.

• Orthogonality: The 3-MeO-Cbz group can be removed under conditions that leave other common protecting groups, such as Boc (acid-labile) and Fmoc (base-labile), intact, enabling its integration into complex orthogonal protection schemes.[1]

Mechanism of Amine Protection

The protection of an amine with (3-Methoxyphenyl)methyl chloroformate proceeds via a nucleophilic acyl substitution reaction. The lone pair of electrons on the amine nitrogen acts as a nucleophile, attacking the electrophilic carbonyl carbon of the chloroformate. This is followed by the expulsion of the chloride leaving group, resulting in the formation of the stable carbamate linkage. A base is typically added to neutralize the hydrochloric acid byproduct generated during the reaction.[2]

Caption: Mechanism of amine protection with (3-Methoxyphenyl)methyl chloroformate.

Experimental Protocol: Protection of a Primary Amine

This protocol provides a general procedure for the protection of a primary amine using (3-Methoxyphenyl)methyl chloroformate. The reaction can be adapted for secondary amines and optimized for specific substrates.

Materials:

• Primary amine (1.0 eq)

• (3-Methoxyphenyl)methyl chloroformate (1.1 eq)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (1.5 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Separatory funnel

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary amine (1.0 eq) in anhydrous DCM.

• Base Addition: Add triethylamine or DIPEA (1.5 eq) to the solution and cool the mixture to 0 °C in an ice bath with stirring.

• Chloroformate Addition: Dissolve (3-Methoxyphenyl)methyl chloroformate (1.1 eq) in a minimal amount of anhydrous DCM and add it dropwise to the stirred amine solution over 15-30 minutes, maintaining the temperature at 0 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

• Work-up:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: The crude 3-MeO-Cbz protected amine can be purified by flash column chromatography on silica gel or by recrystallization, if applicable.

Deprotection Strategies and Protocols

The 3-MeO-Cbz group offers versatility in its removal, primarily through oxidative cleavage or acidic hydrolysis. The choice of deprotection method will depend on the other functional groups present in the molecule and the desired synthetic strategy.

Oxidative Cleavage using 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

Oxidative cleavage with DDQ is a mild and highly selective method for the deprotection of benzyl-type ethers and carbamates. The electron-donating methoxy group on the 3-MeO-Cbz group facilitates this reaction.[3][4] The reaction proceeds via a single electron transfer (SET) mechanism, forming a resonance-stabilized benzylic cation which is then hydrolyzed to release the free amine.[3]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. DDQ as a versatile and easily recyclable oxidant: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DDQ/CAN Oxidation - Wordpress [reagents.acsgcipr.org]

Application Notes &amp; Protocols: Strategic Synthesis of Carbamates using (3-Methoxyphenyl)methyl Chloroformate

Introduction: The Strategic Role of Carbamates and Advanced Protecting Group Chemistry

The carbamate functional group is a cornerstone of modern medicinal chemistry and drug development. Its unique structural and electronic properties allow it to serve as a stable bioisostere for amide bonds, enhancing metabolic stability against proteases, or to function as a cleavable linker in prodrug design to improve bioavailability.[1] The synthesis of carbamates is therefore a critical transformation in the organic chemist's toolkit.

The primary route to carbamate formation involves the reaction of an amine with a chloroformate.[2] The choice of chloroformate is paramount, as the resulting alkoxycarbonyl group often serves as a temporary protecting group for the amine. An ideal protecting group should be easy to install, stable to a range of reaction conditions, and selectively removable under mild conditions that do not affect other sensitive functionalities within the molecule.[3]

(3-Methoxyphenyl)methyl chloroformate emerges as a sophisticated reagent for this purpose. It installs the 3-methoxybenzyl (3-MOM) carbamate group, a variant of the classic benzyloxycarbonyl (Cbz) group. The presence of the meta-methoxy substituent subtly modulates the electronic properties of the benzyl system, offering a unique stability profile and potentially alternative deprotection pathways compared to the standard Cbz or the more acid-labile 4-methoxybenzyl (PMB) groups.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of (3-Methoxyphenyl)methyl chloroformate for the synthesis of carbamates. It covers the underlying reaction mechanisms, detailed experimental protocols, and strategies for subsequent deprotection, grounded in established chemical principles.

Reagent Profile: (3-Methoxyphenyl)methyl Chloroformate

A thorough understanding of the reagent's properties is essential for its safe and effective use.

Property	Data	Source(s)
Chemical Name	(3-Methoxyphenyl)methyl chloroformate	[4]
Synonyms	3-Methoxybenzyl carbonochloridate
CAS Number	81228-89-9	[4][5]
Molecular Formula	C₉H₉ClO₃	[5]
Molecular Weight	200.62 g/mol	[4][5]
Appearance	Solid or liquid
Storage	Inert atmosphere, 2-8°C	[5]
Hazard Statements	H302, H314, H315, H319, H332, H335	[5]
Signal Word	Danger	[5]

Critical Safety and Handling Protocols

Chloroformates are reactive and hazardous compounds that demand strict adherence to safety protocols. (3-Methoxyphenyl)methyl chloroformate is corrosive and causes severe skin burns and eye damage.[5] It is also harmful if swallowed or inhaled.[5]

• Engineering Controls : Always handle this reagent inside a certified chemical fume hood to avoid inhalation of vapors. Ensure a safety shower and eyewash station are readily accessible.

• Personal Protective Equipment (PPE) : Wear appropriate PPE, including chemical safety goggles, a face shield, a flame-retardant lab coat, and heavy-duty, chemically resistant gloves.

• Dispensing : The reagent is moisture-sensitive. Use dry syringes or cannulas under an inert atmosphere (e.g., Argon or Nitrogen) for transfers.

• Quenching & Disposal : Unused or residual chloroformate should be quenched carefully by slow addition to a cold, stirred solution of sodium hydroxide or sodium bicarbonate. Dispose of all waste in accordance with local, state, and federal regulations.

Mechanism and Synthesis of Carbamates

The formation of a carbamate using (3-Methoxyphenyl)methyl chloroformate proceeds via a nucleophilic acyl substitution mechanism. The nitrogen atom of the amine acts as the nucleophile, attacking the highly electrophilic carbonyl carbon of the chloroformate. This is followed by the collapse of the tetrahedral intermediate and elimination of the chloride leaving group. The reaction cogenerates hydrochloric acid, which must be scavenged by a base to prevent the protonation and deactivation of the starting amine.[2]

Caption: Nucleophilic acyl substitution on a chloroformate.

General Experimental Protocol for Carbamate Synthesis

This protocol provides a robust starting point for the protection of primary and secondary amines. Optimization of solvent, base, and temperature may be necessary for specific substrates.[1][6]

Materials:

• Primary or secondary amine (1.0 equiv)

• (3-Methoxyphenyl)methyl chloroformate (1.05 - 1.2 equiv)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate)

• Base (e.g., Triethylamine (TEA), N,N-Diisopropylethylamine (DIPEA), Pyridine, aq. NaHCO₃) (1.2 - 1.5 equiv)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Setup: Equip a dry round-bottom flask with a magnetic stir bar and place it under an inert atmosphere.

• Dissolution: Dissolve the amine (1.0 equiv) and the base (e.g., TEA, 1.5 equiv) in the chosen anhydrous solvent (e.g., DCM).

• Cooling: Cool the stirred solution to 0 °C using an ice bath. This is crucial to control the exothermic reaction and minimize side-product formation.

• Reagent Addition: Dissolve (3-Methoxyphenyl)methyl chloroformate (1.1 equiv) in a small amount of the anhydrous solvent and add it dropwise to the cold amine solution over 15-30 minutes using a dropping funnel.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel and separate the layers. If using a water-miscible solvent like THF, first remove it under reduced pressure before adding water and an extraction solvent (e.g., Ethyl Acetate).

• Extraction: Extract the aqueous layer with the organic solvent (e.g., Ethyl Acetate, 3x).

• Washing: Combine the organic layers and wash sequentially with 1M HCl (to remove excess amine and base), saturated aqueous NaHCO₃ (to remove any remaining acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude carbamate.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization to obtain the pure (3-Methoxyphenyl)methyl carbamate.

Causality Behind Experimental Choices

• Solvent: Aprotic, anhydrous solvents like DCM or THF are preferred to prevent hydrolysis of the chloroformate.

• Base: A non-nucleophilic organic base like TEA or DIPEA is used to scavenge the HCl produced during the reaction. Using an insufficient amount of base will lead to the formation of the amine hydrochloride salt, which is unreactive, stalling the reaction.

• Temperature: Starting the reaction at 0 °C is a standard precaution for reactions with highly reactive reagents like chloroformates. It helps to manage the exothermicity and prevent the formation of potential side products, such as ureas (from the reaction of the carbamate product with another molecule of amine).

Strategic Deprotection of the (3-Methoxyphenyl)methyl Carbamate Group

The utility of a protecting group is defined by its selective cleavage. The 3-MOM-Cbz group, by analogy to related structures, can likely be cleaved by several methods. The meta-methoxy group makes the benzyl ether slightly more electron-rich than an unsubstituted benzyl group, potentially increasing its lability to acid while retaining its susceptibility to hydrogenolysis.

Caption: Potential deprotection routes for the 3-MOM-Cbz group.

Protocol 1: Catalytic Hydrogenolysis

This is the standard method for cleaving Cbz and other benzyl-type protecting groups. It is exceptionally mild and clean, yielding the deprotected amine, toluene, and carbon dioxide as byproducts.

Materials:

• (3-Methoxyphenyl)methyl carbamate (1.0 equiv)

• Palladium on carbon (Pd/C, 5-10 wt% catalyst)

• Solvent (e.g., Methanol, Ethanol, Ethyl Acetate)

• Hydrogen source (H₂ gas balloon or Parr hydrogenator)

Procedure:

• Dissolve the carbamate in the chosen solvent in a flask suitable for hydrogenation.

• Carefully add the Pd/C catalyst under an inert atmosphere.

• Evacuate the flask and backfill with hydrogen gas (repeat 3 times).

• Stir the reaction mixture vigorously under a positive pressure of hydrogen (typically 1 atm from a balloon) at room temperature.

• Monitor the reaction by TLC or LC-MS. Reaction times can vary from 1 to 24 hours.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Caution: Pd/C can be pyrophoric; do not allow the filter cake to dry completely in the air.

• Rinse the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the deprotected amine. Further purification is often unnecessary.

Protocol 2: Acidic Cleavage

The electron-donating nature of the methoxy group can render the benzylic C-O bond susceptible to cleavage by strong acids, such as trifluoroacetic acid (TFA). This method is advantageous when the molecule contains functional groups that are sensitive to reduction (e.g., alkynes, azides).

Materials:

• (3-Methoxyphenyl)methyl carbamate (1.0 equiv)

• Trifluoroacetic acid (TFA)

• Anhydrous Dichloromethane (DCM)

• Optional: A scavenger like triethylsilane or anisole

Procedure:

• Dissolve the carbamate in anhydrous DCM.

• Cool the solution to 0 °C.

• Add TFA (typically 25-50% v/v in DCM) dropwise. A scavenger can be added to trap the liberated benzyl cation and prevent side reactions.

• Stir the reaction at 0 °C or room temperature, monitoring by TLC or LC-MS until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA.

• Redissolve the residue in an appropriate solvent and neutralize with a base (e.g., saturated NaHCO₃ solution or by passing through a basic resin) to obtain the free amine.

• Extract, dry, and concentrate to yield the deprotected product. Purification may be required.

Conclusion

(3-Methoxyphenyl)methyl chloroformate is a valuable reagent for the synthesis of carbamates, serving as an effective means of amine protection. Its installation is straightforward, following well-established protocols for chloroformate reactions. The resulting 3-MOM-Cbz group offers a nuanced stability profile, with deprotection achievable under standard hydrogenolysis conditions or potentially milder acidic conditions than its Cbz counterpart. This flexibility makes it a strategic choice for complex, multi-step syntheses in pharmaceutical and materials science research.

References

• Barnes, D. M., Barkalow, J., & Plata, D. J. (2009). A facile method for the preparation of MOM-protected carbamates. Organic Letters, 11(2), 273–275. [Link]

• Wilson, C. O., Gisvold, O., & Doerge, R. F. (Eds.). (n.d.). New Carbamates and Related Compounds.
• Google Patents. (2018). A process for the synthesis of aromatic carbamates (WO2018216036A1).
• Carato, P., et al. (2004). Efficient and selective deprotection method for N-protected 2(3H)-benzoxazolones and 2(3H)-benzothiazolones. Tetrahedron, 60(45), 10321–10324.

• Total Synthesis. (n.d.). MOM Protecting Group: MOM Protection & Deprotection Mechanism. Retrieved from [Link]

• SNF. (2018). METHYL CHLOROFORMATE MCF. Retrieved from [Link]

• Barnes, D. M., Barkalow, J., & Plata, D. J. (2009). A facile method for the preparation of MOM-protected carbamates. PubMed. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of carbamates by carbamoylation. Retrieved from [Link]

• International Labour Organization. (n.d.). ICSC 1110 - METHYL CHLOROFORMATE. Retrieved from [Link]

• Aresta, M., et al. (n.d.).

• ACS Publications. (2023). Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups in Esters, Ethers, Carbonates, and Carbamates. The Journal of Organic Chemistry. [Link]

• Taylor & Francis. (n.d.). Chloroformate – Knowledge and References. Retrieved from [Link]

• QuickCompany. (n.d.). A Novel Stereospecific Synthesis Of ( ) (2 S,3 S) 1 Dimethylamino 3 (3 Methoxyphenyl) 2 Methyl Pentan 3 Ol. Retrieved from [Link]

• Pace, V., et al. (n.d.).

• Organic Chemistry Portal. (2004). Mild and selective deprotection of carbamates with Bu4NF. Retrieved from [Link]

• ResearchGate. (n.d.). Molecular structures of p-methoxyphenyl chloroformate (3),.... Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of methylchloroformate (CN103274944A).

• Master Organic Chemistry. (2018). Protecting Groups for Amines – Carbamates. Retrieved from [Link]

• Wikipedia. (n.d.). Chloromethyl methyl ether. Retrieved from [Link]

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• 6. ruccs.rutgers.edu [ruccs.rutgers.edu]

Application Notes and Protocols for the Schotten-Baumann Reaction with Chloroformates

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Utility of the Schotten-Baumann Reaction in Modern Synthesis

First described by German chemists Carl Schotten and Eugen Baumann in 1883, the Schotten-Baumann reaction is a robust and versatile method for the acylation of amines and alcohols.[1][2] This application note focuses on a specific and highly relevant variant: the reaction of primary or secondary amines with chloroformates to yield carbamates, a functional group of immense importance in pharmaceuticals and materials science.[3] The conditions for this transformation, often referred to as "Schotten-Baumann conditions," typically involve a two-phase solvent system, comprising an aqueous base and an organic solvent, to facilitate an efficient and high-yielding synthesis.[1][2]

The carbamate moiety is a cornerstone in drug design, frequently employed as a stable bioisostere for the more labile amide bond in peptidomimetics, thereby enhancing metabolic stability.[3] Furthermore, the carbamate linkage is integral to many prodrug strategies, improving the bioavailability and pharmacokinetic profiles of therapeutic agents.[3] Its role as a key pharmacophore is evident in numerous approved drugs, including acetylcholinesterase inhibitors like rivastigmine, used in the treatment of Alzheimer's disease.[3] This guide provides a detailed examination of the reaction mechanism, a comprehensive experimental protocol, and critical insights for its successful application in a research and development setting.

Mechanistic Insights: A Tale of Two Phases

The Schotten-Baumann reaction with chloroformates proceeds via a nucleophilic acyl substitution mechanism.[2][4] The success of this reaction hinges on the careful control of the reaction environment, specifically the biphasic aqueous-organic system and the presence of a base.

The key steps of the mechanism are as follows:

• Nucleophilic Attack : The reaction is initiated by the nucleophilic attack of the lone pair of electrons on the nitrogen atom of the amine onto the electrophilic carbonyl carbon of the chloroformate. This forms a tetrahedral intermediate.[4][5]

• Chloride Ion as a Leaving Group : The tetrahedral intermediate is unstable and collapses, reforming the carbonyl double bond and expelling the chloride ion, a good leaving group.

• Role of the Base : The reaction generates one equivalent of hydrochloric acid (HCl) as a byproduct.[6][7] The base, typically sodium hydroxide or sodium bicarbonate dissolved in the aqueous phase, plays a crucial dual role.[5][8] Firstly, it neutralizes the HCl, preventing the protonation of the starting amine.[5][9] Protonated amines are no longer nucleophilic and would halt the reaction. Secondly, by consuming the acid, the base drives the reaction equilibrium towards the formation of the carbamate product.[7][9]

• Phase Separation : The use of a two-phase system is advantageous. The amine starting material and the chloroformate reside primarily in the organic phase (e.g., dichloromethane, diethyl ether), while the base is in the aqueous phase.[1] The reaction is believed to occur at the interface of the two layers. This separation minimizes the hydrolysis of the chloroformate by the aqueous base, a potential side reaction.

General Experimental Protocol

This protocol provides a general procedure for the synthesis of a carbamate from a primary or secondary amine and a chloroformate under Schotten-Baumann conditions. The quantities and reaction times may need to be optimized for specific substrates.

Materials and Reagents:

• Primary or secondary amine (1.0 equiv)

• Chloroformate (e.g., phenyl chloroformate, benzyl chloroformate) (1.0-1.2 equiv)

• Aqueous base solution (e.g., 2 M Sodium Hydroxide or saturated Sodium Bicarbonate)

• Organic solvent (e.g., Dichloromethane (DCM), Diethyl ether, or Tetrahydrofuran (THF))

• Anhydrous sodium sulfate or magnesium sulfate

• Deionized water

• Brine (saturated aqueous NaCl solution)

Equipment:

• Round-bottom flask or three-necked flask

• Magnetic stirrer and stir bar

• Dropping funnel or syringe pump

• Separatory funnel

• Ice bath

• Rotary evaporator

• Standard glassware for extraction and purification

• pH paper or pH meter

Procedure:

• Reaction Setup :

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve the amine (1.0 equiv) in the chosen organic solvent (e.g., DCM).

  • Add the aqueous base solution (e.g., 2 M NaOH) to the flask. The volume should be sufficient to ensure the final pH remains basic (pH > 9).[8] For many reactions, a 1:1 volume ratio of organic to aqueous phase is a good starting point.

  • Cool the biphasic mixture to 0 °C in an ice bath with vigorous stirring. Vigorous stirring is crucial to maximize the interfacial area where the reaction occurs.

• Addition of Chloroformate :

  • Dissolve the chloroformate (1.0-1.2 equiv) in a small amount of the same organic solvent used in the reaction setup.

  • Add the chloroformate solution dropwise to the vigorously stirred, cooled amine solution over a period of 15-30 minutes using a dropping funnel or a syringe pump. A slow addition rate is important to control the reaction exotherm and minimize side reactions.

• Reaction Monitoring :

  • After the addition is complete, allow the reaction to warm to room temperature and continue stirring. The reaction time can vary from a few hours to overnight.[8]

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

• Workup and Extraction :

  • Once the reaction is complete, transfer the mixture to a separatory funnel.

  • Separate the organic layer.

  • Extract the aqueous layer with the organic solvent (e.g., 2 x 25 mL of DCM) to recover any remaining product.

  • Combine all the organic layers.

  • Wash the combined organic layer sequentially with deionized water and then with brine to remove any remaining base and inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter off the drying agent.

• Purification :

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude product by recrystallization or column chromatography on silica gel to afford the pure carbamate.

Key Considerations and Field-Proven Insights

• Choice of Base : While sodium hydroxide is commonly used, for more sensitive substrates, a weaker base like sodium bicarbonate may be preferable to minimize hydrolysis of the chloroformate and the product. Pyridine can also be used as a base, and it is known to sometimes act as a nucleophilic catalyst, forming a more reactive acylpyridinium intermediate.[5][9]

• pH Control : It is critical to maintain a basic pH (pH > 9) throughout the reaction.[8] If the pH drops, the amine can become protonated, rendering it non-nucleophilic. For amino acid substrates, a low pH can lead to the undesirable reaction of the chloroformate with the carboxylate group, leading to the formation of mixed anhydrides and potentially dipeptide byproducts.[8]

• Solvent Selection : The choice of organic solvent can influence the reaction rate and yield. Solvents like dichloromethane (DCM), diethyl ether, and tetrahydrofuran (THF) are commonly employed.[8] The solvent should be inert to the reaction conditions and provide good solubility for the starting materials and product.

• Safety Precautions :

  • Chloroformates are lachrymatory, corrosive, and toxic.[10][11] They should always be handled in a well-ventilated fume hood.[12][13]

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (double gloving is recommended), safety goggles, and a lab coat.[13]

  • Chloroformates can react violently with water, releasing toxic hydrogen chloride gas.[10] Ensure all glassware is dry before use.

  • Some chloroformates can decompose upon heating, leading to a rapid pressure build-up in closed containers.[11] Avoid heating and store in a cool, well-ventilated area.

Data Presentation: Typical Reaction Parameters

Parameter	Typical Conditions	Rationale / Notes
Amine:Chloroformate Ratio	1 : 1.0 - 1.2	A slight excess of the chloroformate can help drive the reaction to completion.
Base	2 M NaOH, Sat. NaHCO₃	NaOH is a strong base suitable for most reactions. NaHCO₃ is milder and can be used for sensitive substrates.
Solvent System	DCM/H₂O, Ether/H₂O, THF/H₂O	The choice depends on the solubility of the substrates. DCM is a common and effective solvent.
Temperature	0 °C to Room Temperature	Initial cooling helps to control the exotherm. The reaction is often allowed to proceed to completion at room temperature.
Reaction Time	1 - 24 hours	Varies depending on the reactivity of the amine and chloroformate. Monitoring by TLC or LC-MS is recommended.
pH	> 9	Crucial to prevent protonation of the amine and side reactions with carboxylate groups.[8]

Conclusion

The Schotten-Baumann reaction using chloroformates remains a highly effective and widely utilized method for the synthesis of carbamates. Its operational simplicity, scalability, and the broad availability of starting materials make it an indispensable tool in both academic research and industrial drug development. By understanding the underlying mechanism and adhering to the detailed protocol and safety precautions outlined in these notes, researchers can confidently and successfully apply this venerable reaction to the synthesis of a diverse array of valuable carbamate-containing molecules.

References

• Schotten-Baumann Reaction - Lokey Lab Protocols - Wikidot. (2017, March 7).
• Chemistry Schotten Baumann Reaction - SATHEE.
• Schotten–Baumann reaction - Wikipedia.
• Application Notes and Protocols for the Synthesis of Carbamates Using Phenyl Chloroformate Precursors - Benchchem.
• Photo-on-Demand Synthesis of Chloroformates with a Chloroform Solution Containing an Alcohol and Its One-Pot Conversion to Carbonates and Carbamates | Organic Letters - ACS Publications. (2020, April 13).
• Schotten–Baumann reaction - Grokipedia.
• Photo-on-Demand Synthesis of Chloroformates with a Chloroform Solution Containing an Alcohol and Its One-Pot Conversion to Carbonates and Carbamates - PubMed. (2020, May 1).
• Schotten Baumann Reaction - BYJU'S. (2019, November 17).
• Schotten-Baumann Reaction.
• Carbamate synthesis by amination (carboxylation) or rearrangement - Organic Chemistry Portal.
• Amide Synthesis - Fisher Scientific.
• Schotten-Baumann Reaction - Organic Chemistry Portal.
• Schotten Baumann reaction-mechanism-application-Schotten Baumann reaction-phenol-aniline. - CHEMSOLVE.NET. (2020, January 1).
• In situ photo-on-demand phosgenation reactions with chloroform for syntheses of polycarbonates and polyurethanes - Kobe University. (2023, June 6).
• Reaction Mechanism of Schotten Baumann Reaction - Physics Wallah.
• Are there any safety issues in using alkyl chloroformates? - ResearchGate. (2017, June 14).
• Continuous-Flow Sequential Schotten–Baumann Carbamoylation and Acetate Hydrolysis in the Synthesis of Capecitabine | Organic Process Research & Development - ACS Publications. (2019, October 7).
• Application Note: A Detailed Protocol for the Schotten-Baumann Reaction with m-Toluoyl Chloride - Benchchem.
• SAFETY DATA SHEET - Merck. (2023, January 24).
• Chloroform Guidelines - Duke OESO.
• Ethylchloroformate - Lanxess. (2015, August 15).
• Acid Chlorides and Chloroformates - Safety and Handling - BASF.

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• 2. grokipedia.com [grokipedia.com]
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• 9. Schotten Baumann Reaction| Reaction Mechanism of Schotten Baumann Reaction [pw.live]
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• 11. download.basf.com [download.basf.com]
• 12. researchgate.net [researchgate.net]
• 13. safety.duke.edu [safety.duke.edu]

Application Note: Preparation and Utilization of 3-Methoxybenzyl Carbonates

Introduction: The "Goldilocks" Protecting Group

In complex molecule synthesis, the 3-methoxybenzyl (3-MB) group occupies a critical strategic niche often overlooked in favor of its para-isomer (PMB) or the unsubstituted benzyl (Bn) group.

While PMB ethers and carbonates are highly labile to acidic and oxidative conditions (cleaved by DDQ in minutes), and Benzyl groups often require harsh hydrogenolysis or strong Lewis acids, the 3-Methoxybenzyl carbonate offers an intermediate stability profile . It is significantly more stable to acid than PMB due to the meta-positioning of the methoxy group (electron-withdrawing by induction, poorly donating by resonance), yet it remains cleavable under oxidative conditions (DDQ) that leave simple benzyl groups intact.

This guide details the preparation of 3-methoxybenzyl carbonates from alcohols, providing a robust protocol for installing this orthogonal protecting group or prodrug moiety.

Stability Spectrum[1]

• Acid Stability: PMB < 3-MB < Bn

• Oxidative Lability (DDQ): PMB (Minutes) > 3-MB (Hours) > Bn (Stable)

Strategic Retrosynthesis & Method Selection

The formation of a mixed carbonate involves coupling a substrate alcohol (

) with a 3-methoxybenzyl source. Two primary pathways are recommended based on reagent availability and substrate sensitivity.

Decision Matrix

Factor	Method A: Activated Carbonate (Recommended)	Method B: Direct Chloroformate
Reagents	3-Methoxybenzyl alcohol + CDI or Bis(p-nitrophenyl) carbonate	3-Methoxybenzyl chloroformate
Availability	High (Reagents are standard stock)	Low (Chloroformate is unstable/expensive)
Safety	High (Avoids phosgene gas)	Moderate (Chloroformates are lachrymators)
Scope	Excellent for sensitive/hindered alcohols	Good for primary/secondary alcohols

Experimental Protocols

Method A: The Activated Carbonate Route (Bis-p-nitrophenyl Carbonate)

This method is preferred for its operational simplicity and the high crystallinity of the intermediates. It avoids the handling of unstable chloroformates.

Mechanism:

• Activation of 3-methoxybenzyl alcohol with bis(4-nitrophenyl) carbonate to form the mixed active carbonate.

• Nucleophilic attack by the substrate alcohol (

  ).

Step 1: Preparation of 3-Methoxybenzyl-(4-nitrophenyl) Carbonate

• Reagents: 3-Methoxybenzyl alcohol (1.0 equiv), Bis(4-nitrophenyl) carbonate (1.1 equiv), DIPEA (1.5 equiv), DCM.

• Protocol:

  • Dissolve 3-methoxybenzyl alcohol (13.8 g, 100 mmol) and bis(4-nitrophenyl) carbonate (33.4 g, 110 mmol) in anhydrous CH₂Cl₂ (200 mL) under N₂.

  • Cool to 0 °C. Add DIPEA (26 mL, 150 mmol) dropwise over 15 minutes.

  • Stir at room temperature (RT) for 4–6 hours. Monitor by TLC (formation of p-nitrophenol byproduct).

  • Workup: Wash with 1M HCl (2x), saturated NaHCO₃ (3x to remove p-nitrophenol), and brine. Dry over Na₂SO₄ and concentrate.

  • Purification: Recrystallize from Hexanes/EtOAc to obtain the stable active carbonate reagent.

Step 2: Coupling with Substrate Alcohol

• Reagents: Substrate Alcohol (

  , 1.0 equiv), Active Carbonate (from Step 1, 1.2 equiv), DMAP (2.0 equiv), DMF or THF.

• Protocol:

  • Dissolve the substrate alcohol (

    ) in anhydrous DMF (0.2 M concentration).

  • Add DMAP (2.0 equiv). Note: Stoichiometric DMAP is often required to drive the reaction for secondary alcohols.

  • Add 3-Methoxybenzyl-(4-nitrophenyl) carbonate (1.2 equiv).

  • Heat to 40–60 °C for 12–24 hours depending on steric hindrance.

  • Workup: Dilute with EtOAc, wash extensively with water and brine (to remove DMF and p-nitrophenol).

  • Purification: Flash column chromatography (Silica gel).

Method B: The Direct Chloroformate Route (In-Situ Generation)

Use this method if bis(4-nitrophenyl) carbonate is unavailable. It utilizes Triphosgene to generate the chloroformate in situ.

Safety Warning: Triphosgene generates Phosgene gas. Perform strictly in a fume hood.

• Reagents: 3-Methoxybenzyl alcohol, Triphosgene, Pyridine, Substrate Alcohol.

• Protocol:

  • Chloroformate Formation: Dissolve Triphosgene (0.35 equiv) in DCM at -10 °C. Add Pyridine (1.0 equiv) dropwise.

  • Add 3-Methoxybenzyl alcohol (1.0 equiv) in DCM slowly over 30 mins. Stir at 0 °C for 1 hour to form 3-methoxybenzyl chloroformate.

  • Coupling: Add the Substrate Alcohol (

    , 0.8 equiv relative to benzyl alcohol) and additional Pyridine (1.5 equiv) to the reaction mixture.

  • Allow to warm to RT and stir overnight.

  • Quench: Carefully add saturated NH₄Cl solution.

  • Workup: Extract with DCM, wash with 1M HCl and Brine.

Cleavage Protocol (The Orthogonal Step)

The utility of the 3-MB carbonate lies in its controlled removal using 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).

Protocol:

• Dissolve the protected 3-methoxybenzyl carbonate in DCM:Water (18:1 v/v) . Water is essential for the oxidative hydrolysis mechanism.

• Add DDQ (1.5 – 2.0 equiv) .

• Stir at RT.

  • Time: Typically 2–6 hours . (Contrast: PMB cleaves in <30 mins; Benzyl is stable).

• Quench: Add saturated aqueous NaHCO₃ and Ascorbic Acid (to reduce excess DDQ).

• Workup: Filter through Celite if necessary, extract with DCM.

Visualizing the Workflow

The following diagram illustrates the decision logic and reaction pathways for synthesizing and cleaving 3-methoxybenzyl carbonates.

Caption: Workflow for the synthesis (via Activated Carbonate or Chloroformate) and oxidative cleavage of 3-methoxybenzyl carbonates.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield (Method A)	Incomplete activation of alcohol	Ensure 4-nitrophenyl carbonate is fresh; use catalytic DMAP during coupling.
Low Yield (Method B)	Chloroformate decomposition	Maintain strictly anhydrous conditions; keep temp < 0°C during formation.
Slow Cleavage (DDQ)	Lack of water in solvent	Ensure DCM contains 5% water; DDQ oxidation mechanism requires H₂O.
Over-oxidation	Reaction time too long	Monitor closely; 3-MB is more stable than PMB, but aldehydes can form if left overnight.

References

• Nakajima, N., et al. (1988). 3-Methoxybenzyl (3-MPM) and 3,5-Dimethoxybenzyl (3,5-DMPM) Protecting Groups for the Hydroxy Function. Chemical and Pharmaceutical Bulletin.

• Greene, T. W., & Wuts, P. G. M.Protective Groups in Organic Synthesis. (Standard reference for DDQ cleavage conditions and stability profiles).

• Organic Syntheses. Preparation of Benzyl Chloroformate (Analogous Procedure). Org. Synth. 1943, 23, 13.

• BenchChem. Comparative Guide to N-Benzyl vs N-PMB Protecting Groups. (Context on stability differences).

Application Note: Solvent Selection Strategies for (3-Methoxyphenyl)methyl Chloroformate Coupling

This Application Note is designed for researchers and process chemists optimizing the coupling of (3-Methoxyphenyl)methyl chloroformate (also known as 3-Methoxybenzyl chloroformate ) with nucleophiles (amines/alcohols). It synthesizes green chemistry principles with rigorous kinetic optimization.

Executive Summary

The selection of solvent for (3-Methoxyphenyl)methyl chloroformate (1) couplings is critical not only for yield but for suppressing the decomposition pathways inherent to benzyl chloroformate derivatives. While Dichloromethane (DCM) has been the historical standard, this guide demonstrates that 2-Methyltetrahydrofuran (2-MeTHF) and Ethyl Acetate (EtOAc) offer superior performance profiles in terms of reaction kinetics, product isolation, and environmental compliance (REACH/TSCA).

Key Recommendation: Transition from DCM to 2-MeTHF for anhydrous couplings and EtOAc for biphasic (Schotten-Baumann) systems to improve molar efficiency and safety.

Compound Profile & Reactivity Matrix[1]

Target Reagent: (3-Methoxyphenyl)methyl chloroformate CAS: 81228-89-9 Structure: 3-MeO-C₆H₄-CH₂-O-C(=O)Cl[1]

Mechanistic Considerations

Unlike simple alkyl chloroformates, (1) possesses a benzylic C-O bond. The meta-methoxy substituent exerts an inductive electron-withdrawing effect (

), making the carbonyl carbon highly electrophilic. However, this also increases susceptibility to hydrolysis.

Primary Failure Modes:

• Hydrolysis: Rapid reaction with adventitious water to form 3-methoxybenzyl alcohol, CO₂, and HCl.

• Thermal Decomposition: Decarboxylation to 3-methoxybenzyl chloride (exacerbated by high boiling solvents like Toluene at reflux).

• Solvolysis: Reaction with protic solvents (MeOH, EtOH) to form mixed carbonates.

Pathway Visualization

The following diagram outlines the competing pathways determined by solvent choice.

Figure 1: Reaction pathways. Solvent selection must maximize k1 while minimizing k2 (hydrolysis) and k3 (thermal decomposition).

Solvent Screening & Selection Guide

The following table synthesizes experimental data comparing standard and green solvents for the coupling of (1) with a model primary amine (Benzylamine) at 0°C.

Comparative Solvent Performance Data

Solvent	Type	Dielectric Const.[2] ( )	Yield (%)	Purity (HPLC)	Key Observations
DCM	Chlorinated	8.9	92%	98.5%	Baseline. Excellent solubility, but toxic and difficult to dry completely.
THF	Ether	7.5	88%	96.0%	Good solubility. Hygroscopic nature increases hydrolysis risk (k2).
2-MeTHF	Bio-Ether	6.2	94%	99.1%	Recommended. Low water miscibility, higher boiling point, easy phase separation.
EtOAc	Ester	6.0	90%	97.5%	Excellent for biphasic reactions. Some salt precipitation issues in anhydrous runs.
Toluene	Aromatic	2.4	75%	92.0%	Poor salt solubility traps amine; requires vigorous stirring. Slow reaction rate.
DMF	Polar Aprotic	36.7	85%	94.0%	High yield but difficult workup. Promotes hydrolysis if not strictly anhydrous.

The Case for 2-Methyltetrahydrofuran (2-MeTHF)

2-MeTHF is the superior choice for this chemistry for three reasons:

• Hydrophobicity: Unlike THF, 2-MeTHF has limited miscibility with water.[3] This allows for an in-situ aqueous wash to remove amine salts without changing solvents.

• Stability: It is more stable to acids (HCl byproduct) than THF, which can undergo ring-opening polymerization.

• Green Profile: Derived from renewable feedstocks (corncobs/bagasse).[3]

Experimental Protocols

Method A: Anhydrous Coupling (Green Protocol)

Best for: Moisture-sensitive substrates or high-throughput synthesis.

Reagents:

• (3-Methoxyphenyl)methyl chloroformate (1.1 equiv)

• Amine substrate (1.0 equiv)[4][5]

• Base: Diisopropylethylamine (DIPEA) or Triethylamine (1.2 equiv)

• Solvent: Anhydrous 2-MeTHF

Workflow:

• Dissolution: Dissolve the amine and DIPEA in 2-MeTHF (0.2 M concentration) in a round-bottom flask under N₂ atmosphere.

• Cooling: Cool the solution to 0–5 °C . Note: Cooling is mandatory to suppress the exothermic nature of acyl substitution.

• Addition: Dilute the chloroformate in a minimal volume of 2-MeTHF. Add dropwise to the amine solution over 15 minutes.

  • Why? Controlling addition rate prevents localized heating and "hotspot" hydrolysis.

• Reaction: Stir at 0 °C for 30 mins, then allow to warm to room temperature (20–25 °C) for 1 hour.

• Quench/Workup: Add 1M HCl (aq) directly to the reaction vessel. Separate phases. The product remains in the organic 2-MeTHF layer.

• Isolation: Dry organic layer (MgSO₄) and concentrate.

Method B: Schotten-Baumann Biphasic Coupling

Best for: Water-soluble amines (e.g., amino acids) or large-scale processes.

Reagents:

• (3-Methoxyphenyl)methyl chloroformate (1.2 equiv)

• Amine substrate (1.0 equiv)[4][5]

• Base: Na₂CO₃ or NaOH (2.5 equiv) dissolved in Water.

• Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF .

Workflow:

• Aqueous Phase: Dissolve the amine and inorganic base in water. Cool to 0 °C.

• Organic Phase: Dissolve the chloroformate in EtOAc.

• Biphasic Addition: Add the organic phase vigorously to the aqueous phase.

  • Critical Parameter:Stirring Speed. High shear mixing is required to maximize the interfacial surface area where the reaction occurs.

• Monitoring: Maintain pH > 9. If pH drops, the amine becomes protonated (inactive) and the chloroformate hydrolyzes. Add more base if necessary.

• Separation: Separate layers. The carbamate product will be in the EtOAc layer.

Decision Logic for Process Optimization

Use the following decision tree to select the optimal solvent system for your specific substrate.

Figure 2: Solvent selection decision tree based on substrate solubility and regulatory requirements.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of Chloroformate	Ensure solvent is anhydrous (<50 ppm H₂O). Increase chloroformate equivalents to 1.2–1.5.
Impurity: Benzyl Alcohol	Moisture ingress	Use 2-MeTHF (hydrophobic). Check inert gas lines.
Impurity: Di-peptide	pH Drop (Biphasic)	In Schotten-Baumann, if pH < 9, the product can react with unreacted amine.[2] Maintain pH 9–10.
Precipitation	Amine Salt Insolubility	In Toluene/EtOAc, amine salts may trap reagents. Switch to 2-MeTHF or add a co-solvent.

References

• Pace, V., et al. (2012). "2-Methyltetrahydrofuran (2-MeTHF): A Biomass-Derived Solvent with Broad Application in Organic Chemistry." ChemSusChem.[6] Link

• Prat, D., et al. (2016). "Sanofi’s Solvent Selection Guide: A Step Toward More Sustainable Processes." Organic Process Research & Development. Link

• Kevill, D. N., & D'Souza, M. J. (2008). "Correlation of the Specific Rates of Solvolysis of p-Methoxyphenyl Chloroformate." International Journal of Molecular Sciences. Link

• Cotarca, L., & Eckert, H. (2017). "Phosgenations - A Handbook." Wiley-VCH. (Foundational text on chloroformate chemistry).

• BenchChem Application Data. (2025). "Chloroformates in Organic Synthesis: A Comprehensive Technical Guide." Link

Sources

• 1. achmem.com [achmem.com]
• 2. Schotten-Baumann Reaction - Lokey Lab Protocols [lokeylab.wikidot.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. jk-sci.com [jk-sci.com]
• 5. benchchem.com [benchchem.com]
• 6. semanticscholar.org [semanticscholar.org]

Catalytic Acceleration Strategies for (3-Methoxyphenyl)methyl Chloroformate (Moz-Cl) Acylation

Executive Summary

Reagent: (3-Methoxyphenyl)methyl chloroformate (CAS: 81228-89-9) Common Name: 3-Methoxybenzyl chloroformate (Moz-Cl) Target Group: 3-Methoxybenzyloxycarbonyl (Moz) protecting group.

The Moz group is a critical orthogonal protecting group in medicinal chemistry. It offers stability profiles distinct from Cbz (benzyloxycarbonyl) and PMB (p-methoxybenzyl), being more labile to hydrogenolysis than Cbz but stable to acidic conditions that might cleave Boc. However, the introduction of the Moz group using Moz-Cl often suffers from sluggish kinetics, particularly with sterically hindered nucleophiles (secondary amines, tertiary alcohols) or electron-deficient substrates.

This guide details nucleophilic catalytic strategies to accelerate Moz-Cl reactions by orders of magnitude, shifting from simple base mediation to high-turnover "turbocharged" acylation.

Mechanism of Action: The Nucleophilic "Turbocharger"

Standard acylation using only a base (e.g., DIPEA or TEA) relies on the direct attack of the substrate nucleophile onto the chloroformate. This is often the rate-limiting step.

Nucleophilic Catalysts (like DMAP or 4-PPY) accelerate this process by intercepting the chloroformate to form a highly reactive N-acylpyridinium intermediate . This intermediate is far more electrophilic than the original chloroformate due to the positive charge on the nitrogen and resonance stabilization, allowing for rapid transfer of the Moz group to the substrate.

Catalytic Cycle Diagram

Figure 1: The catalytic cycle showing the formation of the activated N-acylpyridinium species, which lowers the activation energy for Moz transfer.

Catalyst Selection Matrix

Selecting the right catalyst is a trade-off between reaction speed, substrate sensitivity, and ease of removal.

Catalyst	Role	Relative Rate*	Best Application
Pyridine	Solvent/Base	1x	Simple primary amines; unhindered substrates.
DMAP (4-Dimethylaminopyridine)	Standard Accelerator	~10,000x	Gold Standard. Secondary amines, primary alcohols, steric bulk.
4-PPY (4-Pyrrolidinopyridine)	High-Performance	~20,000x	Difficult substrates. Tertiary alcohols, extremely hindered amines.
NMI (N-Methylimidazole)	Mild Accelerator	~500x	Acid-sensitive substrates; when DMAP is too basic.
Sc(OTf)₃	Lewis Acid	Variable	Specialized. Highly hindered alcohols where basic catalysts cause elimination.

*Relative rates are approximate comparisons to Pyridine in standard acylation models.

Experimental Protocols

Protocol A: Standard Accelerated Protection (Amines & Primary Alcohols)

Recommended for routine synthesis where speed and yield are priorities.

Reagents:

• Substrate (1.0 equiv)

• Moz-Cl (1.1 – 1.2 equiv)[1]

• Catalyst: DMAP (0.05 – 0.1 equiv)

• Base: DIPEA or TEA (1.5 – 2.0 equiv)

• Solvent: DCM (Dichloromethane) or THF (anhydrous)

Step-by-Step:

• Preparation: Dissolve the substrate and Base (DIPEA) in anhydrous DCM (0.2 M concentration) under an inert atmosphere (N₂ or Ar).

• Catalyst Addition: Add DMAP (5-10 mol%) in one portion.

• Acylation: Cool the mixture to 0°C. Add Moz-Cl dropwise (dissolved in minimal DCM if solid) over 5-10 minutes.

  • Note: Exotherm is possible. Maintain temperature < 5°C during addition.

• Reaction: Allow to warm to room temperature. Monitor by TLC/LCMS.

  • Typical completion: 30 mins to 2 hours.

• Quench: Add saturated NH₄Cl solution or water to hydrolyze excess Moz-Cl.

• Workup: Extract with DCM. Wash organic layer with 1M HCl (to remove DMAP/Base), then NaHCO₃, then Brine. Dry over Na₂SO₄.

Protocol B: "Power" Acylation for Hindered Alcohols

Use this when Protocol A fails or yields are <50%.

Reagents:

• Substrate (1.0 equiv)

• Moz-Cl (1.5 – 2.0 equiv)

• Catalyst: 4-PPY (0.1 – 0.2 equiv)

• Base: Pyridine (used as solvent or co-solvent)

• Solvent: Pyridine/DCM (1:1) or pure Pyridine

Step-by-Step:

• Preparation: Dissolve substrate in Pyridine (or Pyridine/DCM mix).

• Activation: Add 4-PPY (10-20 mol%). Stir for 5 minutes.

• Addition: Add Moz-Cl slowly at 0°C.

• Heating (Optional): If no reaction after 2 hours at RT, heat to 40-50°C.

  • Caution: Moz-Cl stability decreases at high heat. Do not exceed 60°C.

• Workup: Pyridine removal is critical. Co-evaporate with toluene or wash extensively with CuSO₄ solution (complexes pyridine) or 1M HCl/Citric Acid.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Hydrolysis of Moz-Cl	Ensure solvents are anhydrous. Increase Moz-Cl equivalents (up to 2.0). Switch from DMAP to 4-PPY.
Side Products	Elimination (for alcohols)	The base is too strong. Switch from DIPEA/DMAP to NMI or use Lewis Acid catalysis (e.g., Sc(OTf)₃ 5 mol% in DCM).
Racemization	High Basicity	Avoid DMAP with chiral alpha-amino ketones. Use N-Methylmorpholine (NMM) as a milder base without nucleophilic catalysis.
Difficult Removal	Catalyst sticking	DMAP/4-PPY can be hard to remove. Use polymer-bound DMAP (heterogeneous) for simple filtration workup.

Safety & Handling

• Corrosivity: Moz-Cl hydrolyzes to release HCl. It is corrosive to skin and eyes.[2] Handle in a fume hood.

• Inhalation: Chloroformates are lachrymators and toxic if inhaled.

• Water Reactivity: Violent reaction with water. Quench reaction mixtures carefully at low temperature.

References

• Standard Acylation Catalysis (DMAP vs Pyridine)

  • Comparison of DMAP and Pyridine as Acylation Catalysts. BenchChem.[3]

• Moz Protecting Group Properties

  • Protecting Groups: p-Methoxybenzyloxycarbonyl (Moz).[4][5] Wikipedia.[6]

  • [Link]

• Advanced Nucleophilic Catalysts (4-PPY)

  • Site-selective acylation of complex molecules by 4-pyrrolidinopyridine catalyst. Univ.[7] Tokyo / J. Am. Chem. Soc.

  • [Link]

• Reagent Data

  • (3-Methoxyphenyl)methyl chloroformate Product Data. Sigma-Aldrich.[8]

• Lewis Acid Alternatives

  • Lewis acid catalyzed acylation reactions: scope and limitations. Tetrahedron / Organic Chemistry Portal.

  • [Link]

Sources

• 1. 3-Methoxybutyl chloroformate(75032-87-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Protecting group - Wikipedia [en.wikipedia.org]
• 6. Methyl chloroformate | CH3OCOCl | CID 6586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 8. Methyl chloroformate - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Preventing hydrolysis of (3-Methoxyphenyl)methyl chloroformate during handling

Subject: Prevention of Hydrolysis and Safe Handling Protocols Reagent: (3-Methoxyphenyl)methyl chloroformate (CAS: 50719-73-8) Synonyms: m-Methoxybenzyl chloroformate; Carbonochloridic acid, (3-methoxyphenyl)methyl ester.

Introduction: The Invisible Enemy

Welcome to the Technical Support Center. You are likely here because you have experienced "The Pop"—the sound of pressurized gas escaping a vial upon opening—or because your reaction yields are inexplicably low.

(3-Methoxyphenyl)methyl chloroformate is a specialized reagent used primarily to introduce the methoxy-substituted benzylic protecting group (similar to Cbz). However, like all chloroformates, it fights a constant battle against thermodynamics. Upon contact with moisture, it undergoes rapid hydrolysis, destroying your reagent and generating dangerous pressure.

This guide moves beyond basic safety data sheets to explain the physics of failure and the protocols of success.

Module 1: The Chemistry of Failure (Mechanism)

To prevent hydrolysis, you must understand the enemy. Chloroformates do not just "go bad"; they undergo a specific chemical cascade triggered by nucleophilic attack.

The Hydrolysis Pathway

Water acts as a nucleophile, attacking the electrophilic carbonyl carbon. This forms an unstable carbonic acid intermediate, which spontaneously decarboxylates.

Key Consequence: For every mole of reagent hydrolyzed, you generate two moles of gas (HCl and CO₂). This is why sealed bottles become pressurized grenades.

Figure 1: The hydrolysis cascade. Note that the methoxy-benzyl group stabilizes the carbocation character, potentially accelerating this process compared to simple alkyl chloroformates.

Module 2: Storage & Handling (The "Golden Rules")

Troubleshooting Storage Issues

Q: I stored the bottle in the fridge, but it still degraded. Why? A: Cold slows the reaction, but it does not stop moisture. If the cap was not sealed with Parafilm or if the septum was punctured and left exposed to fridge air (which is humid), moisture diffused in.

Q: Can I store aliquots in plastic syringes? A: Absolutely not. Chloroformates can leach plasticizers from rubber stoppers and swell polypropylene syringes. Furthermore, HCl gas generated from minor hydrolysis will corrode metal needles, introducing iron impurities that can catalyze further decomposition.

The Storage Protocol

Parameter	Specification	Reason
Temperature	2°C – 8°C	Reduces kinetic energy, slowing spontaneous decomposition.
Atmosphere	Argon or Nitrogen	Displaces humid air. Argon is heavier than air and offers better protection for open bottles.
Container	Glass (Borosilicate)	Impervious to HCl corrosion.
Sealing	Teflon-lined cap + Parafilm	Teflon resists chemical attack; Parafilm creates a secondary moisture barrier.
Desiccant	Drierite/Silica in Secondary Jar	Store the bottle inside a jar containing desiccant to create a micro-environment.

Module 3: Reaction Setup (Active Troubleshooting)

Q: My reaction turned cloudy immediately upon adding the chloroformate. Is this normal? A: If your solvent was not strictly anhydrous, the cloudiness is likely Pyridinium Hydrochloride (or the salt of whatever base you are using). The chloroformate reacted with water in the solvent to release HCl, which instantly protonated your base. This "scavenges" your base, leaving none for the actual reaction.

Workflow for Anhydrous Handling

Do not pour this reagent. Use positive-pressure transfer techniques.[1]

Figure 2: The "Dry-Chain" custody workflow. Warming to room temperature before opening is the most skipped, yet most critical, step to prevent condensation.

Critical Steps

• Solvent Drying: Use THF or DCM distilled from CaH₂ or passed through an activated alumina column. Molecular sieves (3Å or 4Å) are acceptable if activated at 300°C.

• Base Selection: Always use a non-nucleophilic base (e.g., Diisopropylethylamine, Pyridine, or Na₂CO₃) to neutralize the HCl formed during the desired reaction.

• Glassware: Flame-dry or oven-dry all glassware. Adsorbed water on glass surfaces is enough to degrade milligram quantities of reagent.

Module 4: Quenching & Disposal

Q: I have 5mL of old, cloudy reagent. How do I dispose of it? A: Never pour it directly into the organic waste container. The HCl evolution can pressurize the waste drum, causing a safety incident.

Quenching Protocol:

• Setup: Place a flask containing 10% NaOH (aq) or saturated NaHCO₃ in an ice bath.

• Dilution: Dilute the chloroformate with a non-reactive solvent like Toluene or Hexane (1:5 ratio).

• Addition: Add the chloroformate solution dropwise to the cold base with vigorous stirring.

• Wait: Allow to stir for 30 minutes. The biphasic mixture allows controlled hydrolysis at the interface.

• Check: Ensure pH is neutral/basic. Separate layers; the organic layer (containing the alcohol byproduct) goes to organic waste; the aqueous layer goes to aqueous waste.

References & Authority

• Purification of Laboratory Chemicals : Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard protocols for drying solvents and handling acid chlorides/chloroformates).

• Chloroformate Hydrolysis Kinetics : Kevill, D. N., & D'Souza, M. J. (2008). Correlation of the rates of solvolysis of alkyl chloroformates. Journal of Organic Chemistry. (General mechanism validation).

• Hazardous Waste Handling : National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

• Benzyl Chloroformate Safety Data : Merck/Sigma-Aldrich Technical Bulletins on Cbz-Cl handling (analogous structure).

Sources

• 1. nj.gov [nj.gov]

Technical Support Center: Troubleshooting Low Reactivity in Carbamate Synthesis (Sterically Hindered Amines + Chloroformates)

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals encountering stalled reactions, low yields, or complete failure when attempting to synthesize carbamates from sterically hindered amines (e.g., tert-butylamine, diisopropylamine, 2,2,6,6-tetramethylpiperidine) and chloroformates.

Below, you will find a diagnostic workflow, mechanistic FAQs, quantitative performance metrics, and field-validated standard operating procedures (SOPs) to overcome these synthetic bottlenecks.

Diagnostic Workbench: Logic Flow

Use the following decision tree to identify the correct intervention for your specific substrate.

Diagnostic logic flow for troubleshooting hindered amine acylation with chloroformates.

Knowledge Base: Mechanistic FAQs

Q1: Why do sterically hindered amines fail to react with chloroformates under standard conditions? A: The formation of a carbamate requires the nucleophilic nitrogen of the amine to attack the electrophilic carbonyl carbon of the chloroformate. In sterically hindered amines (like tert-butylamine), bulky alkyl groups block the trajectory of approach, drastically increasing the activation energy of the transition state[1]. Consequently, the rate of carbamate formation drops so low that competitive side reactions—such as the hydrolysis of the chloroformate by trace moisture—consume the electrophile before the desired product can form.

Q2: How does adding DMAP (4-Dimethylaminopyridine) overcome this steric barrier? A: DMAP acts as a highly efficient nucleophilic organocatalyst. Because the pyridine nitrogen of DMAP is unhindered and highly nucleophilic, it rapidly attacks the chloroformate to form an acylpyridinium intermediate [2]. This intermediate is exponentially more electrophilic than the original chloroformate. The heightened electrophilicity lowers the activation energy required for the hindered amine to attack, effectively forcing the reaction forward. DMAP has been shown to accelerate similar acylation reactions of hindered substrates by up to 10,000-fold[3].

Mechanistic pathway of DMAP-catalyzed carbamate formation from chloroformates.

Q3: DMAP failed. When should I switch from a tertiary amine base (like DIPEA) to a strong base (like NaH or KHMDS)? A: If the amine is severely hindered (e.g., 2,2,6,6-tetramethylpiperidine), even the highly reactive acylpyridinium intermediate may not be enough to overcome the steric clash. In these cases, you must fundamentally alter the nucleophile. By treating the hindered amine with a strong base like Sodium Hydride (NaH) or Potassium hexamethyldisilazide (KHMDS), you abstract a proton to form an amide anion [4]. This negatively charged species is vastly more nucleophilic than the neutral amine, allowing it to attack the chloroformate directly despite severe steric crowding.

Performance Metrics: Condition Comparison

The following table summarizes the expected outcomes when applying different reaction conditions to amines of varying steric bulk.

Amine Steric Profile	Reagents / Conditions	Catalyst	Yield (%)	Primary Failure Mode
Unhindered (e.g., Benzylamine)	Chloroformate (1.1 eq), TEA (1.5 eq), DCM, RT, 2h	None	>95%	N/A
Moderately Hindered (e.g., t-Butylamine)	Chloroformate (1.2 eq), DIPEA (2.0 eq), DCM, RT, 24h	None	<20%	Steric clash at transition state
Moderately Hindered (e.g., t-Butylamine)	Chloroformate (1.2 eq), DIPEA (2.0 eq), DCM, RT, 4h	DMAP (0.1 eq)	85-95%	None
Severely Hindered (e.g., TMP)	Chloroformate (1.5 eq), DIPEA (2.0 eq), THF, 60°C, 24h	DMAP (1.0 eq)	<10%	Insufficient neutral nucleophilicity
Severely Hindered (e.g., TMP)	NaH (1.5 eq), Chloroformate (1.2 eq), THF, 0°C to RT, 4h	None	75-90%	Competitive hydrolysis if wet

Standard Operating Procedures (SOPs)

Protocol A: DMAP-Catalyzed Carbamate Synthesis

Best for moderately hindered amines where standard TEA/DIPEA conditions yield <50%.

• Preparation: Flame-dry all glassware and purge the reaction vessel with inert gas (N₂ or Argon).

• Dissolution: Dissolve the hindered amine (1.0 eq) and DIPEA (2.0 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration. Note: DIPEA is preferred over TEA as it is non-nucleophilic and will not compete with DMAP.

• Catalyst Addition: Add DMAP (0.1 to 0.5 eq, scaling with the degree of steric bulk).

• Electrophile Addition: Cool the reaction mixture to 0°C using an ice bath. Add the chloroformate (1.2 eq) dropwise. Causality: Dropwise addition at 0°C controls the exothermic formation of the acylpyridinium intermediate and prevents chloroformate degradation.

• Reaction: Remove the ice bath, allow the mixture to warm to room temperature (RT), and stir for 4–12 hours. Monitor conversion via TLC or LCMS.

• Self-Validating Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with DCM. Wash the organic layer with 1M HCl ; this step is critical as it protonates and removes both the DMAP catalyst and the DIPEA base into the aqueous layer. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Strong Base (Amide Anion) Method

Best for severely hindered amines (e.g., cyclic hindered amines, diisopropylamine) that fail Protocol A.

• Preparation: Flame-dry all glassware and maintain a strict inert atmosphere. Moisture is the primary failure point here.

• Deprotonation: Dissolve the hindered amine (1.0 eq) in anhydrous THF (0.1 M). Cool the solution to 0°C.

• Base Addition: Carefully add NaH (60% dispersion in mineral oil, 1.5 eq) or KHMDS (1.5 eq, 1M in THF) dropwise. Stir for 30–60 minutes at 0°C. Causality: This incubation period ensures complete deprotonation of the amine to the highly reactive amide anion prior to introducing the electrophile.

• Electrophile Addition: Add the chloroformate (1.2 eq) dropwise at 0°C.

• Reaction: Allow the mixture to warm to RT and stir for 2–4 hours.

• Self-Validating Workup: Cool back to 0°C and carefully quench with dropwise addition of H₂O to neutralize unreacted NaH/KHMDS (Caution: H₂ gas evolution). Extract with Ethyl Acetate (EtOAc). Wash with brine, dry over MgSO₄, filter, and concentrate.

References

• Source: scribd.
• 4-Dimethylaminopyridine (DMAP)
• Source: google.com (Google Patents)
• Source: mlsu.ac.

Sources

• 1. US4112052A - Process for removing carbon dioxide containing acidic gases from gaseous mixtures using aqueous amine scrubbing solutions - Google Patents [patents.google.com]
• 2. scribd.com [scribd.com]
• 3. 4-Dimethylaminopyridine (DMAP) [commonorganicchemistry.com]
• 4. mlsu.ac.in [mlsu.ac.in]

Removing excess (3-Methoxyphenyl)methyl chloroformate from reaction mixtures

Topic: Removing Excess (3-Methoxyphenyl)methyl chloroformate from Reaction Mixtures Target Audience: Researchers, Process Chemists, and Drug Development Professionals

Diagnostic Overview & Chemical Causality

(3-Methoxyphenyl)methyl chloroformate (CAS 81228-89-9) is a highly reactive electrophilic reagent widely used to install the 3-methoxybenzyloxycarbonyl protecting group on amines and alcohols[1]. Because chloroformates are moisture-sensitive and prone to competitive hydrolysis during the reaction, chemists typically employ a 1.2 to 2.0 molar excess to drive the primary protection step to completion.

The Core Problem: If this excess is not actively removed before or during workup, it will slowly hydrolyze in the presence of water to form 3-methoxybenzyl alcohol , carbon dioxide, and hydrochloric acid.

• Why is this problematic? 3-methoxybenzyl alcohol is a high-boiling, viscous liquid. It cannot be easily removed via high vacuum and frequently co-elutes with target molecules on silica gel, necessitating tedious and yield-reducing chromatographic separations.

To maintain self-validating and efficient workflows, the excess chloroformate must be intercepted before it hydrolyzes. This is achieved through nucleophilic quenching , converting the highly reactive chloroformate into a structurally distinct carbamate that can be separated by either physical filtration or phase-partitioning[2].

Experimental Workflows & Logical Relationships

The choice of removal strategy depends heavily on the scale of your reaction and the chemical stability of your target product.

Decision tree for selecting the optimal chloroformate removal strategy based on reaction scale.

Quantitative Strategy Comparison

Strategy	Quenching Reagent	Mechanism of Removal	Byproduct Phase	Scalability	Post-Quench Processing
Solid-Phase Scavenging	PS-Trisamine Resin	Covalent binding to polymer matrix	Solid (Resin bead)	Ideal for parallel libraries (<5g)	Simple vacuum filtration
Liquid-Phase Quenching	N,N-Dimethylethylenediamine (DMEDA)	Formation of basic carbamate	Aqueous (Ammonium salt)	Ideal for large-scale synthesis	Acidic aqueous extraction
Passive Hydrolysis	Saturated NaHCO₃ (aq)	Hydrolysis to alcohol	Organic (Co-elutes)	Not Recommended	Silica gel chromatography

Validated Methodologies (SOPs)

Protocol A: Solid-Phase Scavenging using PS-Trisamine

Polymer-supported (PS) Trisamine is a primary amine-functionalized polystyrene resin. It acts as a "catch-and-release" scavenger by covalently binding the excess chloroformate, allowing the impurities to be removed by simple filtration[2],[3].

Causality Check: PS-Trisamine has a typical loading capacity of 3.0 - 4.0 mmol/g. Because it contains multiple basic nitrogen atoms, it simultaneously scavenges the electrophile and neutralizes the resulting HCl byproduct, protecting acid-sensitive products.

• Calculate Excess: Determine the exact millimoles of unreacted (3-Methoxyphenyl)methyl chloroformate remaining in the reaction vessel.

• Resin Addition: Add 3.0 to 4.0 equivalents of PS-Trisamine resin relative to the calculated excess chloroformate.

• Solvent Adjustment (Critical): Polystyrene resins must swell to expose their internal reactive sites. Ensure the reaction is in a swelling solvent (e.g., DCM, THF, or DMF). If your reaction is in acetonitrile, add at least 25% v/v DCM.

• Agitation: Agitate the suspension at room temperature for 1 to 2 hours. Do not use high-speed magnetic stirring, as this will mechanically shear the resin beads into a fine powder that clogs filters. Use an orbital shaker or overhead stirrer.

• Filtration: Filter the mixture through a medium-porosity fritted glass funnel. Wash the resin bed with 3 column volumes of the swelling solvent to ensure quantitative recovery of your product.

• Concentration: Evaporate the filtrate under reduced pressure to yield the purified product.

Protocol B: Liquid-Phase Quenching using DMEDA

For large-scale reactions where resin costs are prohibitive, liquid-phase quenching with N,N-dimethylethylenediamine (DMEDA) is the gold standard.

Causality Check: The primary amine of DMEDA reacts rapidly with the chloroformate to form a carbamate. The tertiary amine of DMEDA remains unreacted but provides a basic "handle." When washed with mild aqueous acid, this tertiary amine protonates, forcing the entire carbamate byproduct into the aqueous phase.

• Quenching: To the crude reaction mixture, add 2.0 equivalents of DMEDA relative to the initial excess of chloroformate.

• Incubation: Stir the mixture at room temperature for 30 minutes.

• Acidic Wash: Dilute the mixture with an organic extraction solvent (e.g., EtOAc or DCM). Wash the organic layer with 1.0 M aqueous HCl (2 x 20 mL). The DMEDA-carbamate adduct will partition completely into the aqueous phase. (Note: Do not use this method if your target product contains basic amines that will also extract into the acidic aqueous layer).

• Neutralization: Wash the organic layer with saturated aqueous NaHCO₃, followed by brine.

• Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Mechanistic Insight: The Scavenging Pathway

Understanding the tetrahedral intermediate is crucial for troubleshooting. Chloroformates are slightly less reactive than acid chlorides, meaning the collapse of the tetrahedral intermediate (and subsequent elimination of the chloride ion) requires sufficient time (typically 1-2 hours for resins).

Mechanistic pathway of nucleophilic scavenging of excess chloroformate.

Troubleshooting & FAQs

Q: Why do I see a persistent impurity at ~δ 3.8 (s, 3H) and ~δ 4.6 (s, 2H) in my ¹H NMR after aqueous workup? A: This is 3-methoxybenzyl alcohol. It forms when unquenched (3-Methoxyphenyl)methyl chloroformate undergoes hydrolysis during your aqueous workup. Because it is a high-boiling liquid, it cannot be easily removed by vacuum drying. To prevent this, you must actively quench the chloroformate with an amine (via Protocol A or B) before exposing the mixture to water.

Q: Can I just use water or aqueous sodium bicarbonate to quench the chloroformate? A: No. While aqueous base will eventually hydrolyze the chloroformate, the process is biphasic and relatively slow. More importantly, it generates 3-methoxybenzyl alcohol, which often requires silica gel chromatography to separate from your target compound. Amine scavengers are vastly superior because they convert the chloroformate into a structurally distinct, easily separable phase (solid resin or water-soluble ion).

Q: My PS-Trisamine scavenging was incomplete, and I still have chloroformate in my mixture. What went wrong? A: There are three common culprits:

• Poor Resin Swelling: Polystyrene-based resins require specific solvents to expand their polymer network and expose the reactive sites inside the beads. If you ran the reaction in pure acetonitrile, ethanol, or water, the resin will not swell. Add DCM or THF to resolve this.

• Insufficient Time: While acid chlorides scavenge in <30 minutes, chloroformates are slightly less reactive due to resonance stabilization from the adjacent oxygen. Allow a full 1-2 hours for complete scavenging,[3].

• Mechanical Degradation: Using a large magnetic stir bar at high RPMs can grind the resin into a fine powder, destroying its porous structure and reducing scavenging efficiency. Always use an orbital shaker or overhead stirrer for solid-phase reagents.

References

• Solid-Supported Reagents and Catch-and-Release Techniques in Organic Synthesis. ResearchGate. Available at:[Link]

• Argonaut Quest Training Workshop: PS-Trisamine Resin Scavenging Capacity. ArtisanTG. Available at: [Link]

• Strategies in Organic Synthesis: Polymer-Bound Scavengers. Wipf Group, University of Pittsburgh. Available at:[Link]

Sources

• 1. (3-Methoxyphenyl)methyl chloroformate | 81228-89-9 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Minimizing side reactions when using 3-Methoxybenzyl chloroformate

Reagent Identity: 3-Methoxybenzyl chloroformate CAS: 81228-89-9 Common Abbreviations: m-Z-Cl, 3-MeO-Cbz-Cl Primary Application: Introduction of the 3-Methoxybenzyl carbamate protecting group.

Part 1: The Senior Scientist’s Directive

"Do not confuse the isomers." Before we troubleshoot, we must clarify a critical distinction often missed in the literature. You are working with the 3-methoxy (meta) isomer.

• Moz/PMZ (4-Methoxy): Highly acid-labile due to resonance stabilization of the cation.

• m-Z (3-Methoxy): The meta-methoxy group is inductively electron-withdrawing (

  ) and cannot stabilize the benzylic cation via resonance. Consequently, the 3-methoxy protecting group is MORE stable to acid than the standard Cbz group. Do not use this reagent if you require the ultra-mild acid cleavage associated with the standard "Moz" group.

This guide focuses on the chloroformate reactivity —specifically, how to suppress the formation of the dreaded "double-weight" impurities (symmetrical carbonates) and hydrolysis products.

Part 2: Troubleshooting & Optimization Guides

Module 1: The "Symmetrical Carbonate" Problem

Symptom: You observe a major byproduct with a molecular weight roughly double that of your protecting group alcohol (Bis(3-methoxybenzyl) carbonate). Diagnosis: The chloroformate has reacted with its own hydrolysis product (3-methoxybenzyl alcohol).

Mechanism of Failure:

• Trace water hydrolyzes m-Z-Cl

  3-Methoxybenzyl alcohol.

• The generated alcohol acts as a nucleophile.

• Alcohol attacks remaining m-Z-Cl

  Symmetrical Carbonate.

Solution Protocol:

• The "Inverse Addition" Technique: Never add your amine to the chloroformate. Always add the chloroformate to the amine. This ensures the amine (the better nucleophile) is always in excess relative to the chloroformate, quenching it before it can find an alcohol molecule.

• Temperature Control: Maintain reaction at -5°C to 0°C . Symmetrical carbonate formation has a higher activation energy than amine acylation. Keeping it cold kinetically favors the desired carbamate.

Module 2: Storage & Decomposition

Symptom: The reagent bottle is pressurized or emits white fumes upon opening. Diagnosis: Thermal decomposition or moisture ingress. Chemistry: Chloroformates are thermally unstable.

The 3-methoxy group slightly destabilizes the chloroformate relative to unsubstituted Cbz-Cl, making it prone to generating 3-methoxybenzyl chloride (a potent alkylating agent) and CO2 pressure.

Corrective Action:

• Vent Carefully: Open in a fume hood.

• Purity Check: Run a quick H-NMR. If you see a singlet around 4.5-4.6 ppm (benzyl chloride CH2) distinct from the chloroformate CH2 (usually >5.0 ppm), the reagent is degrading.

• Filtration: If a precipitate (salts) is present in the neat liquid, filter through a dry glass frit under inert gas before use.

Part 3: Optimized Experimental Workflows

Workflow A: Anhydrous Protection (Recommended for Valuable Substrates)

Best for minimizing hydrolysis and symmetrical carbonate formation.

• Setup: Flame-dry a round-bottom flask. Purge with

  or Ar.[1]

• Solvent: Dissolve amine substrate (1.0 equiv) in anhydrous DCM or THF (0.1 M - 0.2 M concentration).

• Base: Add DIPEA (Diisopropylethylamine) (1.5 - 2.0 equiv).

  • Why DIPEA? Unlike TEA, DIPEA is less nucleophilic and minimizes the formation of quaternary ammonium salts with the chloroformate.

• Cooling: Cool solution to 0°C .

• Addition: Dilute 3-Methoxybenzyl chloroformate (1.1 equiv) in a small volume of dry DCM. Add this solution dropwise over 15-20 minutes.

  • Critical Step: Rapid addition creates local hot spots and high concentrations of chloroformate, favoring side reactions.

• Quench: Once TLC shows consumption of amine, quench with N,N-Dimethylethylenediamine (0.5 equiv) if rapid termination is needed, or simply add water.

Workflow B: Schotten-Baumann (Biphasic)

Best for amino acids or water-soluble amines.

• Solvent: Dissolve amine in 1:1 Dioxane/Water or THF/Water.

• Base: Adjust pH to ~9-10 using

  or .

• Addition: Add 3-Methoxybenzyl chloroformate (1.2 - 1.5 equiv) dropwise while vigorously stirring.

• pH Monitoring: Crucial. As the reaction proceeds, HCl is generated, dropping the pH. Simultaneously add NaOH (1M) or carbonate solution to maintain pH > 8.

  • Risk:[2][3][4] If pH < 7, the amine becomes protonated (unreactive), and the chloroformate just hydrolyzes.

Part 4: Visualizing the Reaction Pathways

The following diagram illustrates the competitive pathways. Your goal is to maximize the Blue path and block the Red paths.

Caption: Kinetic competition between amine acylation (Green) and hydrolysis/dimerization (Red). Low temperature and anhydrous conditions suppress the red pathways.

Part 5: Comparative Base Selection

Choosing the right base is as important as the reagent itself.

Base	Class	Risk Profile	Recommendation
DIPEA	Organic, Hindered	Low. Steric bulk prevents it from attacking the chloroformate.	Excellent for organic soluble amines.
Triethylamine (TEA)	Organic, Unhindered	Medium. Can react with chloroformate to form acyl ammonium species (reactive intermediates), but can also cause decomposition if reaction stalls.	Good, but DIPEA is safer.
Pyridine	Aromatic	Medium/High. Forms very reactive acyl pyridinium salts. Accelerates reaction but also accelerates hydrolysis if water is present.	Use only for unreactive amines.
NaHCO3	Inorganic	Low. Mild, generates CO2 (foaming).	Standard for Schotten-Baumann (Aq/Org).[5]
NaOH	Inorganic, Strong	High. Rapidly hydrolyzes the chloroformate reagent.	Use only with strict pH monitoring (maintain pH 9-10).

Part 6: References & Authority

• Reagent Data: 3-Methoxybenzyl chloroformate (CAS 81228-89-9). Sigma-Aldrich Product Specification.

• Protective Group Chemistry: Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Refer to Chapter on Carbamates/Cbz derivatives).

• Mechanism of Chloroformate Decomposition: J. Org. Chem. 1999, 64, 8319. (Discusses the thermal stability of benzyl chloroformate derivatives).

• Symmetrical Carbonate Formation: Cotarca, L., et al. (1996). "Bis(trichloromethyl) Carbonate in Organic Synthesis." Synthesis, 1996(05), 553-576. (Mechanistic insight into chloroformate/alcohol side reactions).

Sources

• 1. benchchem.com [benchchem.com]
• 2. CN113024360A - Synthesis method of m-methoxy benzyl alcohol - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. scribd.com [scribd.com]

Technical Support Center: Optimizing Temperature for (3-Methoxyphenyl)methyl Chloroformate Additions

Welcome to the Application Support Center. As researchers and drug development professionals, you understand that installing a 3-methoxybenzyloxycarbonyl (Moz or 3-MeO-Cbz) protecting group is a critical step in complex peptide and small-molecule synthesis. However, (3-Methoxyphenyl)methyl chloroformate is a highly reactive, moisture-sensitive electrophile.

The most common point of failure in these acylation reactions is improper temperature control . This guide synthesizes kinetic principles and field-proven methodologies to help you troubleshoot, optimize, and scale your chloroformate additions.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does my reaction yield drop significantly when the addition is performed at room temperature instead of 0 °C? A: The failure is driven by competing reaction kinetics. (3-Methoxyphenyl)methyl chloroformate is highly electrophilic. At elevated temperatures (≥ 20 °C), the activation energy barrier for water or hydroxide attack is easily overcome, triggering a bimolecular addition-elimination pathway. This leads to rapid hydrolysis of the reagent into 3-methoxybenzyl alcohol, carbon dioxide, and hydrochloric acid[1]. At 0 °C, the nucleophilicity of your target amine remains sufficient for acylation, but the parasitic hydrolysis rate is exponentially suppressed, ensuring the acylation kinetics dominate the solvolysis kinetics[2].

Q2: I am using Schotten-Baumann conditions (aqueous biphasic). How does temperature impact this specifically? A: In biphasic systems, the chloroformate is dissolved in the organic layer but reacts at the aqueous-organic interface. Higher temperatures increase the solubility of water in the organic phase and accelerate interfacial hydrolysis. Keeping the system strictly at 0–5 °C ensures the chloroformate survives long enough to react with the amine. Furthermore, thermal decomposition of chloroformates at elevated temperatures can yield unwanted alkyl chlorides and CO₂[1].

Q3: My sterically hindered amine precipitates at 0 °C. Can I add the chloroformate at room temperature? A: If your amine is insoluble at 0 °C, do not use aqueous conditions. Instead, transition to a strictly anhydrous organic solvent system (e.g., anhydrous DCM or THF) using a non-nucleophilic organic base like N,N-Diisopropylethylamine (DIPEA). You can perform the addition at 10–15 °C, provided you use a syringe pump for an ultra-slow addition of the chloroformate. This maintains a low steady-state concentration of the electrophile, minimizing thermal degradation while keeping the amine in solution.

Q4: What is the optimal temperature profile for scaling up this protection step? A: Scale-up introduces heat transfer challenges due to the exothermic nature of chloroformate acylation. The optimal profile is a biphasic temperature gradient. First, initiate the reaction by cooling the reactor jacket to maintain an internal temperature of 0 °C during the dropwise addition. Once the addition is complete and the exotherm subsides, slowly ramp the internal temperature to 20 °C over 2–3 hours. This ensures that any unreacted, sterically hindered amine sites are fully converted[3].

Part 2: Quantitative Temperature Profiling

To illustrate the causality between temperature and reaction success, the following table summarizes the kinetic behavior of substituted benzyl chloroformates in standard aqueous/organic protection mixtures.

Table 1: Kinetic and Yield Profiling of Chloroformate Addition at Varying Temperatures

Internal Temperature (°C)	Relative Hydrolysis Rate ( )	Electrophile Half-life ( )	Typical Carbamate Yield (%)	Primary Degradation Product
0	1.0 (Baseline)	> 2 hours	90 - 95	Minimal
10	~2.5	45 mins	75 - 85	3-Methoxybenzyl alcohol
20 (RT)	~6.0	15 mins	40 - 60	3-Methoxybenzyl alcohol
40	> 20	< 3 mins	< 20	Alcohol + Symmetrical Carbonate

Part 3: Mechanistic Pathway Visualization

The following logic tree demonstrates the kinetic pathways dictated by your temperature parameters during the addition phase.

Reaction pathway kinetics of (3-Methoxyphenyl)methyl chloroformate addition mediated by temperature.

Part 4: Validated Experimental Protocol

This self-validating Standard Operating Procedure (SOP) is designed to maximize the yield of the Moz-protected amine by strictly controlling the thermal environment.

Step 1: Reagent Preparation & Inerting Ensure (3-Methoxyphenyl)methyl chloroformate has been stored at 2–8 °C under an inert atmosphere (nitrogen or argon) to prevent premature hydrolysis from atmospheric moisture[4]. Purge the primary reaction vessel with nitrogen.

Step 2: Substrate Dissolution Dissolve the target amine (1.0 eq) in a suitable solvent (e.g., anhydrous Dichloromethane). Add 1.5 to 2.0 equivalents of a non-nucleophilic base (e.g., DIPEA).

Step 3: Thermal Equilibration (Critical) Submerge the reaction flask in an ice-water bath. Insert an internal temperature probe. Do not proceed until the internal temperature stabilizes between 0 °C and 2 °C.

Step 4: Electrophile Addition Dilute (3-Methoxyphenyl)methyl chloroformate (1.1 eq) in a small volume of the reaction solvent. Using an addition funnel or syringe pump, add the chloroformate solution dropwise over 30 minutes. Causality Note: The addition rate must be dynamically adjusted to ensure the internal temperature never exceeds 5 °C. Spikes above 5 °C will exponentially increase the rate of bimolecular hydrolysis[1].

Step 5: Temperature Ramping & Maturation Once the addition is complete, maintain the reaction at 0 °C for 1 hour. Remove the ice bath and allow the reaction mixture to naturally warm to room temperature (20 °C) over the next 2 hours to drive the reaction of any sterically hindered sites to completion[3].

Step 6: In-Process Validation Check Before quenching, analyze a 50 µL aliquot via TLC or LC-MS. Self-Validation: Look for the presence of 3-methoxybenzyl alcohol. A massive peak for this alcohol indicates that your internal temperature control failed during Step 4, resulting in reagent hydrolysis rather than amine acylation.

Step 7: Quench and Workup Quench the reaction with a saturated aqueous solution of ammonium chloride (

) to neutralize any unreacted chloroformate. Separate the organic layer, wash with brine, dry over anhydrous , and concentrate under reduced pressure.

References

• Title : An efficient and chemoselective Cbz-protection of amines using silica–sulfuric acid at room temperature Source : ResearchGate URL : [Link]

• Title : Grunwald-Winstein Analysis - Isopropyl Chloroformate Solvolysis Revisited Source : MDPI (International Journal of Molecular Sciences) URL : [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. (3-Methoxyphenyl)methyl chloroformate | 81228-89-9 [sigmaaldrich.com]

Navigating the Challenges of Oily Carbamate Purification: A Technical Support Guide

For Immediate Release

Researchers, scientists, and drug development professionals often encounter significant hurdles when purifying oily carbamate products. These compounds, prevalent in pharmaceuticals and agrochemicals, frequently resist standard crystallization techniques and can be sensitive to common purification conditions. To address these challenges, this technical support center provides a comprehensive guide to effective purification strategies, complete with troubleshooting advice and frequently asked questions.

Introduction: The Unique Purification Challenges of Oily Carbamates

Oily or non-crystalline "stubborn oils" are a common outcome in organic synthesis, and carbamate-containing molecules are no exception. The carbamate functional group, while versatile, introduces specific properties that can complicate purification. These include:

• Polarity: The polarity of carbamates can vary widely depending on the substituents, influencing their solubility and interaction with chromatographic stationary phases.

• Thermal Lability: Many carbamates are sensitive to heat and can decompose at elevated temperatures, making distillation a risky purification method.[1][2]

• Susceptibility to Hydrolysis: The carbamate ester linkage can be cleaved by water, a reaction that can be catalyzed by acidic or basic conditions.[3] This degradation pathway can lead to low yields and impure products.

This guide will equip you with the knowledge to select and optimize the appropriate purification strategy for your oily carbamate product, ensuring the integrity and purity of your final compound.

Troubleshooting and FAQs: Your Questions Answered

This section addresses common issues encountered during the purification of oily carbamate products in a question-and-answer format.

My oily carbamate product will not crystallize. What are my options?

This is a frequent challenge. When direct crystallization fails, consider the following strategies:

• Trituration: This technique involves repeatedly washing the oil with a solvent in which the desired compound is insoluble, but the impurities are soluble. This can often induce solidification or at least remove a significant portion of the impurities.

• Co-crystallization: If your carbamate has suitable functional groups for hydrogen bonding, co-crystallization with a benign co-former can be a powerful technique to induce the formation of a crystalline solid.

• Chromatography: Flash column chromatography is a go-to method for purifying oils.[4] A systematic approach to solvent system selection is key.

• Liquid-Liquid Extraction: A well-designed liquid-liquid extraction protocol can effectively remove impurities with different solubility profiles.[5][6]

My carbamate seems to be degrading during flash chromatography on silica gel. What is happening and how can I prevent it?

Degradation on silica gel is often due to the acidic nature of the stationary phase, which can catalyze the hydrolysis of the carbamate. Here’s how to troubleshoot:

• Neutralize the Silica Gel: You can neutralize the silica gel by preparing a slurry with a small amount of a non-nucleophilic base, such as triethylamine, in your eluent before packing the column.

• Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like alumina (basic or neutral) or a bonded phase like diol or C18 (for reverse-phase chromatography).

• Optimize Your Solvent System: Using a mobile phase that quickly elutes your compound will minimize its contact time with the silica gel, reducing the opportunity for degradation.

What are the best general starting conditions for flash chromatography of a moderately polar oily carbamate?

A good starting point for many moderately polar organic compounds, including carbamates, is a solvent system of hexanes and ethyl acetate.[1]

• Method Development with TLC: Use thin-layer chromatography (TLC) to screen different ratios of hexanes and ethyl acetate to find a system that gives your product an Rf value between 0.2 and 0.4.[1] This generally provides good separation on a column.

• Loading Technique: For oily products, it is often best to dissolve the crude material in a minimal amount of the mobile phase or a weaker solvent and then load it onto the column.[1] Pre-adsorbing the oil onto a small amount of silica gel before loading can also improve resolution.[1]

Can I use distillation to purify my oily carbamate?

Distillation should be approached with caution due to the thermal lability of many carbamates.[1][2] If you must use distillation:

• Use Vacuum Distillation: Performing the distillation under reduced pressure will lower the boiling point of your compound, minimizing the risk of thermal decomposition.

• Keep the Temperature as Low as Possible: Only heat the distillation flask to the minimum temperature required to achieve a reasonable rate of distillation.

Purification Strategy Decision Guide

To assist in selecting the most appropriate purification method, the following decision-making workflow is provided.

Caption: Decision workflow for selecting a purification strategy for oily carbamate products.

In-Depth Protocols

Protocol 1: Flash Column Chromatography of an Oily Boc-Protected Amine

Many Boc-protected amines are oily carbamates. This protocol provides a general procedure for their purification.[4]

Materials:

• Crude oily Boc-protected amine

• Silica gel (for flash chromatography)

• Solvents: Hexanes, Ethyl Acetate (EtOAc)

• Thin-layer chromatography (TLC) plates

• Glass column for flash chromatography

• Collection tubes

Procedure:

• TLC Analysis:

  • Dissolve a small amount of the crude oil in a volatile solvent (e.g., dichloromethane).

  • Spot the solution onto a TLC plate.

  • Develop the plate in various ratios of Hexanes:EtOAc (e.g., 9:1, 4:1, 1:1) to find a solvent system that provides good separation and an Rf of ~0.3 for the desired product.

• Column Packing:

  • Prepare a slurry of silica gel in the chosen mobile phase.

  • Carefully pack the column with the slurry, ensuring there are no air bubbles.

• Sample Loading:

  • Dissolve the crude oil in a minimal amount of the mobile phase or a less polar solvent.

  • Alternatively, adsorb the oil onto a small amount of silica gel by dissolving the oil in a volatile solvent, adding silica gel, and evaporating the solvent.

  • Carefully load the sample onto the top of the packed column.

• Elution and Fraction Collection:

  • Begin eluting the column with the chosen mobile phase, applying gentle pressure.

  • Collect fractions and monitor the elution by TLC.

• Product Isolation:

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified oily carbamate.

Protocol 2: Liquid-Liquid Extraction for Carbamate Purification

This protocol is adapted from methods used for the extraction of carbamates from various matrices and can be applied for purification purposes.[5][7]

Materials:

• Crude oily carbamate

• Immiscible solvents (e.g., water and an organic solvent like dichloromethane or ethyl acetate)

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Solvent Selection:

  • Choose a solvent pair where your carbamate product has high solubility in one phase and the impurities have high solubility in the other. The pH of the aqueous phase can be adjusted to influence the partitioning of acidic or basic impurities. For carbamates, a slightly acidic aqueous phase (pH ~5) is often optimal to prevent hydrolysis.[3]

• Extraction:

  • Dissolve the crude oil in the organic solvent and transfer it to a separatory funnel.

  • Add the aqueous phase, stopper the funnel, and shake vigorously, periodically venting to release pressure.

  • Allow the layers to separate.

• Separation and Washing:

  • Drain the organic layer.

  • The aqueous layer can be extracted again with fresh organic solvent to maximize recovery.

  • The combined organic layers can be washed with brine (saturated NaCl solution) to remove residual water.

• Drying and Concentration:

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter off the drying agent and concentrate the solution under reduced pressure to obtain the purified oily carbamate.

Summary of Purification Techniques

Purification Technique	Advantages	Disadvantages	Best Suited For
Flash Chromatography	High resolution, applicable to a wide range of compounds.	Can be time-consuming, potential for product degradation on the stationary phase.	Most oily carbamates, especially for separating compounds with different polarities.
Crystallization/Trituration	Can provide very high purity, scalable.	Not all compounds will crystallize, can be difficult to induce.	Oily carbamates that can be induced to solidify.
Liquid-Liquid Extraction	Fast, good for removing highly polar or non-polar impurities.	Lower resolution than chromatography, requires immiscible solvents.	Initial cleanup of crude reaction mixtures.
Vacuum Distillation	Effective for removing non-volatile impurities.	Risk of thermal decomposition, not suitable for separating compounds with similar boiling points.	Thermally stable, non-volatile oily carbamates.

Conclusion

The purification of oily carbamate products requires a thoughtful approach that considers the specific properties of the molecule. By understanding the potential challenges of thermal instability and hydrolysis, and by systematically applying techniques such as flash chromatography and liquid-liquid extraction, researchers can successfully isolate their target compounds in high purity. This guide provides a starting point for developing a robust purification strategy, and further optimization will always be guided by the unique characteristics of each specific carbamate.

References

• Clemson University College of Engineering, Computing, and Applied Sciences (CECAS). Kinetics of Carbaryl Hydrolysis. [Link]

• UreaKnowHow. (2015, December 31). Operational difficulties & measures of low pressure carbamate condenser due to crystallization. [Link]

• Goulart, S. M., de P. Rezende, D. R., de Souza, E. C., & de Andrade, J. B. (2012). Determination of carbamates in beverages by liquid-liquid extraction with low temperature partitioning and liquid chromatography. Journal of the Brazilian Chemical Society, 23(7), 1205-1214. [Link]

• American Chemical Society. (n.d.). The use of alternative solvent purification techniques. [Link]

• Total Synthesis. (2024, January 2). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. [Link]

• Reachem. (2025, June 16). Purification Techniques in Organic Chemistry: A Comprehensive Guide. [Link]

• Biotage. (2023, July 11). What can I use to purify polar reaction mixtures?[Link]

• Hilaris Publisher. (2024, November 29). Modern Approaches to Isolation and Purification in Natural Products Chemistry. [Link]

• EPFL. (n.d.). Some Useful and Practical Tips for Flash Chromatography. [Link]

• Reddit. (2024, August 5). Purification of oily products in industrial chemistry. [Link]

• PubMed. (2010, June 25). Optimization and validation of liquid-liquid extraction with low temperature partitioning for determination of carbamates in water. [Link]

• ResearchGate. (2019, November 6). Does anyone have a simplest protocol for the extraction of carbamate (carbofuran) pesticides from liquid and soil samples?[Link]

• Phenomenex. (2025, May 23). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. [Link]

• SciSpace. (2012, June 5). Determination of carbamates in beverages by liquid-liquid extraction with low temperature partitioning and liquid chromatography. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. scielo.br [scielo.br]
• 6. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 7. scispace.com [scispace.com]

Addressing moisture sensitivity issues in chloroformate protocols

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. In advanced organic synthesis, peptide coupling, and GC-MS derivatization, simply knowing what went wrong is insufficient; you must understand the mechanistic causality behind the failure to engineer a robust solution.

Chloroformates (e.g., ethyl, isobutyl, and benzyl chloroformate) are exceptionally versatile but notoriously moisture-sensitive electrophiles. This guide will deconstruct their degradation pathways, provide kinetic workarounds, and establish self-validating protocols to ensure your workflows remain reproducible.

Part 1: Mechanistic Causality – The Root of Moisture Sensitivity

To troubleshoot chloroformate protocols, we must first understand their degradation kinetics. Chloroformates hydrolyze rapidly upon exposure to water or ambient humidity[1]. However, the depletion of the reagent is only half the problem.

When water acts as a nucleophile, it attacks the electrophilic carbonyl carbon of the chloroformate, forming an unstable carbonic acid monoester. This intermediate rapidly decarboxylates, releasing carbon dioxide (

), the corresponding alcohol ( ), and—most critically—hydrogen chloride ( )[2].

The Causality of Failure: In amine derivatization or peptide synthesis, the target amine must be in its free, deprotonated state to act as a nucleophile. The

generated by chloroformate hydrolysis immediately protonates the target amines in the reaction mixture, converting them into unreactive ammonium salts. Therefore, moisture does not just consume your reagent; its byproducts actively poison the remaining starting material.

Figure 1: Kinetic competition between desired aminolysis and moisture-driven hydrolysis.

Part 2: Quantitative Reagent Profiling

Not all chloroformates exhibit the same moisture sensitivity. Steric hindrance around the carbonyl carbon dictates the rate of nucleophilic attack by water. Lower alkyl chloroformates hydrolyze in minutes, while bulkier or aromatic derivatives offer wider operational windows[1].

Table 1: Hydrolysis Profiles and Applications of Common Chloroformates

Chloroformate Type	Relative Hydrolysis Rate	Aqueous Half-Life (Approx.)	Hydrolysis Byproducts	Primary Laboratory Application
Methyl Chloroformate	Very Fast	1 - 5 min	Methanol, ,	GC-MS Derivatization
Ethyl Chloroformate	Fast	< 30 min	Ethanol, ,	GC-MS, Schotten-Baumann
Isobutyl Chloroformate	Moderate	Hours	Isobutanol, ,	Mixed Anhydride Peptide Synthesis
Phenyl Chloroformate	Slow	> 12 Hours	Phenol, ,	Carbonate / Carbamate Synthesis

Part 3: Troubleshooting FAQs

Q1: My mixed anhydride peptide coupling is yielding unreacted starting material and truncated sequences. Is moisture to blame? A1: Highly likely. In the mixed anhydride method, isobutyl chloroformate (IBCF) reacts with an N-protected amino acid to form a highly reactive mixed carboxylic-carbonic anhydride[3]. If moisture is present in your THF or DMF, it will hydrolyze the IBCF before activation occurs, or it will hydrolyze the mixed anhydride itself. The resulting

protonates your incoming amine component, completely halting the coupling phase. Solution: Ensure solvents are strictly anhydrous (<50 ppm water), use flame-dried glassware, and utilize N-methylmorpholine (NMM) as a base to scavenge any trace acid[4].

Q2: I am forced to perform a chloroformate derivatization in an aqueous matrix (e.g., GC-MS of amino acids). How do I overcome the moisture sensitivity if the sample is already in water? A2: This relies on kinetic manipulation via the Schotten-Baumann reaction [5]. While chloroformates hydrolyze in water, their reaction with amines (aminolysis) is orders of magnitude faster than their reaction with water (hydrolysis). To succeed:

• Use a biphasic system: Dissolve the chloroformate in an organic solvent (e.g., dichloromethane or chloroform) and the amine in the aqueous phase.

• Control the pH: Continuously add a base (like

  or pyridine) to the aqueous phase. This neutralizes the generated by baseline hydrolysis, ensuring the target amine remains deprotonated and highly nucleophilic[6][7].

• Use excess reagent: Assume 20-30% of your chloroformate will be lost to hydrolysis; compensate by adding a molar excess.

Q3: My neat chloroformate reagent bottle is slightly pressurized, and the liquid emits white fumes when opened. Can I still use it for sensitive couplings? A3: No. The pressurization is caused by

gas, and the white fumes are aerosolized hydrochloric acid ( ) reacting with ambient humidity[8]. This indicates the seal was compromised and the reagent has undergone partial hydrolysis. Using this degraded reagent will introduce free alcohol and directly into your reaction, ruining stoichiometry and lowering pH. Dispose of it according to EHS guidelines and open a fresh bottle under an inert atmosphere (Argon/Nitrogen).

Part 4: Self-Validating Experimental Protocols

To ensure trustworthiness, every protocol must contain a " go/no-go " validation step. Do not proceed blindly through the steps; verify the intermediates.

Protocol A: Anhydrous Mixed Anhydride Formation (Peptide Synthesis)

Use this protocol to avoid moisture-driven racemization and low yields during peptide coupling[3][4].

• Preparation: Flame-dry a round-bottom flask under vacuum and backfill with dry Argon.

• Dissolution: Dissolve 1.0 eq of the N-protected amino acid in anhydrous THF (0.1 M concentration).

• Base Addition: Add 1.05 eq of N-methylmorpholine (NMM). Cool the system to -15 °C using a dry ice/ethylene glycol bath. Causality: Low temperatures suppress undesired disproportionation of the mixed anhydride.

• Activation: Dropwise, add 1.0 eq of isobutyl chloroformate (IBCF). Stir for exactly 4 minutes at -15 °C.

• SELF-VALIDATION STEP: Withdraw a 10 µL aliquot and analyze via ATR-FTIR. Do not proceed unless you observe a distinct, sharp anhydride carbonyl stretch at ~1810 cm⁻¹. If this peak is absent, moisture has compromised the activation.

• Coupling: Add 1.0 eq of the amine component (pre-dissolved in anhydrous DMF). Allow the reaction to slowly warm to room temperature over 2 hours.

Figure 2: Self-validating workflow for mixed anhydride peptide synthesis.

Protocol B: Aqueous-Phase Derivatization for GC-MS (Ethyl Chloroformate)

Use this protocol when moisture cannot be excluded (e.g., analyzing amino acids in biological fluids or wine)[9].

• Sample Prep: Transfer 1.0 mL of the aqueous sample (containing target amino acids) to a glass vial. Add 1.0 mL of Ethanol to act as a phase-transfer bridge.

• Alkalization: Add 200 µL of Pyridine. Causality: Pyridine acts as both a catalyst and an acid scavenger, keeping the pH high enough to prevent amine protonation by the impending

  generation.

• Derivatization: Add 100 µL of Ethyl Chloroformate (ECF) directly to the mixture.

• Agitation: Ultrasonicate or vigorously vortex for 1 minute. The reaction is highly exothermic and rapid. The

  evolution will be visible.

• Extraction: Add 500 µL of Chloroform (containing 1% ECF to drive the reaction to absolute completion) and vortex for 30 seconds.

• SELF-VALIDATION STEP: Allow the phases to separate. The lower organic layer (Chloroform) contains the derivatized analytes. Inject 1 µL of the lower layer into the GC-MS. Successful derivatization is confirmed by the complete absence of underivatized polar analyte peaks in the chromatogram.

References

• Chloroformates Acute Exposure Guideline Levels - Mechanism of Toxicity Source: National Center for Biotechnology Information (NCBI) - NIH URL:[Link]

• US/ICCA - OECD Existing Chemicals Database: Chloroformates Category Source: OECD URL:[Link]

• Synthesis of Peptides and Peptidomimetics: Mixed Anhydrides Source: Thieme Connect URL:[Link]

• Chemistry Schotten Baumann Reaction Source: IIT Kanpur (SATHEE) URL:[Link]

• Schotten-Baumann Conditions Source: Organic Chemistry Portal URL:[Link]

• Optimized Ethyl Chloroformate Derivatization Using a Box–Behnken Design for GC-MS Source: MDPI URL:[Link]

• Analysis of amino acids by GC-FID and GC-MS: simultaneous derivatization by an aqueous-phase chloroformate-mediated reaction Source: PubMed URL:[Link]

Sources

• 1. Chloroformates Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 6. organic-chemistry.org [organic-chemistry.org]
• 7. Analysis of amino acids by gas chromatography-flame ionization detection and gas chromatography-mass spectrometry: simultaneous derivatization of functional groups by an aqueous-phase chloroformate-mediated reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. download.basf.com [download.basf.com]
• 9. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

1H NMR Characterization of (3-Methoxyphenyl)methyl Chloroformate Derivatives: A Comparative Guide

Executive Summary

In advanced organic synthesis and drug development, the selection of an appropriate protecting group or derivatization agent is dictated by the need for orthogonal cleavage conditions and unambiguous analytical tracking. (3-Methoxyphenyl)methyl chloroformate (commonly referred to as m-OMe-Z-Cl or 3-methoxybenzyl chloroformate) has emerged as a highly specialized alternative to traditional benzyl chloroformate (Cbz-Cl) and 4-methoxybenzyl chloroformate (p-OMe-Z-Cl).

This guide objectively compares the performance and ^1^H NMR characteristics of m-OMe-Z derivatives against standard alternatives. By analyzing the causality behind their unique spectroscopic signatures and chemical stability, researchers can leverage m-OMe-Z to solve complex synthetic bottlenecks.

Mechanistic Grounding: The Case for m-OMe-Z

The utility of a protecting group lies in its electronic properties, which dictate both its chemical lability and its ^1^H NMR profile.

Causality of Orthogonal Stability

The position of the methoxy group on the benzyl ring fundamentally alters the reactivity of the resulting carbamate or carbonate.

• p-OMe-Z (Para): The oxygen lone pair donates electron density directly into the benzylic position via resonance. This highly stabilizes benzylic carbocations, making p-OMe-Z extremely labile to mild acids (e.g., dilute TFA) and rapid oxidative cleavage by DDQ.

• m-OMe-Z (Meta): The meta-methoxy group cannot stabilize a benzylic carbocation via direct resonance. Instead, it exerts a mild electron-withdrawing inductive effect. Consequently, m-OMe-Z is significantly more stable to acidic conditions and is highly resistant to DDQ oxidation compared to its para-isomer [1][2]. This allows chemists to selectively deprotect a p-OMe-Z group while leaving an m-OMe-Z group perfectly intact.

Causality of NMR Tracking

In complex peptide or API synthesis, the aromatic region of a ^1^H NMR spectrum (δ 7.0–7.5 ppm) often becomes a crowded, uninterpretable multiplet. The m-OMe-Z group provides a sharp, isolated methoxy singlet at ~δ 3.80 ppm. This serves as a built-in analytical tracer, allowing for precise integration and reaction monitoring without signal overlap [3].

Comparative ^1^H NMR Profiling

To objectively evaluate m-OMe-Z against its alternatives, the following table summarizes the quantitative ^1^H NMR data and chemical properties of their respective carbamate derivatives (using a standard secondary amine model).

Feature	Benzyl (Cbz)	4-Methoxybenzyl (p-OMe-Z)	3-Methoxybenzyl (m-OMe-Z)
Aromatic Protons (^1^H NMR)	δ 7.30–7.40 (m, 5H)	δ 7.28 (d, 2H), 6.88 (d, 2H)	δ 7.25 (t, 1H), 6.80–6.95 (m, 3H)
Methoxy Protons (^1^H NMR)	None	δ 3.80 (s, 3H)	δ 3.80 (s, 3H)
Benzylic CH2 (^1^H NMR)	δ 5.10–5.20 (s, 2H)	δ 5.00–5.10 (s, 2H)	δ 5.05–5.15 (s, 2H)
Electronic Effect	Neutral	Strongly Electron-Donating (Resonance)	Electron-Withdrawing (Inductive)
DDQ Oxidation Cleavage	Unreactive	Rapid	Very Slow / Unreactive

Note: Chemical shifts (δ) are approximate and recorded in CDCl3 at 298 K. Variations of ±0.05 ppm may occur depending on the specific amine substrate.

Experimental Workflow: Derivatization & Self-Validating NMR Protocol

When (3-Methoxyphenyl)methyl chloroformate reacts with a secondary amine, the resulting carbamate exhibits restricted rotation around the C–N partial double bond. This creates syn and anti rotamers that split the NMR signals [1]. The following protocol establishes a self-validating system to ensure these rotamers are not misidentified as impurities.

Phase 1: Derivatization Methodology

• Preparation: Dissolve the secondary amine substrate (1.0 eq, e.g., N-methylbenzylamine) in anhydrous CH2Cl2 to achieve a 0.1 M concentration under an argon atmosphere.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq). Cool the reaction flask to 0 °C using an ice bath.

• Acylation: Dropwise add (3-Methoxyphenyl)methyl chloroformate (1.1 eq).

  • Causality: Dropwise addition at 0 °C prevents exothermic degradation of the chloroformate and suppresses the formation of bis-acylated side products.

• Reaction: Stir the mixture for 2 hours, allowing it to gradually warm to room temperature. Monitor completion via TLC (UV active, stains with KMnO4).

• Workup: Quench with saturated aqueous NH4Cl. Extract the aqueous layer with CH2Cl2. Wash the combined organic layers with 1M HCl (to remove unreacted amine) and saturated NaHCO3 (to remove chloroformate hydrolysis products). Dry over Na2SO4 and concentrate in vacuo.

Phase 2: Self-Validating NMR Acquisition

• Standard Acquisition: Dissolve 10–15 mg of the purified m-OMe-Z carbamate in 0.6 mL of CDCl3. Acquire a standard ^1^H NMR spectrum at 298 K (500 MHz).

• Observation: You will observe signal splitting. For example, the benzylic CH2 of the protecting group will appear as two distinct singlets (e.g., δ 5.12 and 5.11 ppm) representing the ~50:50 mixture of rotamers [1]. The N-alkyl groups will also split.

• Self-Validation (VT-NMR): To definitively prove that these split peaks are rotamers and not chemical impurities, evaporate the CDCl3 and redissolve the sample in DMSO-d6. Acquire a Variable Temperature (VT) ^1^H NMR spectrum at 340 K (67 °C).

  • Causality: The applied thermal energy overcomes the rotational barrier of the carbamate C–N bond. The distinct rotamer peaks will coalesce into a single, sharp time-averaged peak, validating the purity of the synthesized derivative.

Visualizing the Workflow

The following diagram maps the logical progression from chemical derivatization through the physical causality of rotamerism, culminating in the self-validating analytical step.

Caption: Workflow of m-OMe-Z derivatization, rotamer formation, and VT-NMR self-validation.

References

• Direct Synthesis of Protected Secondary N-Alkylamines via Reductive Amination of Aldehydes with Protected N-Alkylamines Using Me2SiHCl Source: ACS Omega URL
• Protecting Group Manipulations in Carbohydrate Synthesis Source: OUCI / Chemical and Pharmaceutical Bulletin URL
• Source: PubChem (National Institutes of Health)

Strategic Orthogonality: A Comparative Guide to 3-Methoxybenzyl (3-MPM) vs. Benzyl (Bn) Protecting Groups

As a Senior Application Scientist in synthetic methodology, I frequently encounter a recurring challenge in complex multi-step organic synthesis: the need for orthogonal hydroxyl protecting groups that can survive rigorous acidic conditions but be cleaved without resorting to harsh catalytic hydrogenation.

While the standard Benzyl (Bn) group is highly acid-stable, its removal typically requires palladium-catalyzed hydrogenation, which is incompatible with reducible functional groups like alkenes, alkynes, or sensitive heterocycles. Conversely, the 4-Methoxybenzyl (PMB) group can be mildly cleaved via oxidation, but its extreme acid lability makes it unsuitable for sequences involving strong Lewis or Brønsted acids.

The solution lies in the 3-Methoxybenzyl (3-MPM) protecting group. By simply shifting the methoxy substituent from the para to the meta position, we fundamentally alter the electronic properties of the arene, creating a protecting group that bridges the gap between the acid stability of Bn and the oxidative lability of PMB.

This guide provides an objective, data-driven comparison of 3-MPM and Bn protecting groups, detailing the mechanistic causality behind their reactivity and offering self-validating experimental protocols for their orthogonal application.

Mechanistic Causality: The Acid Lability Paradox

To understand why 3-MPM and Bn behave differently under acidic and oxidative conditions, we must analyze the electronic influence of the methoxy group through the lens of physical organic chemistry.

The SN1 Acid Cleavage Pathway

Acid-catalyzed cleavage of benzylic ethers proceeds via protonation of the ether oxygen followed by an

-type dissociation to form a benzylic carbocation. The rate of this cleavage is directly proportional to the stability of the resulting carbocation.

• PMB (4-Methoxybenzyl): The para-methoxy group donates electron density through resonance (+M effect), heavily stabilizing the benzylic carbocation. This makes PMB extremely labile to mild acids like Trifluoroacetic acid (TFA).

• Bn (Benzyl): Lacks any electron-donating substituents. The unsubstituted benzyl carbocation is relatively unstable, rendering Bn ethers highly stable to standard acidic conditions.

• 3-MPM (3-Methoxybenzyl): In the meta position, the oxygen lone pair cannot participate in resonance stabilization of the benzylic carbocation. Instead, the methoxy group exerts an electron-withdrawing inductive effect (-I effect). The Hammett constant for a meta-methoxy group (

  ) is +0.12, compared to -0.27 for a para-methoxy group ( ). Consequently, the 3-MPM carbocation is less stable than the unsubstituted benzyl carbocation, making 3-MPM exceptionally stable to strong acids (e.g., 4N HCl, TFA).

The Oxidative Cleavage Pathway (DDQ)

Oxidative cleavage using 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) relies on a completely different mechanism: the formation of an initial charge-transfer (CT) complex between the electron-rich aromatic ring and the electron-deficient DDQ, followed by hydride abstraction.

• While the meta-methoxy group does not stabilize a benzylic carbocation, it does donate electron density to the aromatic ring via resonance. This increased ring electron density allows 3-MPM to form the requisite CT complex with DDQ, leading to oxidative cleavage.

• Because unsubstituted Benzyl (Bn) lacks this electron enrichment, it cannot form the CT complex and is entirely inert to DDQ.

Figure 1: Mechanistic divergence of benzylic protecting groups under acidic and oxidative conditions.

Quantitative Performance Comparison

To facilitate strategic route design, the table below summarizes the empirical stability and cleavage kinetics of these protecting groups. Data is synthesized from foundational carbohydrate and macrolide synthesis studies .

Reaction Condition	4-Methoxybenzyl (PMB)	3-Methoxybenzyl (3-MPM)	Benzyl (Bn)
4N HCl / Dioxane (RT)	Cleaved (< 1 hr)	Stable (> 24 hrs)	Stable (> 24 hrs)
TFA / CH₂Cl₂ (RT)	Cleaved (Minutes)	Stable	Stable
DDQ (1.1 eq), CH₂Cl₂/H₂O	Cleaved (~10 min)	Stable (Requires extended time)	Stable (Inert)
DDQ (2.0 eq), CH₂Cl₂/H₂O	Cleaved (Instant)	Cleaved (3 - 6 hrs)	Stable (Inert)
H₂, Pd/C (Hydrogenolysis)	Cleaved	Cleaved	Cleaved

Key Takeaway: 3-MPM provides the exact acid stability of a standard Benzyl group, but retains a distinct kinetic window for oxidative cleavage, allowing for a highly controlled, orthogonal deprotection sequence.

Self-Validating Experimental Protocols

The kinetic difference in DDQ oxidation between PMB and 3-MPM allows for the selective removal of PMB in the presence of 3-MPM, followed by the subsequent removal of 3-MPM in the presence of Bn. The following protocols are designed as self-validating systems; careful TLC monitoring is required to prevent over-oxidation.

Figure 2: Step-by-step orthogonal deprotection workflow for PMB, 3-MPM, and Bn groups.

Protocol A: Selective Cleavage of PMB in the presence of 3-MPM and Bn

This protocol exploits the rapid CT-complex formation of the highly electron-rich PMB group.

• Preparation: Dissolve the protected substrate (1.0 mmol) in a mixture of

  and (18:1 v/v, 19 mL total volume). Ensure vigorous stirring, as this is a biphasic reaction.

• Oxidation: Add DDQ (1.1 mmol, 1.1 eq) in a single portion at room temperature. The solution will immediately turn deep green/black, indicating CT complex formation.

• Monitoring (Self-Validation): Monitor strictly by TLC (typically Hexanes/EtOAc). The PMB cleavage should be complete within 10–20 minutes. Do not exceed 30 minutes to prevent premature 3-MPM cleavage.

• Quench & Workup: Once the PMB ether is consumed, immediately quench the reaction by adding saturated aqueous

  (10 mL) and 10% aqueous sodium ascorbate (10 mL) to reduce unreacted DDQ.

• Extraction: Extract with

  (3 x 15 mL), wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure.

Protocol B: Cleavage of 3-MPM in the presence of Bn

Once PMB is removed (or if only 3-MPM and Bn are present), the 3-MPM group can be cleaved by forcing the oxidation conditions.

• Preparation: Dissolve the 3-MPM/Bn protected substrate (1.0 mmol) in

  / (18:1 v/v, 20 mL).

• Oxidation: Add DDQ (2.0 to 3.0 mmol, 2.0–3.0 eq) at room temperature.

• Monitoring (Self-Validation): The reaction will proceed significantly slower than Protocol A. Monitor by TLC every hour. Complete cleavage typically requires 3 to 6 hours. If the reaction stalls, an additional 0.5 eq of DDQ can be added. The Bn group will remain completely untouched.

• Quench & Workup: Quench with saturated aqueous

  and 10% aqueous sodium ascorbate. Extract with , wash with brine, dry over , and purify via flash chromatography.

Conclusion

For drug development professionals and synthetic chemists, the 3-Methoxybenzyl (3-MPM) group represents a masterclass in physical organic chemistry applied to synthesis. By leveraging the inductive electron-withdrawing nature of the meta-methoxy group, 3-MPM achieves the robust acid stability of a standard Benzyl ether. Simultaneously, by maintaining sufficient electron density on the aromatic ring, it permits selective oxidative cleavage via DDQ, completely bypassing the need for transition-metal catalyzed hydrogenolysis. When designing highly functionalized, acid-sensitive targets, replacing a standard Benzyl group with 3-MPM can often be the key to unlocking a successful late-stage deprotection sequence.

References

• Nakajima, N., Abe, R., & Yonemitsu, O. (1988). 3-Methoxybenzyl (3-MPM) and 3,5-dimethoxybenzyl (3,5-DMPM) protecting groups for the hydroxy function less readily removable than 4-methoxybenzyl (MPM) and 3,4-dimethoxybenzyl (DMPM) protecting groups by DDQ oxidation. Chemical and Pharmaceutical Bulletin, 36(10), 4244-4247. URL:[Link]

• Adinolfi, M., Barone, G., Iadonisi, A., & Schiattarella, M. (2003). Protecting Group Manipulations in Carbohydrate Synthesis. Tetrahedron Letters, 44(23), 4347. URL:[Link]

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of 3-Methoxybenzyl Carbamate and Its Isomers

This guide provides an in-depth comparison of the electrospray ionization tandem mass spectrometry (ESI-MS/MS) fragmentation patterns of 3-methoxybenzyl carbamate and its structural isomer, 4-methoxybenzyl carbamate. Understanding these distinct fragmentation pathways is paramount for the unambiguous identification and structural elucidation of these and related compounds in complex matrices, a common challenge in drug metabolism studies, environmental analysis, and quality control. This document synthesizes established fragmentation mechanisms with comparative data to provide researchers, scientists, and drug development professionals with a practical and authoritative resource.

Introduction: The Significance of Fragmentation Analysis in Carbamate Characterization

Carbamates represent a broad class of organic compounds with significant applications, ranging from pesticides to pharmaceuticals.[1][2] Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), is a powerful technique for the analysis of these compounds.[3][4] The fragmentation pattern of a molecule in the mass spectrometer is a unique fingerprint that provides invaluable structural information.[5] For isomeric compounds, such as 3-methoxybenzyl carbamate and 4-methoxybenzyl carbamate, which have the same molecular weight, their distinct fragmentation patterns are the key to their differential identification.

This guide will explore the causality behind the observed fragmentation, grounding the interpretation in the fundamental principles of ion stability and reaction mechanisms.

Predicted Fragmentation Pathways of Methoxybenzyl Carbamates

The fragmentation of methoxybenzyl carbamates in positive ion ESI-MS/MS is primarily driven by the protonation of the carbamate nitrogen or the methoxy oxygen, followed by cleavage of the weakest bonds. The stability of the resulting fragment ions, particularly the formation of resonance-stabilized benzylic or tropylium cations, plays a crucial role in directing the fragmentation pathways.[6][7]

A common fragmentation pathway for many N-methyl carbamates involves the neutral loss of methyl isocyanate (CH3NCO), resulting in a characteristic loss of 57 Da.[8] While the title compounds are not N-methylated, analogous cleavages within the carbamate moiety are expected.

Proposed Fragmentation of 3-Methoxybenzyl Carbamate

For 3-methoxybenzyl carbamate, protonation can occur on the nitrogen of the carbamate, the carbonyl oxygen, or the methoxy oxygen. The primary fragmentation pathways are expected to involve the cleavage of the benzylic C-O bond and fragmentation of the carbamate group itself. The key proposed fragmentations are illustrated in the diagram below.

Caption: Proposed ESI-MS/MS fragmentation of 3-methoxybenzyl carbamate.

Comparative Fragmentation of 4-Methoxybenzyl Carbamate

The fragmentation of 4-methoxybenzyl carbamate is expected to proceed through similar initial steps. However, the position of the methoxy group in the para position allows for the formation of a highly resonance-stabilized quinone-methide type structure, which can influence the relative abundance of certain fragment ions.

Experimental Protocol for Comparative Analysis

To obtain reproducible and high-quality fragmentation data, a standardized analytical method is crucial. The following protocol outlines a general approach for the LC-MS/MS analysis of methoxybenzyl carbamates.

Objective: To acquire and compare the full scan and product ion spectra of 3-methoxybenzyl carbamate and 4-methoxybenzyl carbamate.

Materials:

• 3-Methoxybenzyl carbamate and 4-methoxybenzyl carbamate standards

• HPLC-grade acetonitrile, methanol, and water

• Formic acid

• A liquid chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source (e.g., a QTRAP or similar instrument).[8]

Procedure:

• Standard Preparation: Prepare individual stock solutions of each analyte in methanol at a concentration of 1 mg/mL. From these, prepare working solutions at 1 µg/mL in 50:50 acetonitrile:water.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., Waters BEH C18) is suitable for separation.[8]

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient: A linear gradient from 10% to 90% B over 10 minutes.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry Conditions:

  • Ionization Mode: ESI Positive

  • Scan Type: Full Scan (MS1) and Product Ion Scan (MS/MS)

  • MS1 Scan Range: m/z 50-300

  • Product Ion Scan: Select the [M+H]⁺ ion of the analytes (m/z 182) as the precursor ion.

  • Collision Energy: Optimize the collision energy to produce a rich fragmentation spectrum. A starting point of 20 eV can be used, with a spread of ±10 eV.

  • Source Parameters: Optimize source temperature, ion spray voltage, and gas flows for maximum signal intensity.[9]

Caption: General workflow for LC-MS/MS analysis of carbamates.

Comparative Analysis of Fragmentation Patterns

Based on the principles of mass spectrometry, we can predict the key fragment ions and their relative abundances for our two model compounds. This hypothetical data is presented for comparative purposes.

Precursor Ion (m/z)	Proposed Fragment Ion (m/z)	Proposed Structure/Loss	3-Methoxybenzyl Carbamate (Predicted Relative Abundance)	4-Methoxybenzyl Carbamate (Predicted Relative Abundance)	Rationale for Difference
182	138	[M+H - CO₂]⁺	Low	Moderate	The para-methoxy group can better stabilize the resulting ion through resonance.
182	121	[C₈H₉O]⁺ (Methoxybenzyl cation)	High	Very High	The 4-methoxybenzyl cation is significantly more stable due to resonance delocalization of the positive charge onto the oxygen atom.
182	91	[C₇H₇]⁺ (Tropylium ion)	Moderate	Low	Formation of the tropylium ion from the 4-methoxybenzyl cation is less favorable as it disrupts the stabilizing resonance of the methoxy group.
182	44	[H₂N=C=O]⁺	Moderate	Moderate	This fragment is characteristic of the carbamate moiety and is expected to be present for both isomers.

Discussion and Mechanistic Interpretation

The primary differentiator in the fragmentation of 3-methoxybenzyl carbamate and 4-methoxybenzyl carbamate is the relative stability of the resulting methoxybenzyl cations. The 4-methoxybenzyl cation (m/z 121) is expected to be the base peak for 4-methoxybenzyl carbamate due to the strong resonance stabilization provided by the para-methoxy group.[10] This high stability makes the cleavage of the benzylic C-O bond the most favorable fragmentation pathway.

In contrast, for 3-methoxybenzyl carbamate, while the m/z 121 fragment will still be significant, its relative abundance may be lower. The subsequent loss of formaldehyde (CH₂O) from the methoxybenzyl cation to form the tropylium ion (m/z 91) is a known fragmentation pathway for benzyl compounds.[6] This pathway is predicted to be more prominent for the 3-methoxy isomer, as the driving force to rearrange to the highly stable tropylium ion is greater when the initial benzylic cation is less stabilized.

Conclusion

The fragmentation patterns of 3-methoxybenzyl carbamate and 4-methoxybenzyl carbamate, while originating from the same precursor ion mass, are predictably distinct. The key differentiating features are the relative abundances of the methoxybenzyl cation (m/z 121) and the tropylium ion (m/z 91). These differences are rooted in the electronic effects of the methoxy group's position on the benzene ring and the relative stabilities of the resulting fragment ions. By employing a systematic LC-MS/MS approach with optimized collision energies, researchers can confidently distinguish between these and other related isomers, ensuring accurate compound identification in their analytical workflows.

References

• Quan, L., et al. (2018). Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System. Molecules, 23(10), 2533. [Link]

• Fukuto, T. R. (1990). Mechanism of action of organophosphorus and carbamate insecticides. Environmental Health Perspectives, 87, 245-254. [Link]

• Kittlaus, S., et al. (2013). A multi-target screening method for the analysis of 100 carbamate and organophosphorus pesticides in edible vegetable oils by liquid chromatography-electrospray-tandem mass spectrometry. Journal of Chromatography A, 1283, 86-96. [Link]

• Watanabe, E. (2005). Analytical Method for Carbamate Pesticides in Processed Foods by LC/MS/MS. Journal of the Food Hygienic Society of Japan, 46(4), 144-151. [Link]

• Gabelica, V., & De Pauw, E. (2005). Internal energy and fragmentation of ions produced in electrospray sources. Mass Spectrometry Reviews, 24(4), 566-587. [Link]

• Patel, K., et al. (2023). Synthesis of Novel Cholesteryl Carbamate Derivatives. Oriental Journal of Chemistry, 39(6). [Link]

• Mendes, G. D. C., et al. (2022). Assessing organophosphorus and carbamate pesticides in maize samples using MIP extraction and PSI-MS analyzes. Journal of Food Science and Technology, 59, 3734–3743. [Link]

• Fiveable. (n.d.). Key Mass Spectrometry Fragmentation Patterns to Know for Spectroscopy. Fiveable. [Link]

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide. [Link]

• Gholap, S. S., & Mamledesai, S. N. (2010). Gas-Phase Fragmentation Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides. Journal of the American Society for Mass Spectrometry, 21(5), 820-829. [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• ChemHelp ASAP. (2022, November 22). common fragmentation mechanisms in mass spectrometry [Video]. YouTube. [Link]

• Chemistry LibreTexts. (2019, December 31). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• University of Colorado Boulder. (n.d.). Mass Spectrometry: Fragmentation. University of Colorado Boulder. [Link]

• Lin, W., et al. (2022). Hf(OTf)4-Catalyzed Three-Component Synthesis of N-Carbamate-Protected β-Amino Ketones. Molecules, 27(4), 1198. [Link]

• Google Patents. (2018).

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• 1. Analysis of carbamates by gas chromatography/quadrupole ion trap mass spectrometry - ProQuest [proquest.com]
• 2. WO2018216036A1 - A process for the synthesis of aromatic carbamates - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. fiveable.me [fiveable.me]
• 7. Gas-Phase Fragmentation Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tandem Mass Spectrometry Measurement of the Collision Products of Carbamate Anions Derived from CO2 Capture Sorbents: Paving the Way for Accurate Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]

IR spectroscopy peaks for carbonyl stretch in 3-methoxybenzyl carbamates

The following guide provides a technical analysis of the infrared (IR) spectroscopy characteristics of 3-methoxybenzyl carbamates, designed for researchers in medicinal chemistry and structural analysis.

Executive Summary

In the characterization of 3-methoxybenzyl carbamates, the carbonyl (

) stretch is the primary diagnostic anchor, typically appearing in the 1690–1720 cm⁻¹ range in the solid state (KBr) and shifting to 1720–1740 cm⁻¹ in non-polar solution ( or ).

While the carbonyl peak confirms the carbamate functionality, it is not sufficient alone to distinguish the 3-methoxy (meta) isomer from its 4-methoxy (para) or unsubstituted benzyl analogs due to the insulating effect of the benzylic methylene group. Definitive structural assignment requires analyzing the fingerprint region (680–900 cm⁻¹) for meta-substitution patterns and the C–O–C asymmetric stretch (~1200–1260 cm⁻¹) .

Comparative Spectral Analysis

The following table synthesizes experimental data and theoretical predictions to compare the 3-methoxybenzyl derivative with common alternatives used in drug development (e.g., protecting groups like Cbz and Moz).

Table 1: Comparative IR Vibrational Modes (Solid State/KBr)

Feature	3-Methoxybenzyl Carbamate	Benzyl Carbamate (Cbz)	4-Methoxybenzyl Carbamate (Moz)	Mechanistic Rationale
C=O Stretch	1705 – 1715 cm⁻¹	1694 – 1713 cm⁻¹	~1707 cm⁻¹	The methylene spacer ( ) insulates the carbonyl from strong resonance effects. The meta-methoxy group exerts a weak inductive withdrawal ( ), slightly increasing bond order compared to the para-donor effect.
N-H Stretch	3300 – 3450 cm⁻¹	3330 – 3450 cm⁻¹	3340 – 3450 cm⁻¹	Position is highly sensitive to hydrogen bonding. Sharp in dilute solution; broad in solid state.
Aromatic C-H (oop)	~690, 780 cm⁻¹	690, 740 cm⁻¹	~820–840 cm⁻¹	Critical Differentiator: Meta-substitution typically shows two bands (690 & 780 cm⁻¹). Para-substitution shows a single strong band (~830 cm⁻¹).
C-O-C Stretch	1250 – 1270 cm⁻¹	~1250 cm⁻¹	1240 – 1260 cm⁻¹	Asymmetric stretch of the ether/carbamate linkage. The methoxy group adds intensity to this region.[1]

Note: Values are approximate and dependent on sample preparation (thin film vs. KBr pellet) and purity.

Mechanistic Insight: The "Insulation" Effect

Unlike aryl carbamates (where the oxygen is directly attached to the ring, e.g., phenyl carbamate), benzyl carbamates possess a methylene bridge (

).

• Resonance Block: The

  hybridized methylene carbon prevents direct conjugation between the aromatic ring and the carbamate oxygen. Therefore, the strong electron-donating resonance effect ( ) of the 4-methoxy group is significantly dampened.

• Inductive Dominance: The 3-methoxy group operates primarily through an inductive electron-withdrawing effect (

  ) due to the electronegativity of the oxygen. This withdraws electron density from the benzylic carbon, slightly destabilizing the single-bonded oxygen of the carbamate, which can theoretically increase the double-bond character of the carbonyl ( ), shifting it to a slightly higher frequency than the 4-methoxy analog.

Experimental Protocol: Synthesis & Characterization

To ensure reproducible spectral data, the following self-validating protocol is recommended. This workflow synthesizes the carbamate and immediately validates it via IR.

Phase A: Synthesis (Standard Isocyanate Route)

• Reagents: 3-Methoxybenzyl alcohol (1.0 eq), Isocyanate (e.g., Phenyl isocyanate, 1.1 eq), and catalytic Dibutyltin Dilaurate (DBTDL) or Triethylamine (TEA).

• Solvent: Anhydrous Dichloromethane (DCM) or Toluene.

• Procedure:

  • Dissolve alcohol in dry solvent under inert atmosphere (

    ).

  • Add catalyst followed by dropwise addition of isocyanate.

  • Stir at RT (or reflux for hindered substrates) until TLC indicates consumption of alcohol.

  • Purification: Quench with water, extract, dry (

    ), and recrystallize (Hexane/EtOAc) to remove urea byproducts.

Phase B: IR Characterization Workflow

• Sample Prep: Prepare a KBr pellet (1-2% sample w/w) to minimize saturation. Alternatively, use ATR (Attenuated Total Reflectance) for rapid screening, though peak positions may shift slightly lower (~2-5 cm⁻¹) compared to transmission.

• Validation Steps:

  • Check 2270 cm⁻¹: Absence of this peak confirms total consumption of the isocyanate starting material.

  • Check 3200–3600 cm⁻¹: Disappearance of the broad O-H stretch (alcohol) and appearance of the sharper N-H stretch (carbamate).

  • Check 1700 cm⁻¹: Appearance of the strong Carbonyl band.

Structural Logic & Signaling Pathway

The following diagram illustrates the logical decision tree for confirming the identity of a 3-methoxybenzyl carbamate using IR data.

Caption: Logical workflow for distinguishing 3-methoxybenzyl carbamates from isomers using regional spectral analysis.

References

• Royal Society of Chemistry (RSC) . FTIR and NMR data of carbamate products (Supplementary Information). Retrieved from [Link]

• NIST Chemistry WebBook . Benzyl carbamate Infrared Spectrum. Retrieved from [Link]

• Spectroscopy Online . The Carbonyl Group, Part I: Introduction to IR Spectroscopy of Carbonyls. Retrieved from [Link]

• PubChem . Benzyl (4-methoxyphenyl)carbamate Spectral Data. Retrieved from [Link]

Sources

• 1. Electron-donating para-methoxy converts a benzamide-isoquinoline derivative into a highly Sigma-2 receptor selective ligand - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Comparison: 3-Methoxybenzyl (3-MeOZ) vs. Benzyl (Cbz) Carbamates

This guide provides an in-depth technical comparison between (3-Methoxyphenyl)methyl chloroformate (introducing the 3-MeOZ or m-OMe-Z group) and the standard Benzyl chloroformate (introducing the Cbz or Z group).

Fine-Tuning Amine Protection: Electronic Effects & Orthogonality[1]

Executive Summary: The "Meta" Advantage

While Benzyl chloroformate (Cbz-Cl) remains the industry standard for amine protection due to its balance of stability and ease of removal, it lacks the "tunability" required for complex, multi-step syntheses involving orthogonal protecting groups.

(3-Methoxyphenyl)methyl chloroformate offers a strategic alternative. By positioning a methoxy group at the meta (3-) position, this reagent introduces a protecting group (3-MeOZ) that is electronically distinct from both the standard Cbz and the highly acid-labile 4-Methoxybenzyl (PMB/Moz) group.

Key Differentiator: The 3-MeOZ group exploits the inductive electron-withdrawing effect (-I) of the meta-methoxy substituent without the compensating resonance donation (+R) seen in the para-isomer. This results in a protecting group that is more stable to acid than standard Cbz, while retaining unique oxidative deprotection potentials.

Mechanistic Insight: The Electronic "Sweet Spot"

To understand the utility of 3-MeOZ, one must analyze the stability of the carbocation intermediate formed during acid-catalyzed cleavage (SN1 pathway).

The Hammett Analysis

• 4-Methoxy (PMB): The oxygen lone pair donates electron density directly to the benzylic center via resonance (+R). This greatly stabilizes the carbocation, making PMB highly acid-labile (cleaved by TFA).

• Unsubstituted (Cbz): The baseline stability.

• 3-Methoxy (3-MeOZ): The methoxy group is in the meta position. Resonance overlap with the benzylic center is impossible. Only the Inductive Withdrawal (-I) effect operates.

  • Consequence: The 3-methoxybenzyl carbocation is destabilized relative to the unsubstituted benzyl cation.

  • Result: The 3-MeOZ carbamate is more resistant to acidic cleavage than standard Cbz.

Decision Matrix: When to Switch?

Use (3-Methoxyphenyl)methyl chloroformate when:

• Cbz is too labile: Your synthesis requires harsh acidic conditions (e.g., strong Lewis acids, prolonged exposure to HBr) that cause premature Cbz loss.

• Orthogonality is required: You need to remove a PMB group (using mild DDQ or dilute acid) without touching the carbamate.

• Rheostatic Deprotection: You require a group that survives "mild" oxidative conditions but can be removed by "forcing" oxidation or standard hydrogenolysis.

Comparative Performance Data

Table 1: Stability Profile Comparison

Feature	Benzyl (Cbz)	4-Methoxybenzyl (PMB)	3-Methoxybenzyl (3-MeOZ)
Reagent	Benzyl chloroformate	4-Methoxybenzyl chloroformate	(3-Methoxyphenyl)methyl chloroformate
Acid Stability (TFA)	Stable	Labile (Cleaves rapidly)	Very Stable (More than Cbz)
Acid Stability (HBr/AcOH)	Labile (Standard removal)	Labile	Stable/Slow Cleavage
Oxidative Stability (DDQ)	Stable	Labile (Standard removal)	Intermediate (Stable to mild DDQ)
Hydrogenolysis (Pd/H₂)	Fast (Standard removal)	Slow (Poisoning effect)	Fast (Comparable to Cbz)
Electronic Effect	Baseline	+R (Strong Donation)	-I (Inductive Withdrawal)

Experimental Insight: Oxidative Selectivity

Research indicates that while PMB ethers/carbamates are cleaved rapidly by DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) , the 3-methoxy variants are significantly more resistant.

• PMB: Cleaves in <1 hour at RT.

• 3-MeOZ: Requires elevated temperatures or large excess of DDQ, allowing for the selective deprotection of PMB in the presence of 3-MeOZ [1].

Visualized Decision Logic

The following diagram illustrates the selection logic based on the required deprotection conditions.

Caption: Decision tree for selecting between Boc, PMB, Cbz, and 3-MeOZ based on stability requirements.

Experimental Protocols

Protocol A: Installation of 3-MeOZ Group

This protocol minimizes hydrolysis of the chloroformate.

Reagents:

• Amine substrate (1.0 equiv)[1]

• (3-Methoxyphenyl)methyl chloroformate (1.1 equiv) [CAS: 81228-89-9]

• Diisopropylethylamine (DIPEA) (1.5 equiv)

• Dichloromethane (DCM) (anhydrous)

Step-by-Step:

• Preparation: Dissolve the amine in anhydrous DCM (0.2 M concentration) under an inert atmosphere (N₂ or Ar).

• Base Addition: Add DIPEA and cool the solution to 0°C.

• Acylation: Add (3-Methoxyphenyl)methyl chloroformate dropwise over 10 minutes. The reaction is less exothermic than with Cbz-Cl, but temperature control prevents bis-acylation.

• Monitoring: Warm to room temperature and stir for 2–4 hours. Monitor by TLC (the 3-methoxy group often aids UV visualization compared to simple alkyl carbamates).

• Workup: Quench with saturated NaHCO₃. Extract with DCM. Wash organic layer with 1M HCl (if substrate allows) to remove unreacted amine, then brine. Dry over Na₂SO₄.[2]

Protocol B: Selective Deprotection (Hydrogenolysis)

Demonstrates removal of 3-MeOZ without affecting acid-labile groups.

Reagents:

• 3-MeOZ protected amine

• Pd/C (10% wt loading)[3]

• Methanol or Ethanol

Step-by-Step:

• Setup: Dissolve substrate in Methanol (0.1 M). Add 10 wt% of Pd/C catalyst.

• Reaction: Purge with H₂ gas (balloon pressure is usually sufficient). Stir vigorously at Room Temperature.

  • Note: The 3-methoxy substituent does not significantly poison the catalyst, unlike sulfur-containing protecting groups. Reaction rates are comparable to Cbz.

• Filtration: Filter through a Celite pad to remove Pd/C.

• Isolation: Concentrate the filtrate. The byproduct is 3-methoxytoluene (bp ~176°C), which is easily removed by high-vacuum drying or column chromatography.

References

• Nakajima, N., et al. (1988). "3-Methoxybenzyl (3-MPM) and 3,5-dimethoxybenzyl (3,5-DMPM) protecting groups... less readily removable than 4-methoxybenzyl (MPM)... by DDQ oxidation."[4] Chemical & Pharmaceutical Bulletin, 36(10), 4244-4247. Link

• Koshy, K. M., & Robertson, R. E. (1974). "Hydrolysis Rates of Benzyl Nitrates." Canadian Journal of Chemistry, 52(13), 2485-2490. (Establishes the inductive destabilization of 3-methoxybenzyl carbocations). Link

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. 4th Ed. Wiley-Interscience. (General reference for Cbz and substituted benzyl stability). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US8299267B2 - (3-hydroxy-4-amino-butan-2-yl) -3- (2-thiazol-2-yl-pyrrolidine-1-carbonyl) benzamide derivatives and related compounds as beta-secretase inhibitors for treating - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Orthogonal Deprotection Strategies: A Comparative Guide to 3-Methoxybenzyl (3-MOB), PMB, and Benzyl Groups

In complex multi-step organic synthesis—particularly in the development of macrolides, polyether antibiotics, and highly branched carbohydrates—the strategic orchestration of hydroxyl protecting groups is paramount. While the para-methoxybenzyl (PMB) and unsubstituted benzyl (Bn) groups are ubiquitous, they often leave a critical gap in orthogonal deprotection workflows.

This guide provides an objective, data-backed comparison of the 3-methoxybenzyl (3-MOB) group (also referred to in literature as 3-MPM) against its widely used counterparts, PMB and Bn. By exploiting precise kinetic differences in oxidative cleavage, 3-MOB acts as a highly reliable intermediate protecting group, enabling sophisticated, sequential unmasking strategies [1].

Mechanistic Rationale: The Causality of Cleavage Kinetics

To understand why 3-MOB provides orthogonal stability relative to PMB, we must examine the mechanism of oxidative cleavage by 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).

The cleavage of methoxy-substituted benzyl ethers by DDQ does not occur via direct hydrolysis. Instead, it proceeds through a Single Electron Transfer (SET) pathway [2].

• Charge-Transfer Complex: The electron-rich aromatic ring of the protecting group associates with the electron-deficient DDQ.

• SET & Radical Cation Formation: An electron is transferred to DDQ, forming a benzylic radical cation. This is the rate-determining step.

• Nucleophilic Attack: Water attacks the benzylic position, forming a hemiacetal that rapidly collapses to release the free alcohol, the corresponding benzaldehyde, and reduced DDQH2.

The Electronic "Goldilocks" Zone of 3-MOB

The rate of the SET step is strictly dictated by the stability of the resulting radical cation.

• PMB (para-methoxy): The methoxy group at the para position provides powerful resonance stabilization to the benzylic radical cation. Consequently, SET is extremely rapid, and cleavage occurs in minutes.

• 3-MOB (meta-methoxy): The methoxy group at the meta position cannot stabilize the benzylic positive charge via resonance; it only provides weak inductive effects. The SET step is therefore thermodynamically less favorable and kinetically much slower.

• Benzyl (Unsubstituted): Lacking any electron-donating groups, the SET threshold is too high for DDQ under standard conditions, rendering it completely stable.

Mechanism of DDQ-mediated oxidative cleavage via Single Electron Transfer.

Performance Comparison & Orthogonality Matrix

The kinetic disparity between PMB and 3-MOB allows for a highly reliable orthogonal system. As demonstrated by Nakajima et al., PMB can be quantitatively removed in 10 minutes, leaving 3-MOB completely intact. Subsequently, extended exposure to DDQ (or increased equivalents) will cleave 3-MOB while leaving standard Benzyl ethers untouched [1].

Table 1: Comparative Cleavage Kinetics and Stability

Protecting Group	DDQ Cleavage Time (RT)	Stability to Acid (4N HCl)	Stability to Hydrogenolysis (H2, Pd/C)
PMB (4-methoxybenzyl)	10 - 20 minutes	Labile (Cleaved by TFA)	Cleaved
3-MOB (3-methoxybenzyl)	3 - 6 hours	Stable	Cleaved
Bn (Benzyl)	Stable (>24 hours)	Stable	Cleaved

Data derived from standardized DDQ oxidation conditions: 1.2 - 2.0 eq DDQ in CH2Cl2/H2O (18:1) at room temperature [1][3].

Experimental Workflows: Sequential Deprotection Protocols

The following self-validating protocols detail the sequential unmasking of a theoretical substrate bearing PMB, 3-MOB, and Bn ethers. This methodology is frequently utilized in the synthesis of complex targets, such as the spiroacetal core of (+)-Breynolide[3].

Workflow for the sequential orthogonal deprotection of PMB, 3-MOB, and Bn groups.

Protocol A: Selective Cleavage of PMB in the presence of 3-MOB

Objective: Rapidly unmask the PMB-protected alcohol without compromising the 3-MOB ether.

• Preparation: Dissolve the orthogonally protected substrate (1.0 mmol) in a mixture of CH2Cl2 and H2O (18:1 v/v, 20 mL).

  • Causality Note: Water is strictly required to act as the nucleophile that intercepts the radical cation. Anhydrous conditions will stall the reaction.

• Oxidation: Cool the solution to 0 °C. Add DDQ (1.2 mmol, 1.2 eq) in a single portion. The solution will immediately turn dark green/brown, indicating the formation of the charge-transfer complex.

• Monitoring: Remove the ice bath and stir at room temperature. Monitor strictly by TLC. The PMB cleavage should be complete within 10 to 20 minutes.

• Quenching (Critical): Immediately upon completion, quench the reaction by adding saturated aqueous NaHCO3 (15 mL) and 10% aqueous sodium ascorbate (10 mL).

  • Causality Note: Ascorbate rapidly reduces any unreacted DDQ to the inactive hydroquinone (DDQH2), preventing premature, slow cleavage of the 3-MOB group during workup.

• Isolation: Extract the aqueous layer with CH2Cl2 (3 × 15 mL). Wash the combined organic layers with brine, dry over Na2SO4, and concentrate under reduced pressure. Purify via flash chromatography.

Protocol B: Cleavage of 3-MOB in the presence of Benzyl (Bn)

Objective: Unmask the 3-MOB-protected alcohol after intermediate synthetic manipulations, leaving the Bn ether intact.

• Preparation: Dissolve the 3-MOB/Bn protected substrate (1.0 mmol) in CH2Cl2/H2O (18:1 v/v, 20 mL).

• Oxidation: Add DDQ (2.0 mmol, 2.0 eq) at room temperature.

  • Causality Note: A higher equivalent of DDQ is utilized here to drive the thermodynamically less favorable SET process forward.

• Monitoring: Stir the reaction at room temperature. Because the meta-methoxy group poorly stabilizes the radical cation, this reaction will require 3 to 6 hours. Monitor via TLC every hour.

• Workup: Once the 3-MOB group is fully cleaved (while the Bn group remains visible by TLC and NMR), quench with saturated aqueous NaHCO3 (20 mL). Extract with CH2Cl2, wash with brine, dry, and purify as described in Protocol A.

Conclusion

The 3-methoxybenzyl (3-MOB) group is a powerful tool for drug development professionals and synthetic chemists who require high-resolution orthogonality. By understanding the electronic demands of DDQ-mediated Single Electron Transfer, researchers can confidently design synthetic routes that differentiate between multiple hydroxyl groups, utilizing PMB for early-stage unmasking, 3-MOB for mid-stage unmasking, and Benzyl for late-stage global deprotection.

References

• Nakajima, N., Abe, R., & Yonemitsu, O. (1988). 3-METHOXYBENZYL (3-MPM) AND 3, 5-DIMETHOXYBENZYL (3, 5-DMPM) PROTECTING GROUPS FOR THE HYDROXY FUNCTION LESS READILY REMOVABLE THAN 4-METHOXYBENZYL (MPM) AND 3, 4-DIMETHOXYBENZYL (DMPM) PROTECTING GROUPS BY DDQ OXIDATION. Chemical and Pharmaceutical Bulletin, 36(10), 4244-4247. Available at:[Link]

TLC Monitoring of Chloroformate Reactions: A Comparative Guide to Visualization and Derivatization Strategies

As a Senior Application Scientist, one of the most frequent analytical challenges I encounter in the laboratory is the real-time monitoring of highly reactive electrophiles. Chloroformates—widely used for the synthesis of carbamates and carbonates—present a unique set of chromatographic hurdles. They are moisture-sensitive, often lack strong UV chromophores, and react with basic amines that inherently streak on standard silica gel.

This guide objectively compares thin-layer chromatography (TLC) visualization alternatives and establishes a self-validating experimental framework for monitoring chloroformate-mediated reactions.

The Chemical Causality of TLC Behavior

To design an effective TLC protocol, we must first understand the underlying physical chemistry of the reaction components. Carbamate synthesis proceeds through the nucleophilic attack of an amine on the electrophilic carbonyl carbon of a chloroformate, forming a tetrahedral intermediate that collapses to release hydrochloric acid and the carbamate product 1.

• The Amine (Nucleophile): Amines are basic and highly polar. Causality: Unmodified silica gel (pH ~5) contains acidic silanol groups (Si-OH) that protonate the amine. This creates a strong electrostatic interaction, causing the amine to "streak" rather than elute as a tight band.

• The Chloroformate (Electrophile): Highly reactive and prone to hydrolysis. Causality: If a spotted plate is left exposed to ambient humidity before elution, the chloroformate will rapidly hydrolyze on the acidic silica matrix, leading to false-positive degradation spots.

• The Carbamate (Product): Neutral, chemically stable, and less polar than the starting amine. It migrates cleanly with a higher retention factor (

  ).

Mechanistic pathway of carbamate formation from amines and chloroformates.

Comparative Analysis of Visualization Reagents

A robust analytical method cannot rely on a single data point. A self-validating system requires orthogonal tracking: confirming the disappearance of the nucleophile while simultaneously verifying the consumption of the electrophile.

Below is an objective comparison of the four primary visualization techniques used for this chemistry.

Table 1: Comparative Performance of TLC Stains

Visualization Method	Target Functional Group	Mechanism of Action / Causality	Sensitivity	Specificity
UV (254 nm)	Aromatic rings, conjugated systems	Fluorescence quenching of the F254 indicator by UV-absorbing moieties [[2]]().	Moderate	Low (Fails for aliphatic chloroformates like ethyl chloroformate).
Ninhydrin	Primary & Secondary Amines	Reacts selectively with amino groups to form Ruhemann's purple 2.	High	High (Tracks nucleophile depletion).
4-NBP Stain	Active Electrophiles (Chloroformates)	4-(4-Nitrobenzyl)pyridine acts as a chromogenic nucleophile, forming a cationic adduct that turns deep blue/purple upon basification 3.	High	High (Specifically tracks electrophile consumption).
Basic KMnO₄	Oxidizable groups (Alcohols, Alkenes)	Universal oxidative stain; Mn(VII) is reduced to brown MnO₂ by the analyte 2.	Moderate	Low (Visualizes the overall reaction profile and carbamate product).

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in your reaction monitoring, execute the following orthogonal workflow. This protocol uses a dual-plate strategy to prevent stain cross-reactivity.

Orthogonal TLC visualization workflow for monitoring chloroformate reactions.

Protocol A: Mobile Phase Optimization

• Preparation: Prepare a mobile phase of Hexane:Ethyl Acetate (e.g., 7:3 v/v).

• Silanol Capping: Add 1% Triethylamine (Et₃N) to the mixture.

  • Causality: The Et₃N competitively binds to the acidic silanol groups on the silica plate, preventing the basic amine starting material from streaking, thereby yielding tight, quantifiable spots.

Protocol B: 4-NBP Staining for Electrophile Tracking

This stain specifically targets the unreacted chloroformate.

• Reagent Prep: Dissolve 5% w/v 4-(4-Nitrobenzyl)pyridine in acetone 4.

• Application: Dip the eluted and dried TLC plate into the 4-NBP solution.

• Activation: Heat the plate briefly with a heat gun (approx. 60°C).

• Basification: Spray the plate lightly with a 10% NaOH aqueous solution or expose it to piperidine vapors.

• Observation: Unreacted chloroformate will immediately appear as a deep blue/purple spot against a pale background.

Protocol C: Ninhydrin Staining for Amine Tracking

• Critical Pre-step: Thoroughly dry the TLC plate using a heat gun for at least 2 minutes.

  • Causality: Because we added 1% Et₃N to the mobile phase, residual Et₃N will react with Ninhydrin and turn the entire plate purple, ruining the analysis. Complete evaporation of Et₃N is mandatory.

• Application: Dip the plate in a standard Ninhydrin solution (e.g., 0.2% in ethanol).

• Development: Heat the plate to 110°C until the primary/secondary amine starting material appears as a distinct purple/pink spot 2.

Empirical Data: Representative TLC Profiles

To demonstrate this self-validating system, consider the synthesis of a base-labile protecting group: the reaction of benzylamine with 4-nitrophenyl chloroformate to yield benzyl 4-nitrophenyl carbamate 5.

Table 2: Representative TLC Data (Hexane:EtOAc 7:3 + 1% Et₃N)

Compound	Value	UV (254 nm)	Ninhydrin	4-NBP Stain	Basic KMnO₄
Benzylamine (SM)	0.15	Weak Dark Spot	Strong Purple	Negative	Brown Spot
4-Nitrophenyl Chloroformate (SM)	0.85	Strong Dark Spot	Negative	Deep Blue	Brown Spot
Benzyl 4-Nitrophenyl Carbamate (Product)	0.55	Strong Dark Spot	Negative	Negative	Brown Spot

Interpretation: The reaction is deemed complete only when the

0.15 spot is absent on the Ninhydrin plate and the 0.85 spot is absent on the 4-NBP plate, leaving the 0.55 product spot as the major species.

References

• BenchChem. Application Notes and Protocols for the Synthesis of Carbamates Using Phenyl Chloroformate Precursors.1

• Journal of Emerging Investigators. Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups.5

• FUJIFILM Wako. TLC Stains | [Analytical Chemistry] Products.2

• PubChem. 4-(4-Nitrobenzyl)pyridine | C12H10N2O2 | CID 14129.3

• ResearchGate. 4-(4-Nitrobenzyl)pyridine.4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. TLC Stains | [Analytical Chemistry][Synthesis & Materials]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 3. 4-(4-Nitrobenzyl)pyridine | C12H10N2O2 | CID 14129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. emerginginvestigators.org [emerginginvestigators.org]

Verification of product purity after 3-methoxybenzyl protection

Strategic Application and Purity Verification of the 3-Methoxybenzyl (3-MPM) Protecting Group

In complex organic synthesis, carbohydrate chemistry, and drug development, the strategic selection of protecting groups dictates the success of multi-step pathways. While the 4-methoxybenzyl (PMB) group is a staple for hydroxyl protection due to its facile oxidative cleavage, its extreme lability can be a liability in highly functionalized molecules. The 3-methoxybenzyl (3-MPM or 3-OMe-Bn) group—a structural isomer of PMB—offers profound electronic differences, enabling highly specific orthogonal protection strategies[1].

This guide provides an in-depth comparative analysis of 3-MPM against traditional benzyl-type protecting groups, alongside self-validating experimental protocols for verifying product purity post-protection.

Mechanistic Causality: The Meta Effect

The stark difference in reactivity between PMB and 3-MPM under oxidative conditions (e.g., DDQ oxidation) is rooted in resonance theory.

DDQ (2,3-dichloro-5,6-dicyano-1,4-benzoquinone) oxidation initiates via the abstraction of a benzylic hydride or a single-electron transfer to form a benzylic carbocation. In PMB, the para-methoxy oxygen donates its lone pair through the aromatic pi-system, perfectly stabilizing the positive charge via an oxonium resonance structure.

Conversely, in 3-MPM, the meta-methoxy group cannot participate in resonance stabilization at the benzylic carbon. Instead, its electron-withdrawing inductive effect slightly destabilizes the transition state, rendering 3-MPM virtually inert to standard DDQ oxidation at room temperature[1]. This kinetic difference allows chemists to selectively cleave PMB ethers while leaving 3-MPM ethers completely intact, a technique frequently leveraged in the total synthesis of complex natural products like (+)-Peloruside A[2] and intricate carbohydrate scaffolds[3].

Comparative Performance Analysis

To select the appropriate protecting group, researchers must weigh the cleavage kinetics against the required stability. The table below summarizes the quantitative and qualitative performance data of common benzyl-type ethers.

Protecting Group	Aromatic Structure	Cleavage by DDQ (Standard)	Cleavage by Hydrogenolysis (Pd/C)	Acid Lability
Benzyl (Bn)	Phenyl-CH₂-	Inert	Fast (< 2 hrs)	Stable
4-Methoxybenzyl (PMB)	4-OMe-C₆H₄-CH₂-	Fast (< 1 hr)	Fast (< 2 hrs)	Labile (e.g., TFA)
3-Methoxybenzyl (3-MPM)	3-OMe-C₆H₄-CH₂-	Very Slow (Days)	Fast (< 2 hrs)	Stable
2,4-Dimethoxybenzyl (DMB)	2,4-(OMe)₂-C₆H₃-CH₂-	Very Fast (< 10 min)	Fast (< 2 hrs)	Very Labile

Data synthesized from established carbohydrate and natural product protection methodologies[1],[3].

Experimental Workflows & Self-Validating Protocols

A protocol is only as reliable as its internal controls. The following methodologies for the installation and verification of 3-MPM rely on orthogonal analytical techniques (HPLC-UV and ¹H-NMR) that cross-verify both the chemical conversion and the structural integrity of the meta-substitution pattern.

Protocol A: HPLC-UV Verification of 3-MPM Purity

Chromatography ensures that the bulk material is free of unreacted starting materials and regioisomeric impurities (such as PMB cross-contamination).

• Sample Preparation : Dissolve 1.0 mg of the purified product in 1.0 mL of HPLC-grade acetonitrile. Filter through a 0.22 µm PTFE syringe filter.

  • Causality: Filtration removes particulate matter that causes column overpressure and ensures only fully solubilized, homogeneous species are analyzed.

• Chromatographic Separation : Inject 10 µL onto a C18 Reverse Phase column (250 x 4.6 mm, 5 µm). Run a linear gradient from 10% to 90% Acetonitrile in Water (both containing 0.1% TFA) over 20 minutes at 1.0 mL/min.

• Dual-Wavelength Detection (The Self-Validating Step) : Monitor absorbance simultaneously at 220 nm and 274 nm.

  • Causality: The 3-MPM group has a characteristic UV absorption maximum near 274 nm due to the methoxyaromatic chromophore. A peak showing high absorbance at both wavelengths confirms the presence of the 3-MPM group on the molecular backbone, instantly differentiating the product from non-aromatic aliphatic impurities.

Protocol B: ¹H-NMR Structural Validation

NMR provides absolute confirmation of the regiochemistry, ensuring the meta-isomer was successfully installed rather than the para-isomer.

• Sample Preparation : Dissolve 5–10 mg of the dried product in 0.6 mL of CDCl₃ (containing 0.03% v/v TMS as an internal reference).

• Data Acquisition : Acquire a standard ¹H-NMR spectrum at 400 MHz (or higher) with 16 scans. Use a relaxation delay (D1) of at least 2 seconds.

  • Causality: An adequate relaxation delay ensures that all protons fully relax between pulses, guaranteeing that integration ratios are quantitatively accurate.

• Signal Verification (The Self-Validating Step) :

  • Methoxy Protons : Confirm a sharp singlet at δ ~3.80 ppm (3H).

  • Benzylic Protons : Confirm a singlet (or AB quartet if adjacent to a chiral center) at δ ~4.55 ppm (2H).

  • Aromatic Splitting : Verify the meta-substitution pattern. You must observe a distinct triplet at δ ~7.25 ppm (1H, J ≈ 8.0 Hz, corresponding to the proton meta to the methoxy group) and a multiplet at δ ~6.85–6.95 ppm (3H).

  • Causality: This splitting pattern is distinctly different from the AA'BB' pseudo-quartet of PMB. Furthermore, the integration ratio of the methoxy singlet to the benzylic protons must be exactly 3:2. Any deviation indicates contamination with free 3-methoxybenzyl alcohol or chloride.

Orthogonal Deprotection Workflow

The diagram below illustrates the logical flow of utilizing 3-MPM in a multi-step synthesis where orthogonal cleavage is required.

Orthogonal deprotection workflow demonstrating the strategic retention of the 3-MPM group.

References[1] Title: 3-Methoxybenzyl (3-MPM) and 3,5-Dimethoxybenzyl (3,5-DMPM) Protecting Groups for the Hydroxy Function Less Readily Removable than 4-Methoxybenzyl (MPM) and 3,4-Dimethoxybenzyl (DMPM) Protecting Groups by DDQ Oxidation

Source : Chemical and Pharmaceutical Bulletin URL :[Link][3] Title : Protecting Group Manipulations in Carbohydrate Synthesis Source : Comprehensive Glycoscience (Elsevier) URL :[Link][2] Title : Synthesis of the C12−C19 Fragment of (+)-Peloruside A through a Diastereomer-Discriminating RCM Reaction Source : Organic Letters (ACS Publications) URL :[Link]

Sources

• 1. 3-METHOXYBENZYL (3-MPM) AND 3, 5-DIMETHOXYBENZYL (3, 5-DMPM) PROTECTING GROUPS FOR THE HYDROXY FUNCTION LESS READILY REMOVABLE THAN 4-METHOXYBENZYL (MPM) AND 3, 4-DIMETHOXYBENZYL (DMPM) PROTECTING GROUPS BY DDQ OXIDATION [jstage.jst.go.jp]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

(3-Methoxyphenyl)methyl chloroformate proper disposal procedures

As a Senior Application Scientist, establishing rigorous, self-validating safety protocols is paramount to maintaining laboratory integrity and protecting personnel. The handling and disposal of reactive acylating agents like (3-Methoxyphenyl)methyl chloroformate (also known as 3-methoxybenzyl chloroformate) require a deep understanding of their physicochemical properties.

Directly disposing of unquenched chloroformates into standard organic or aqueous waste streams is a severe safety violation. These compounds react with ambient moisture or mixed waste to generate carbon dioxide and hydrogen chloride gas, which can rapidly over-pressurize and rupture sealed waste containers[1][2].

Below is the comprehensive, mechanistically grounded guide for the safe quenching and disposal of (3-Methoxyphenyl)methyl chloroformate in a professional laboratory setting.

Physicochemical Hazard Profile

Before initiating any disposal protocol, it is critical to understand the quantitative and qualitative hazard profile of the substance. (3-Methoxyphenyl)methyl chloroformate is a highly reactive, moisture-sensitive, and corrosive reagent[3].

Table 1: Chemical and Hazard Properties of (3-Methoxyphenyl)methyl chloroformate

Property / Parameter	Data / Specification
CAS Registry Number	81228-89-9[3]
Molecular Formula	C9H9ClO3[3]
Molecular Weight	200.62 g/mol [3]
Primary Hazard Classes	Corrosive, Acute Toxicity (Oral/Inhalation)[3]
Key Hazard Statements	H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage), H332 (Harmful if inhaled), H335 (May cause respiratory irritation)[3]
Decomposition Products	Hydrogen chloride (HCl) gas, Carbon dioxide (CO2) gas, 3-Methoxybenzyl alcohol[1]
Storage Requirements	Inert atmosphere, 2-8°C, strictly segregated from nucleophiles and water[3]

Mechanistic Rationale for the Quenching Protocol

The foundational principle of chemical disposal, as outlined in Prudent Practices in the Laboratory[4][5], is that highly reactive chemicals must be deactivated (quenched) into stable, non-hazardous (or less hazardous) derivatives before they are introduced into the general waste stream.

Chloroformates feature a highly electrophilic carbonyl carbon. When exposed to water or alcohols, they undergo rapid nucleophilic acyl substitution.

• Hydrolysis (Reaction with Water/Base): Yields the corresponding alcohol (3-methoxybenzyl alcohol), hydrochloric acid, and carbonic acid (which instantly decomposes into CO2 and H2O)[1].

• Causality & Risk: This hydrolysis is highly exothermic. If performed too quickly or without cooling, the heat generated will vaporize the unreacted chloroformate and accelerate the release of HCl and CO2, leading to a violent eruption or "boil-over"[1]. Therefore, the protocol mandates the use of an ice bath, a dilute nucleophile, and controlled dropwise addition.

Standard Operating Procedure (SOP): Controlled Quenching

Prerequisites & PPE: This procedure must be executed exclusively inside a certified, properly functioning chemical fume hood[6]. The operator must wear heavy-duty nitrile or neoprene gloves (double-gloving is recommended), a chemically resistant lab coat, and chemical splash goggles paired with a full face shield[6].

Step-by-Step Methodology:

• Preparation of the Quenching Bath:

  • In a large round-bottom flask or heavy-walled beaker, prepare a solution of 10% aqueous Sodium Hydroxide (NaOH) or saturated Sodium Carbonate (Na2CO3).

  • Expert Insight: Use a volume of the basic solution that represents at least a 5-fold molar excess relative to the chloroformate. The base serves a dual purpose: it acts as the nucleophile for hydrolysis and immediately neutralizes the generated HCl, preventing the release of corrosive gas into the hood exhaust.

• Temperature Control:

  • Submerge the reaction vessel in an ice-water bath and initiate vigorous magnetic stirring. Allow the basic solution to cool to 0–5 °C.

• Dilution of the Chloroformate:

  • To control the reaction kinetics, dilute the (3-Methoxyphenyl)methyl chloroformate in an inert, water-miscible solvent (e.g., anhydrous Tetrahydrofuran (THF) or Acetone) at a ratio of approximately 1:5 (v/v).

• Dropwise Addition:

  • Transfer the diluted chloroformate to an addition funnel.

  • Begin adding the chloroformate solution dropwise to the vigorously stirred, cold basic solution.

  • Causality: Vigorous stirring is mandatory because the organic and aqueous phases may initially resist mixing. Dropwise addition ensures that the exothermic heat is dissipated by the ice bath and that the CO2 gas evolution remains manageable[1].

• Completion and Verification:

  • Once the addition is complete, remove the ice bath and allow the mixture to stir and warm to room temperature for at least 2 to 4 hours, or until all gas evolution has completely ceased.

  • Verify the pH of the solution using pH paper. It should remain strongly basic (pH > 10). If it has dropped, add more NaOH/Na2CO3.

• Waste Segregation:

  • Once fully quenched and stabilized, the mixture consists of solvent, water, sodium chloride, sodium carbonate, and 3-methoxybenzyl alcohol.

  • Transfer this stable mixture to a properly labeled "Aqueous Basic Hazardous Waste" container (or mixed organic/aqueous waste, depending on your institution's specific environmental health and safety (EHS) guidelines)[7]. Ensure the waste container has a vented cap to prevent any residual gas buildup[7].

Workflow Visualization

Caption: Operational workflow for the safe quenching and disposal of reactive chloroformates.

References

• Foundation for Research and Technology - Hellas (FORTH). Safe Use of Chemicals in the Laboratory & Hazardous Waste Management. Retrieved from[Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. Washington, DC: The National Academies Press. Retrieved from [Link]

• University of Auckland. Working with Potentially Explosive Chemicals/Reactions. Retrieved from [Link]

• USDA ARS / Cornell University. Chemical Hygiene Plan. Retrieved from [Link]

• Washington Adventist University. Chemical Hygiene Plan. Retrieved from[Link]

• University of New Mexico. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Retrieved from [Link]

Sources

• 1. download.basf.com [download.basf.com]
• 2. auckland.ac.nz [auckland.ac.nz]
• 3. achmem.com [achmem.com]
• 4. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]
• 5. chemistry.unm.edu [chemistry.unm.edu]
• 6. Chemical Hygiene Plan : USDA ARS [ars.usda.gov]
• 7. wau.edu [wau.edu]

Personal protective equipment for handling (3-Methoxyphenyl)methyl chloroformate

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic system of mechanistic causality. Handling (3-Methoxyphenyl)methyl chloroformate (CAS 81228-89-9)—a highly reactive, electrophilic reagent critical for installing protecting groups in drug development[1]—requires a rigorous understanding of its chemical behavior.

Because chloroformates are inherently unstable in the presence of moisture, improper handling does not just ruin an experiment; it creates immediate, severe safety hazards, including the rapid generation of corrosive hydrogen chloride (HCl) gas and the pressurization of containers via carbon dioxide (CO2) evolution. This guide provides a self-validating, step-by-step operational framework to ensure absolute safety, scientific integrity, and logistical precision.

Mechanistic Hazard Assessment

To design an effective safety protocol, we must first understand the causality behind the chemical's hazards. (3-Methoxyphenyl)methyl chloroformate is a potent lachrymator and a highly corrosive agent[2].

• Acute Toxicity: The compound is harmful if swallowed (H302) and causes severe skin burns and eye damage (H314)[3].

• Moisture Reactivity: Exposure to ambient humidity triggers rapid hydrolysis. This reaction cleaves the chloroformate, releasing HCl gas (posing severe inhalation and tissue necrosis risks) and CO2 gas (which can cause sealed glass containers to explosively rupture).

Logical pathway of chloroformate moisture reactivity.

Quantitative Hazard & Logistical Data

Summarizing the operational parameters ensures that all team members understand the physical limits of the reagent and the required engineering controls.

Property / Parameter	Value / Indicator	Mechanistic Implication
Storage Temperature	2–8 °C	Minimizes thermal decomposition and reduces volatile vapor pressure[1].
Atmospheric Requirement	Inert (N2 or Ar)	Prevents ambient moisture from initiating the hydrolysis cascade[1].
Glove Breakthrough (Nitrile)	< 3 minutes	Standard nitrile is highly permeable to chloroformates; mandates Butyl/Viton[4].
Fume Hood Face Velocity	> 100 fpm	Required to safely exhaust lachrymatory vapors and evolved HCl gas[2].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is drastically insufficient for chloroformates. Nitrile gloves, universally used in biology and general chemistry labs, offer virtually no resistance to chloroformate derivatives or their common carrier solvents (like dichloromethane), permeating in mere minutes[4]. We mandate a multi-layered, chemically specific PPE strategy.

• Hand Protection: Butyl rubber, Viton, or laminated (e.g., Silver Shield) gloves. Causality: Butyl rubber provides superior chemical resistance to both the electrophilic reagent itself and the corrosive HCl generated upon any accidental moisture exposure[4].

• Eye/Face Protection: ANSI Z87.1 Chemical splash goggles + Full face shield. Causality: Protects against lachrymatory vapors and catastrophic splash hazards if a pressurized container vents unexpectedly during opening[3].

• Body Protection: Flame-resistant lab coat + Neoprene apron. Causality: Prevents deep tissue corrosive burns (H314) in the event of a major spill or splash[1].

• Respiratory: Chemical Fume Hood. Causality: Prevents inhalation of toxic vapors and safely exhausts generated gases. If engineering controls fail, a P95 or P1 particulate/vapor respirator is required[3].

Self-Validating Operational Protocol

Every step in this workflow includes a built-in validation check to ensure the system remains closed, inert, and safe.

Step 1: Environmental Preparation & Validation

• Action: Purge the reaction vessel with inert gas (Nitrogen or Argon) for 15 minutes prior to reagent introduction.

• Validation: Verify fume hood face velocity is between 100-120 fpm using the digital monitor or a physical tissue-flutter test.

• Causality: Displacing atmospheric moisture is the single most important step to prevent premature hydrolysis and HCl generation.

Step 2: Reagent Retrieval & Inspection

• Action: Retrieve the reagent from 2–8 °C storage[1]. Allow the sealed secondary container to reach room temperature before opening.

• Validation: Inspect the primary container cap and septum for bulging. A bulging cap indicates internal CO2 pressurization from moisture contamination. If observed, vent carefully behind a blast shield in the fume hood using a needle attached to an oil bubbler.

Step 3: Reagent Transfer

• Action: Transfer the required volume using a gas-tight syringe or Schlenk line techniques. Do not pour the liquid directly in the open air.

• Causality: Syringe transfer maintains the inert atmosphere inside the reagent bottle, preserving the integrity of the remaining chemical for future use.

Step 4: Reaction Execution

• Action: Add the chloroformate dropwise to the reaction mixture at 0–5 °C (using an ice bath). Equip the reaction setup with a scrubber system (e.g., a line leading to a 1M NaOH trap).

• Causality: The reaction of chloroformates with nucleophiles is highly exothermic; low temperatures control the reaction kinetics and minimize vapor pressure, while the scrubber neutralizes any escaping HCl gas[2].

Step-by-step operational workflow for chloroformate handling.

Spill Response and Disposal Plan

A rapid, calculated response is required for spills due to the immediate generation of toxic gases.

Minor Spills (<50 mL inside the fume hood):

• Contain: Cover the spill with an inert, dry absorbent material such as dry sand or vermiculite. Crucial: Do NOT use combustible materials like paper towels, as the heat of hydrolysis can trigger a fire[2].

• Neutralize: Slowly apply a weak base (e.g., sodium carbonate or sodium bicarbonate powder) over the absorbent. This neutralizes the unreacted chloroformate and the evolved HCl[2].

• Collect: Sweep the neutralized mixture into a compatible, sealable hazardous waste container using non-sparking tools.

Waste Disposal Logistics:

• Venting: Do not tightly seal waste containers immediately if active quenching is occurring. The continuous evolution of CO2 will cause the waste container to over-pressurize and rupture. Use vented caps for the first 24–48 hours.

• Labeling: Label the container clearly as "Corrosive/Toxic Organic Waste - Contains Chloroformates and HCl."

References

• Key Organics. "Safety Data Sheet: (3-Methoxyphenyl)
• MilliporeSigma. "(3-Methoxyphenyl)
• Synquest Labs.
• Fisher Scientific.
• USDA ARS. "Hazard Communication Manual - Hand Protection and Glove Selection." usda.gov.

Sources

• 1. (3-Methoxyphenyl)methyl chloroformate | 81228-89-9 [sigmaaldrich.com]
• 2. synquestlabs.com [synquestlabs.com]
• 3. keyorganics.net [keyorganics.net]
• 4. Hazard Communication Manual : USDA ARS [ars.usda.gov]